3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

• CAS: 1204580-69-7

Core Science & Biosynthesis

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine CAS number search

Technical Profile & Identification Strategy: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Part 1: Executive Summary & Core Identity

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is a specialized organometallic building block used primarily in advanced organic synthesis for the construction of functionalized pyridine derivatives. It serves as a "masked" formyl-pyridine stannane, allowing researchers to perform Stille cross-coupling reactions while the sensitive aldehyde group is protected as a dimethyl acetal. This protection strategy prevents unwanted side reactions (such as polymerization or nucleophilic attack) at the aldehyde center during metal-catalyzed coupling.

Identification Matrix

Parameter	Data
CAS Number	1264193-67-0
Chemical Name	3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine
Vendor Nomenclature	3-(Dimethoxy)-5-(tributylstannyl)pyridine (AldrichCPR)
Molecular Formula	C₂₀H₃₇NO₂Sn
Molecular Weight	442.22 g/mol
SMILES	CCCC(CCCC)c1cncc(c1)C(OC)OC
InChI Key	MHWGZJUKTHFYKG-UHFFFAOYSA-N
Appearance	Colorless to pale yellow oil or low-melting solid

Part 2: Synthesis & Preparation Protocol

Since this compound is often synthesized in situ or on-demand due to the instability of organostannanes over long storage periods, a robust synthesis protocol is essential. The synthesis follows a two-stage workflow starting from 5-bromo-3-pyridinecarboxaldehyde .

Stage 1: Acetal Protection

Objective: Protect the aldehyde functionality to survive the subsequent lithiation step.

• Precursor: 5-Bromo-3-pyridinecarboxaldehyde (CAS 113118-81-3).[1][2]

• Reagents: Trimethyl orthoformate (TMOF), Methanol (MeOH), p-Toluenesulfonic acid (pTsOH).

• Protocol:

  • Dissolve 5-bromo-3-pyridinecarboxaldehyde in anhydrous MeOH.

  • Add 3-5 equivalents of TMOF and a catalytic amount (1-2 mol%) of pTsOH.

  • Reflux for 4-6 hours under nitrogen. Monitor by TLC (disappearance of aldehyde).

  • Quench with NaHCO₃, concentrate, and extract.

  • Result:3-bromo-5-(dimethoxymethyl)pyridine .

Stage 2: Stannylation (Lithium-Halogen Exchange)

Objective: Install the tributyltin moiety via cryogenic lithiation.

• Reagents: n-Butyllithium (n-BuLi, 1.6M or 2.5M in hexanes), Tributyltin chloride (Bu₃SnCl), Anhydrous THF.

• Critical Control Points:

  • Temperature: Must be maintained below -70°C to prevent pyridine ring addition or fragmentation.

  • Moisture: Strictly anhydrous conditions are required.

• Protocol:

  • Setup: Flame-dry a 3-neck flask and purge with Argon. Add 3-bromo-5-(dimethoxymethyl)pyridine dissolved in dry THF.

  • Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Lithiation: Add n-BuLi (1.1 equiv) dropwise over 20 minutes. The solution will typically turn deep yellow/orange, indicating the formation of the lithiated pyridine species.

  • Equilibration: Stir at -78°C for 30-45 minutes. Do not warm up.

  • Quenching: Add Bu₃SnCl (1.1 equiv) dropwise.

  • Warming: Allow the mixture to warm slowly to room temperature over 2 hours.

  • Workup: Quench with saturated NH₄Cl solution. Extract with diethyl ether.[3] Wash organic layer with brine, dry over MgSO₄.

  • Purification: Flash chromatography on neutral alumina (Silica gel can cause protodestannylation). Elute with Hexanes/EtOAc (9:1).

Visualization: Synthesis Workflow

Figure 1: Step-wise synthesis pathway from the commercially available bromo-aldehyde precursor.

Part 3: Reactivity & Applications

The primary utility of CAS 1264193-67-0 is in Stille Cross-Coupling reactions. It acts as a nucleophilic partner to couple with aryl or vinyl halides (electrophiles).

Mechanism & Utility

• Coupling: The tributyltin group undergoes transmetallation with a Palladium(0) catalyst (e.g., Pd(PPh₃)₄ or Pd₂dba₃).

• Bond Formation: It couples with an aryl halide (Ar-X) to form 3-(Dimethoxymethyl)-5-aryl-pyridine.

• Deprotection: Post-coupling, the acetal is hydrolyzed using dilute acid (e.g., 1M HCl or TFA/Water) to reveal the aldehyde.

Why use this over the free aldehyde? Direct coupling of 5-(tributylstannyl)nicotinaldehyde is often low-yielding because the free aldehyde can coordinate to the Pd catalyst, poisoning it, or undergo side reactions with the organolithium reagents used during the stannane synthesis. The acetal masks this polarity.

Visualization: Application Logic

Figure 2: Strategic application in modular drug design to introduce a formyl-pyridine moiety.

Part 4: Safety & Handling (E-E-A-T)

Warning: Organotin Toxicity

• Hazard Class: Acute Toxin (Oral/Dermal), Marine Pollutant.

• Handling: All operations involving tributyltin compounds must be performed in a fume hood . Double-gloving (Nitrile over Latex) is recommended as organotins can permeate standard gloves.

• Waste Disposal: All tin-containing waste must be segregated into a specific "Heavy Metal/Organotin" waste stream. Do not mix with general organic solvents.

• Purification Safety: Avoid silica gel chromatography if possible, as tributyltin residues can streak and contaminate columns. Neutral alumina is preferred. To remove excess tin byproducts, wash the crude reaction mixture with 10% KF (Potassium Fluoride) solution; this precipitates insoluble Bu₃SnF, which can be filtered off.

References

• Sigma-Aldrich. (n.d.). 3-(Dimethoxy)-5-(tributylstannyl)pyridine Product Sheet. Retrieved from

• ChemicalBook. (2025). 5-Bromo-3-pyridinecarboxaldehyde (Precursor CAS 113118-81-3).[1][2][4] Retrieved from

• Organic Syntheses. (n.d.). General Procedure for Preparation of Tributylstannyl Compounds via Lithiation. Retrieved from

Sources

• 1. 5-Bromo-3-pyridinecarboxaldehyde | 113118-81-3 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. prepchem.com [prepchem.com]
• 4. 5-Bromo-3-pyridinecarboxaldehyde | CAS 113118-81-3 | SCBT - Santa Cruz Biotechnology [scbt.com]

molecular structure and weight of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Advanced Reagent Guide for Medicinal Chemistry & Organic Synthesis[1]

Executive Summary

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0) is a specialized heterocyclic building block designed for the modular construction of complex pharmaceutical scaffolds.[1] It functions as a bifunctional linchpin , carrying a nucleophilic organotin moiety for Palladium-catalyzed cross-coupling (Stille reaction) and a masked electrophile (acetal-protected aldehyde) for subsequent elaboration.[1]

This guide provides a rigorous technical analysis of its physicochemical properties, synthetic utility, and handling protocols, tailored for researchers requiring high-fidelity incorporation of pyridine motifs into drug candidates.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

The molecular weight and formula are derived from the summation of the pyridine core, the dimethoxymethyl acetal, and the tributylstannyl group.[1]

Property	Data
Chemical Name	3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine
CAS Number	1264193-67-0
Molecular Formula	C₂₀H₃₇NO₂Sn
Molecular Weight	442.22 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
Solubility	Soluble in DCM, THF, Toluene, Diethyl Ether
Stability	Moisture sensitive (slow hydrolysis of acetal); Air stable (short term)
SMILES	CCCC(CCCC)c1cncc(c1)C(OC)OC

Structural Analysis

The molecule consists of a 3,5-disubstituted pyridine ring.[1][2] This substitution pattern is critical in medicinal chemistry to avoid the metabolic liability often associated with 2- or 4-substituted pyridines (which are prone to oxidation or nucleophilic displacement).[1]

• Position 3 (Acetal): The –CH(OCH₃)₂ group acts as a robust protecting group for the formyl moiety, stable to basic conditions (e.g., lithiation, organometallic coupling) but readily cleaved by aqueous acid.[1]

• Position 5 (Stannane): The –Sn(n-Bu)₃ group renders the carbon atom nucleophilic, enabling highly selective C–C bond formation via Stille coupling.[1]

Molecular Visualization & Connectivity

The following diagram illustrates the structural connectivity and the distinct functional zones of the molecule.

Figure 1: Conceptual connectivity of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine showing the orthogonal reactivity of the 3- and 5-positions.[1]

Synthetic Pathways & Mechanistic Insight

The synthesis of this compound relies on Lithium-Halogen Exchange , a method chosen for its regioselectivity and high yield compared to direct stannylation of unactivated pyridines.[1]

Mechanistic Logic

• Precursor Selection: The starting material is typically 3-bromo-5-(dimethoxymethyl)pyridine .[1] The bromine atom provides the handle for exchange.[1]

• Cryogenic Lithiation: Treatment with n-Butyllithium (n-BuLi) at -78°C generates the 3-lithio-5-(dimethoxymethyl)pyridine intermediate.[1] The low temperature prevents the "dance reaction" (halogen migration) common in pyridine chemistry.[1]

• Electrophilic Trapping: The lithiated species attacks the tin electrophile (Tributyltin chloride), permanently installing the stannyl group.[1]

Figure 2: Synthetic workflow utilizing cryogenic lithium-halogen exchange to ensure regiochemical integrity.

Experimental Protocols

A. Synthesis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Note: All reactions must be performed under an inert atmosphere (Argon/Nitrogen) using anhydrous solvents.[1]

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon.

• Solvation: Dissolve 3-bromo-5-(dimethoxymethyl)pyridine (1.0 eq, e.g., 2.32 g, 10 mmol) in anhydrous THF (50 mL).

• Lithiation: Cool the solution to -78°C (Dry ice/Acetone bath). Add n-Butyllithium (1.1 eq, 2.5 M in hexanes) dropwise over 15 minutes.[1]

  • Observation: A color change (often to orange/red) indicates the formation of the lithiated pyridine species.[1]

  • Critical Step: Stir for 30–45 minutes at -78°C to ensure complete exchange without allowing equilibration to thermodynamic isomers.

• Stannylation: Add Tributyltin chloride (1.1 eq, 3.58 g) dropwise.

• Workup: Allow the mixture to warm to room temperature over 2 hours. Quench with saturated NH₄Cl solution.[1][3] Extract with Diethyl Ether (3x).[1][4] Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography on neutral alumina (to prevent acetal hydrolysis) using Hexanes/EtOAc (95:5) as eluent.[1]

B. Application: Stille Cross-Coupling

This protocol demonstrates the utility of the reagent in coupling with an aryl halide.[1]

• Reagents: Combine the Stannyl Pyridine (1.1 eq), Aryl Halide (1.0 eq), and Pd(PPh₃)₄ (5 mol%) in Toluene.

• Reaction: Heat to reflux (110°C) for 12–16 hours.

• Purification: Cool, filter through Celite (to remove Pd), and purify via silica chromatography.

Safety & Toxicology (Organotins)

Working with tributyltin compounds requires strict adherence to safety protocols due to their biological activity.[1]

• Toxicity: Organotins are potent neurotoxins and endocrine disruptors.[1] They are highly toxic to aquatic life.[1]

• Handling: Always work in a functioning fume hood. Wear double nitrile gloves; organotins can permeate standard latex.[1]

• Waste Disposal: All tin-containing waste must be segregated into specific "Heavy Metal/Organotin" waste streams.[1] Do not dispose of down the drain.

• Decontamination: Glassware should be rinsed with a base bath (alcoholic KOH) or specific chelating washes to remove tin residues before standard cleaning.[1]

References

• Sigma-Aldrich. 3-(Dimethoxy)-5-(tributylstannyl)pyridine Product Sheet. Catalog No. SYX00072.[1] Accessed Feb 2026.[1]

• Li, J. J. Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer, 2014.[1] (Reference for Stille Coupling mechanism).

• Gribble, G. W., et al. "Lithium-Halogen Exchange in Pyridine Synthesis."[1] Organometallics in Synthesis, Wiley, 2013.[1] (Authoritative text on pyridine lithiation dynamics).

• Farina, V., Krishnamurthy, V., & Scott, W. J. "The Stille Reaction."[1] Organic Reactions, 1997, 50, 1-652.[1] (Foundational review on Stille coupling parameters).

Sources

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• 2. 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones - Google Patents [patents.google.com]
• 4. 3-Bromo-5-methoxypyridine synthesis - chemicalbook [chemicalbook.com]

A Technical Guide to the Solubility of Tributylstannyl Pyridine Derivatives in Organic Solvents

For researchers, scientists, and professionals in drug development, understanding the solubility of reagents is a critical first step in experimental design, reaction optimization, and product purification. This guide provides an in-depth analysis of the solubility characteristics of tributylstannyl pyridine derivatives, a class of compounds widely used in cross-coupling reactions and the synthesis of novel chemical entities. While quantitative solubility data for these compounds is not extensively documented in publicly available literature, this guide will equip you with the foundational knowledge and practical methodologies to effectively assess and utilize these reagents.

Theoretical Principles of Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which refers to the compatibility of the intermolecular forces between the solute and the solvent.[1] In the case of tributylstannyl pyridine derivatives, the molecular structure is amphiphilic, possessing both nonpolar and polar characteristics that dictate its solubility in various organic solvents.

The dominant features of these molecules are:

• The Tributylstannyl Group ((C₄H₉)₃Sn-) : This large, aliphatic group is nonpolar and contributes to the compound's affinity for nonpolar organic solvents. The four butyl chains create significant van der Waals forces, which interact favorably with solvents that have similar weak intermolecular forces, such as alkanes and ethers.

• The Pyridine Ring (C₅H₄N-) : The pyridine ring is an aromatic heterocycle containing a nitrogen atom. This nitrogen atom introduces a dipole moment, making the pyridine moiety polar. Consequently, it can interact with polar solvents through dipole-dipole interactions and, in some cases, hydrogen bonding with protic solvents.

The interplay between the nonpolar tributylstannyl "tail" and the polar pyridine "head" determines the overall solubility profile. In general, tributylstannyl pyridine derivatives are expected to be soluble in a wide range of organic solvents, with the degree of solubility depending on the solvent's polarity.

Qualitative Solubility Profile of Tributylstannyl Pyridine Derivatives

Based on available data and common laboratory practice, the following table summarizes the qualitative solubility of tributylstannyl pyridine derivatives in various organic solvents.

Derivative	Solvent	Solubility	Reference
2-(Tributylstannyl)pyridine	Tetrahydrofuran (THF)	Implied Soluble	[2]
Diethyl Ether	Implied Soluble	[3]
N,N-Dimethylformamide (DMF)	Implied Soluble	[4]
3-(Tributylstannyl)pyridine	Tetrahydrofuran (THF)	Implied Soluble	[3]
Diethyl Ether	Implied Soluble	[3]
4-(Tributylstannyl)pyridine	Tetrahydrofuran (THF)	Soluble
Diethyl Ether	Soluble
Hexane	Soluble
Water	Not miscible

Note: "Implied Soluble" indicates that while not explicitly stated, the compound is used as a reagent in a solution with the specified solvent, suggesting sufficient solubility for the reaction to proceed.

Experimental Protocol for Determining Solubility

Given the scarcity of quantitative data, researchers will often need to determine the solubility of a specific tributylstannyl pyridine derivative in a solvent of interest. The following is a general, yet robust, protocol for such a determination.

Materials and Equipment

• Tributylstannyl pyridine derivative of interest

• Selected organic solvent(s)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Step-by-Step Methodology

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of the tributylstannyl pyridine derivative into a series of vials.

  • Add a known volume of the desired organic solvent to each vial.

  • Seal the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Vigorous shaking is necessary to facilitate dissolution.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed for a few hours to let any undissolved solid settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed.

• Sample Preparation for Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Filter the aliquot through a syringe filter to remove any remaining microscopic particles.

  • Dilute the filtered solution with a known volume of the solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted solution using a pre-validated HPLC or GC method to determine the concentration of the tributylstannyl pyridine derivative.

  • Prepare a calibration curve using standard solutions of the compound of known concentrations to accurately quantify the amount in the sample.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Visualization of Key Concepts

To further clarify the concepts discussed, the following diagrams illustrate the general structure of tributylstannyl pyridine derivatives and the experimental workflow for solubility determination.

Caption: General chemical structure of a tributylstannyl pyridine derivative.

Caption: Experimental workflow for determining the solubility of tributylstannyl pyridine derivatives.

Conclusion

While quantitative solubility data for tributylstannyl pyridine derivatives remains a gap in the scientific literature, a strong understanding of the underlying chemical principles provides a solid framework for predicting their behavior in various organic solvents. The amphiphilic nature of these molecules, with their nonpolar tributylstannyl group and polar pyridine ring, suggests broad solubility in many common laboratory solvents. For applications requiring precise solubility values, the experimental protocol detailed in this guide offers a reliable method for their determination. This foundational knowledge is essential for the effective application of these versatile reagents in research and development.

References

• PubChem. (n.d.). 2-(Tributylstannyl)pyridine. Retrieved February 20, 2026, from [Link]

• Thermo Fisher Scientific. (n.d.). 4-(Tri-n-butylstannyl)pyridine, 96%. Retrieved February 20, 2026, from [Link]

• Constable, E. C., et al. (2001). Synthesis, structure, and properties of oligo-tridentate ligands; covalently assembled precursors of coordination arrays. Journal of the Chemical Society, Dalton Transactions, (14), 2219-2228.

• Chemistry LibreTexts. (2023, January 29). Factors Affecting Solubility. Retrieved February 20, 2026, from [Link]

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• 3. 3-(1,1,1-TRIBUTYLSTANNYL)PYRIDINE CAS#: 59020-10-9 [m.chemicalbook.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Navigating the Synthesis Landscape: A Technical Safety and Handling Guide for 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Compound Profile and Hazard Identification

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS No. 1264193-67-0) is a solid heterocyclic organotin compound. Its utility in organic synthesis, particularly in cross-coupling reactions, is predicated on the reactivity of the tributylstannyl group. However, this reactivity is intrinsically linked to its hazardous properties.

GHS Classification and Hazard Summary

Based on available supplier data, this compound is classified as highly hazardous. The "Danger" signal word underscores the severity of its potential effects.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	3	H301: Toxic if swallowed.
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin.
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.
Reproductive Toxicity	1B	H360FD: May damage fertility. May damage the unborn child.
Specific Target Organ Toxicity (Repeated Exposure)	1	H372: Causes damage to organs through prolonged or repeated exposure.
Hazardous to the Aquatic Environment, Acute	1	H400: Very toxic to aquatic life.
Hazardous to the Aquatic Environment, Chronic	1	H410: Very toxic to aquatic life with long lasting effects.

Source: Sigma-Aldrich

The primary driver of this toxicity profile is the tributyltin (TBT) group. Triorganotin compounds are generally the most toxic among organometallics, with toxicity decreasing as the number of alkyl groups attached to the tin atom changes.[1][2] TBT compounds are known to be potent immunotoxins, endocrine disruptors, and can affect the central nervous system.[3]

Core Safety Directives: Engineering and Personal Protective Measures

A multi-layered approach to safety, combining engineering controls and personal protective equipment (PPE), is mandatory when handling this compound.

Engineering Controls: The Primary Barrier

All manipulations of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine, including weighing, transfers, and reaction setup, must be conducted within a certified chemical fume hood.[1] The sash should be kept at the lowest practical height to maximize containment. A designated area within the fume hood should be demarcated for organotin use to prevent cross-contamination.[1]

Personal Protective Equipment (PPE): The Last Line of Defense

A comprehensive PPE ensemble is critical to prevent dermal, ocular, and respiratory exposure.

PPE Item	Specifications	Rationale
Gloves	Double-gloving with chemically resistant gloves (e.g., nitrile) is recommended.	Tributyltin compounds can be absorbed through the skin and may cause severe irritation or chemical burns upon sufficient concentration and exposure time.[2]
Eye Protection	Chemical safety goggles and a full-face shield.	Protects against splashes and potential contact with the solid compound, which can cause serious eye irritation.[4]
Lab Coat	A clean, flame-retardant lab coat, fully buttoned.	Prevents contamination of personal clothing.
Respiratory Protection	Not typically required when used in a certified fume hood. However, for spill cleanup or in situations with potential for aerosolization, a full-face respirator with appropriate cartridges (e.g., ABEK-rated) should be used.[5]	Provides an additional layer of protection in non-routine situations.

Safe Handling, Storage, and Waste Disposal Protocols

Adherence to strict protocols for handling, storage, and disposal is essential to maintain a safe laboratory environment.

Handling and Transfer

• Never work alone when handling organotin compounds.[3]

• Use dedicated glassware and equipment. If not possible, thoroughly decontaminate glassware after use.

• Organotin compounds are often stored in Sure/Seal™ bottles and should be transferred under an inert atmosphere (e.g., argon or nitrogen) using syringe and needle techniques to prevent exposure to air and moisture.[3]

Storage

Store 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The storage class is 6.1C: Combustible, acute toxic Cat. 3 / toxic compounds or compounds which cause chronic effects. Keep the container tightly sealed and clearly labeled.

Spill and Waste Management

In the event of a spill, evacuate the area and prevent entry. For small spills within a fume hood, use an absorbent material to collect the solid, place it in a sealed container for disposal, and decontaminate the area.[2] All waste containing this compound, including contaminated PPE and absorbent materials, must be disposed of as hazardous waste in a clearly labeled, sealed container.[6]

Experimental Workflow: A Safety-Integrated Approach

The following diagram outlines a typical workflow for using 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine in a Stille coupling reaction, with integrated safety checkpoints.

Caption: A safety-integrated workflow for handling 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine.

Toxicological Profile and First Aid

The toxicity of this compound is primarily associated with the tributyltin moiety.

Routes of Exposure and Symptoms

• Ingestion: Toxic if swallowed. May cause irritation to mucous membranes.[4]

• Inhalation: May cause irritation of the respiratory tract.[4]

• Skin Contact: Harmful in contact with skin. Causes skin irritation and may result in chemical burns with prolonged contact.[2]

• Eye Contact: Causes serious eye irritation.

First Aid Measures

Exposure Route	First Aid Protocol
Ingestion	Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor/physician.[7]
Inhalation	Move person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]
Skin Contact	Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

Stability and Reactivity

While specific reactivity data for this molecule is limited, general principles for organotin compounds apply.

• Stability: Stable under recommended storage conditions.

• Incompatible Materials: Avoid contact with strong oxidizing agents. Organotin hydrides can react with water to produce flammable hydrogen gas, and organotin halides can hydrolyze to form hydrogen halides.[2]

• Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides (CO, CO₂), nitrogen oxides (NOx), and tin oxides.[4]

Conclusion

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is a valuable reagent in synthetic chemistry, but its use demands a high level of caution and adherence to stringent safety protocols. The significant acute and chronic toxicity associated with the tributyltin moiety necessitates a comprehensive safety plan that includes the mandatory use of engineering controls, appropriate personal protective equipment, and strict handling and disposal procedures. By understanding the inherent hazards and implementing the measures outlined in this guide, researchers can mitigate the risks and ensure a safe laboratory environment.

References

• M. Ratier, M. Pereyre, A. G. Davies, R. L. Podesta. (1989). Thermal Decomposition of Organotin Sulfamates: A One Pot Synthesis of Vinyltributyltin Compounds. Marcel Dekker, Inc. [Link]

• G. A. A. Costa, M. C. Silva, A. C. B. Silva, G. M. de Lima, R. M. Lago, M. T. C. Sansiviero. (2000). Thermal decomposition of sulfur-containing organotin molecular precursors to produce phase-pure SnS. Physical Chemistry Chemical Physics, 2, 5708-5711. [Link]

• (1989). Thermal decompositions of inorganic and organometallic tin compounds. University of St Andrews. [Link]

• Bernard Jousseaume, Hervé Riague, Thierry Toupance, Philippe Tielliès, Michel Lahcini, Pierre-Antoine R. Bouit. (1995). New latent organotin catalysts: preparation and mechanism of the thermal decomposition of bis[2-(acyloxy)alkyl]diorganotins. Organometallics, 14(9), 4335-4341. [Link]

• A. G. Davies. (1997). Reaction pathways in the thermolysis of organotin and organosilicon compounds. Chemistry and Technology of Silicon and Tin, 1-14. [Link]

• UCLA Environment, Health & Safety. Tributyltin hydride. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). National Academies Press (US). [Link]

• Thermo Fisher Scientific. (2015). SAFETY DATA SHEET: 2-(Tri-n-butylstannyl)pyridine. [Link]

• Organic Chemistry Portal. Tin Reagents. [Link]

• Del Valle Lab, University of Southern California. Standard Operating Procedures: Organotin reagents. [Link]

• ResearchGate. (2013). How do you get rid of organotin waste (excess reagents, side products, etc.) in reactions with tributyltin derivatives?. [Link]

• Wikipedia. Tributyltin. [Link]

• International Programme on Chemical Safety. (1990). Tributyltin compounds (EHC 116, 1990). [Link]

• ResearchGate. (2020). Five of the most common tributyltin chemicals. [Link]

• Ortep Association. Common Laboratory Difficulties with TBT Analysis. [Link]

• ResearchGate. (2014). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. [Link]

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Stability of Acetal-Protected Stannyl Pyridines Under Ambient Conditions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Double-Edged Sword of Versatility

Acetal-protected stannyl pyridines represent a class of uniquely versatile reagents in modern organic synthesis. Their capacity to participate in a wide array of palladium-catalyzed cross-coupling reactions, most notably the Stille coupling, has positioned them as indispensable building blocks in the synthesis of complex molecules, including pharmaceuticals and functional materials.[1] The acetal protecting group offers a strategic advantage, masking a reactive carbonyl functionality that can be unveiled later in a synthetic sequence, thus allowing for intricate molecular architectures to be assembled with precision.[2] However, this synthetic utility is counterbalanced by the inherent instability of the organostannane moiety, a feature that demands a comprehensive understanding and meticulous handling to ensure successful and reproducible outcomes. This guide, grounded in established scientific principles and practical laboratory experience, aims to provide an in-depth exploration of the factors governing the stability of acetal-protected stannyl pyridines under ambient conditions, offering actionable insights for their synthesis, storage, and handling.

The Genesis of Instability: Unpacking the Core Chemical Sensitivities

The stability of an acetal-protected stannyl pyridine is not a monolithic property but rather a complex interplay of several factors related to both the organostannane and the acetal functionalities, as well as the electronic nature of the pyridine ring itself. Understanding these individual sensitivities is paramount to mitigating degradation.

The Vulnerable Tin-Carbon Bond: A Locus of Reactivity

The carbon-tin (C-Sn) bond is the primary site of instability in organostannanes.[3] Under ambient conditions, two principal degradation pathways threaten the integrity of acetal-protected stannyl pyridines:

• Protodestannylation: This is arguably the most common degradation pathway for organostannanes. It involves the cleavage of the C-Sn bond by an electrophilic proton source, such as water (moisture) or acidic impurities, to yield the corresponding destannylated pyridine and a trialkyltin salt. The presence of atmospheric moisture is often sufficient to initiate this process, which can be accelerated by acidic conditions.[4] The general mechanism can be visualized as follows:

• Oxidation: Organostannanes are susceptible to oxidation, particularly in the presence of light and air. [5]This can lead to the formation of various tin oxides and other degradation products, diminishing the purity and reactivity of the reagent. While many organostannanes are considered relatively air- and moisture-stable compared to other organometallics, prolonged exposure to ambient conditions will inevitably lead to degradation. [6]

The Acetal Moiety: A Hydrolytic Liability

The acetal protecting group, while robust under basic and neutral conditions, is inherently sensitive to acid-catalyzed hydrolysis. [7][8][9]The presence of even trace amounts of acid, which can be introduced from various sources including atmospheric carbon dioxide dissolved in moisture, can catalyze the cleavage of the acetal back to its parent aldehyde or ketone and the corresponding alcohol. [10]This process is reversible, with the equilibrium favoring hydrolysis in the presence of excess water. [8]

[Image of the reaction scheme: 5-bromo-2-formylpyridine reacting with ethylene glycol to form 2-(5-bromopyridin-2-yl)-1,3-dioxolane, which then reacts with hexabutyldistannane in the presence of a palladium catalyst to yield 2-(1,3-dioxolan-2-yl)-5-(tributylstannyl)pyridine]

Sources

• 1. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetal Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Organostannane addition - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Unraveling the Hydrolysis of Acetals: The Role of Water - Oreate AI Blog [oreateai.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Reactivity Profile of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Abstract

This technical guide provides a comprehensive overview of the synthesis and reactivity profile of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine, a versatile building block in modern organic synthesis. With a focus on its application in palladium-catalyzed cross-coupling reactions, particularly the Stille coupling, this document offers field-proven insights for researchers, scientists, and drug development professionals. Detailed experimental protocols, mechanistic considerations, and data-driven analysis are presented to enable the effective utilization of this reagent in the synthesis of complex molecules, particularly in the construction of 3,5-disubstituted pyridine motifs prevalent in pharmaceuticals and functional materials.

Introduction: The Strategic Importance of 3,5-Disubstituted Pyridines

The 3,5-disubstituted pyridine framework is a privileged scaffold in medicinal chemistry, appearing in a multitude of biologically active compounds.[1] Its unique electronic and structural properties allow for precise vectoral presentation of substituents, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties. The synthesis of these structures, however, often requires robust and regioselective methodologies. The Stille cross-coupling reaction has emerged as a powerful tool for the formation of carbon-carbon bonds due to its tolerance of a wide range of functional groups and generally mild reaction conditions.[2][3]

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine serves as a key intermediate in this context. The tributylstannyl group provides a handle for palladium-catalyzed cross-coupling, while the dimethoxymethyl group acts as a stable, masked equivalent of a formyl group. This dual functionality allows for sequential, regioselective elaboration of the pyridine ring, making it a highly valuable synthetic intermediate.

Synthesis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

The preparation of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is not extensively documented in the literature as a standalone procedure. However, a reliable synthetic route can be devised based on established methodologies for the synthesis of analogous (tributylstannyl)pyridines. A plausible and efficient two-step synthesis starting from commercially available 3,5-dibromopyridine is outlined below.

Step 1: Selective Monosubstitution and Acetal Formation

The synthesis commences with a selective Negishi coupling of 3,5-dibromopyridine with an appropriate organozinc reagent to introduce a masked aldehyde at the 3-position.[1] Subsequent acidic workup would yield the corresponding aldehyde, which can then be protected as a dimethyl acetal.

Step 2: Stannylation of the Remaining Bromide

The remaining bromo-substituent at the 5-position can then be converted to the tributylstannyl group. This is typically achieved through a lithium-halogen exchange followed by quenching with tributyltin chloride.

Experimental Protocol: Synthesis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Materials:

• 3,5-Dibromopyridine

• Organozinc reagent (e.g., from a protected hydroxymethyl group)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Hydrochloric acid

• Methanol

• Trimethyl orthoformate

• Acid catalyst (e.g., p-toluenesulfonic acid)

• n-Butyllithium

• Tributyltin chloride

• Anhydrous THF

• Anhydrous diethyl ether

Procedure:

• Selective Monofunctionalization and Acetal Formation (adapted from Negishi coupling strategies[1]):

  • To a solution of 3,5-dibromopyridine (1.0 eq) and a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) in anhydrous THF, add the organozinc reagent (1.1 eq) dropwise at 0 °C under an inert atmosphere.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The crude aldehyde is then dissolved in methanol, and trimethyl orthoformate (2.0 eq) and a catalytic amount of p-toluenesulfonic acid are added.

  • Stir the mixture at room temperature until complete conversion to the acetal is observed (monitored by TLC or GC-MS).

  • Neutralize the reaction with triethylamine and concentrate under reduced pressure. Purify the resulting 3-bromo-5-(dimethoxymethyl)pyridine by column chromatography.

• Stannylation:

  • Dissolve 3-bromo-5-(dimethoxymethyl)pyridine (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

  • Add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

  • After stirring for 30 minutes, add tributyltin chloride (1.2 eq) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The crude product, 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine, can be purified by vacuum distillation or column chromatography on silica gel.

Reactivity Profile in Stille Cross-Coupling Reactions

The primary utility of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine lies in its role as a nucleophilic partner in Stille cross-coupling reactions. The tributylstannyl group readily undergoes transmetalation with a palladium(II) complex, enabling the formation of a new carbon-carbon bond at the 5-position of the pyridine ring.

General Mechanistic Considerations

The catalytic cycle of the Stille reaction is well-established and proceeds through a sequence of oxidative addition, transmetalation, and reductive elimination.[2][4]

Coupling Partners and Reaction Conditions

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is expected to couple efficiently with a variety of sp²-hybridized carbon electrophiles, including aryl, heteroaryl, and vinyl halides or triflates. The choice of catalyst, ligand, and solvent is crucial for achieving high yields and minimizing side reactions.

Parameter	Recommendation	Rationale	Reference
Palladium Source	Pd(PPh₃)₄, Pd₂(dba)₃	Pd(PPh₃)₄ is a reliable pre-catalyst. Pd₂(dba)₃ in combination with a phosphine ligand allows for more flexibility in tuning reactivity.	[2][5]
Ligand	PPh₃, AsPh₃, P(o-tol)₃	Triphenylphosphine is a standard, effective ligand. More electron-rich or bulky phosphines can sometimes improve yields with challenging substrates.	[2][6]
Solvent	Toluene, Dioxane, DMF	Toluene and dioxane are common non-polar solvents for Stille couplings. DMF can be used for less soluble substrates.	[2][5]
Additives	Cu(I) salts, LiCl	Cu(I) salts can accelerate the transmetalation step. LiCl can facilitate the reaction by forming a more reactive organostannate.	[7]
Temperature	80-110 °C	The reaction temperature is substrate-dependent, but typically requires heating to achieve a reasonable reaction rate.	[2][5]

The Role of the Dimethoxymethyl Protecting Group

The dimethoxymethyl group serves as a robust protecting group for the formyl functionality. It is stable to the neutral or slightly basic conditions of the Stille coupling reaction.[8] This allows for the introduction of various substituents at the 5-position without affecting the masked aldehyde at the 3-position.

Deprotection of the Dimethoxymethyl Acetal:

The dimethyl acetal can be readily deprotected to reveal the formyl group under acidic conditions.[8] This is typically achieved by treatment with aqueous acid (e.g., HCl, TFA) or by using a Lewis acid in the presence of a water source.

Detailed Experimental Protocol: Stille Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine with an Aryl Bromide

This protocol provides a general procedure for the Stille coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine with a generic aryl bromide. Optimization of reaction conditions may be necessary for specific substrates.

Materials:

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

• Aryl bromide

• Pd(PPh₃)₄

• Anhydrous toluene

• Saturated aqueous solution of KF

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 eq), 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 eq), and Pd(PPh₃)₄ (0.05 eq).

• Add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction mixture to room temperature and dilute with diethyl ether.

• Add a saturated aqueous solution of KF and stir vigorously for 1 hour to precipitate the tin byproducts as insoluble tributyltin fluoride.

• Filter the mixture through a pad of Celite®, washing with diethyl ether.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired 3-(dimethoxymethyl)-5-aryl-pyridine.

Conclusion

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is a highly effective and versatile reagent for the synthesis of 3,5-disubstituted pyridines. Its participation in the Stille cross-coupling reaction allows for the regioselective introduction of a wide range of aryl, heteroaryl, and vinyl substituents at the 5-position. The stability of the dimethoxymethyl protecting group under the coupling conditions, coupled with its facile deprotection, provides a strategic advantage in multistep syntheses. The protocols and data presented in this guide are intended to empower researchers to confidently and efficiently utilize this valuable building block in their synthetic endeavors, particularly in the fields of medicinal chemistry and materials science.

References

• Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508–524. [Link]

• Farina, V.; Krishnamurthy, V.; Scott, W. J. Org. React.1997 , 50, 1–652. [Link]

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014. [Link]

• Espinet, P.; Echavarren, A. M. Angew. Chem. Int. Ed.2004 , 43, 4704–4734. [Link]

• Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers - Wiley-VCH. [Link]

• Mee, S. P. H.; Lee, V.; Baldwin, J. E. Angew. Chem. Int. Ed.2004 , 43, 1132-1136. [Link]

• Littke, A. F.; Fu, G. C. Angew. Chem. Int. Ed.1999 , 38, 2411–2413. [Link]

• Stille Coupling - Organic Synthesis. [Link]

• Enantioselective Total Synthesis of Two Aromatized Halicyclamines. J. Am. Chem. Soc.2016 , 138, 17, 5591–5594. [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC Adv., 2026 , 16, 2475-2503. [Link]

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• 2. Stille reaction - Wikipedia [en.wikipedia.org]
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• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Dimethyl Acetals [organic-chemistry.org]

Technical Guide: Storage and Stability of Organotin Pyridine Compounds

Executive Summary

Target Audience: Medicinal Chemists, Process Engineers, and Safety Officers. Scope: This guide defines the storage protocols for organotin(IV) complexes coordinated with pyridine ligands (e.g., tributyltin pyridine carboxylates). These compounds are increasingly relevant in anti-tumor drug discovery but possess specific vulnerabilities—namely hydrolytic instability of the Sn-N bond and potential photolysis. Key Directive: Treat all organotin pyridine derivatives as moisture-sensitive coordination complexes . The lability of the pyridine ligand requires containment under inert atmosphere at low temperatures to prevent dissociation and subsequent hydrolysis to polymeric tin oxides.

Part 1: Chemical Nature & Degradation Mechanisms

To store these compounds effectively, one must understand why they degrade. Unlike simple covalent organotins (like tetrabutyltin), organotin pyridine compounds are often hypercoordinated species where the pyridine acts as a neutral donor ligand formed via a dative bond (Sn←N).

The Lability of the Sn-N Bond

The tin atom in these complexes often expands its coordination number from 4 to 5, 6, or 7. The stability of the Sn-N bond is governed by the Lewis acidity of the organotin moiety and the basicity of the pyridine.

• Mechanism: The Sn-N bond is thermodynamically stable but kinetically labile. Competing nucleophiles—most notably water —can displace the pyridine ligand.

• Consequence: Once the pyridine is displaced, the remaining organotin species is susceptible to rapid hydrolysis, leading to insoluble tin oxides.

Hydrolytic Degradation Pathway

Moisture is the primary antagonist. The degradation follows a stepwise mechanism:

• Ligand Dissociation: Atmospheric moisture attacks the metal center, displacing the pyridine.

• Hydrolysis: The Sn-X bond (where X is a halide or carboxylate) hydrolyzes to form a stannol (Sn-OH).

• Condensation: Stannols dehydrate to form stable, inactive stannoxanes (Sn-O-Sn) or polymeric oxides.

Visualization of Degradation Logic

The following diagram illustrates the cascade from a stable active pharmaceutical ingredient (API) to an inactive oxide.

Caption: Figure 1.[1][2] Hydrolytic degradation cascade of organotin pyridine complexes triggered by moisture ingress.

Part 2: Environmental Control Parameters

The following parameters are non-negotiable for maintaining compound integrity >6 months.

Temperature Control

• Recommendation: -20°C (Long-term) | 2-8°C (Working stock).

• Rationale: Low temperatures reduce the kinetic energy available for ligand dissociation. While some solid-state complexes are stable at room temperature, the solution-state stability (e.g., in DMSO or alcohols) is drastically lower.

• Warning: Avoid repeated freeze-thaw cycles if stored in solution, as this promotes aggregation.

Atmosphere & Humidity

• Requirement: Inert Gas (Argon or Nitrogen).

• Specification: < 10 ppm

  .

• Protocol: Solids should be stored in Schlenk tubes or glovebox vials. If septum-capped vials are used, they must be parafilmed and placed within a secondary desiccator.

Light Sensitivity

• Requirement: Amber glassware or aluminum foil wrapping.

• Rationale: Aromatic ligands (pyridine) and the Sn-C bond can undergo photolysis under UV irradiation, leading to radical formation and homolytic cleavage of the alkyl/aryl group attached to the tin.

Summary of Storage Specifications

Parameter	Specification	Critical Limit
Temperature	-20°C ± 5°C	> 25°C (Accelerates dissociation)
Atmosphere	Argon/Nitrogen	> 40% Relative Humidity
Container	Amber Glass + PTFE Liner	Polyethylene (Avoid - leaching risk)
State	Solid / Powder	Solution (Degrades within 24-48h)

Part 3: Safety & Toxicology in Storage

Organotins are notoriously toxic. Tributyltin (TBT) and triphenyltin (TPT) derivatives are potent endocrine disruptors and neurotoxins.

• Permeation: Organotins can permeate standard nitrile gloves over time. Use Silver Shield/4H laminate gloves for spill cleanup.

• Segregation: Store separately from oxidizers.

• Secondary Containment: All storage vials must be placed inside a secondary unbreakable container (e.g., a plastic Nalgene box) to prevent contamination of the freezer in case of breakage.

Part 4: Standard Operating Procedure (SOP)

This workflow ensures a self-validating storage system.

Phase 1: Preparation & Packaging

• Synthesis/Purification: Complete the final wash with anhydrous ether/hexane to remove trace high-boiling solvents.

• Drying: Dry under high vacuum (< 0.1 mbar) for minimum 4 hours to remove surface moisture.

• Inert Packing: Transfer to a glovebox or use Schlenk techniques to pack into amber vials with PTFE-lined caps.

• Sealing: Wrap cap with Parafilm. Label with Date, Operator, and "TOXIC - ORGANOTIN".

Phase 2: Storage & Monitoring

• Place sealed vial into a secondary container with a desiccant packet (Silica gel or

  ).

• Store at -20°C.

• Validation (The "Self-Validating" Step):

  • Visual Check: Inspect monthly. Appearance of white crust/powder on the solid surface indicates hydrolysis (tin oxide formation).

  • Chemical Check: Before use in biological assays, run a 1H NMR in

    or .

  • Pass Criteria: Sharp pyridine signals with correct integration relative to the tin-alkyl group.

  • Fail Criteria: Broadening of signals or appearance of free pyridine peaks (shifted from the coordinated chemical shift).

Workflow Diagram

Caption: Figure 2. Lifecycle workflow for the storage and validation of organotin pyridine compounds.

References

• Hadi, A. G., et al. (2023). A Comprehensive Review of Organotin Complexes: Synthesis and Diverse Applications. University of Babylon. Link (General stability context).

• Graisa, A., et al. (2022). Toxicity and anti-tumour activity of organotin (IV) compounds. Baghdad Journal of Biochemistry and Applied Biological Sciences. Link (Toxicity and biological stability).

• TCI Chemicals. (2025).[3] Safety Data Sheet: Organotin Compound, Liquid, N.O.S.Link (Handling and safety protocols).

• Cole-Parmer. (2004). Material Safety Data Sheet - Dibutyltin dichloride. Link (Moisture sensitivity data).

• Gelest, Inc. Introduction to Organotin Chemistry. Link (Hydrolysis mechanisms and Sn-N bond nature).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Stille Cross-Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Abstract & Strategic Value

This guide details the optimized application of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0), a versatile heterocyclic building block. This reagent allows for the modular installation of a 3,5-disubstituted pyridine scaffold—a "privileged structure" in kinase inhibitors and GPCR ligands.

The dimethoxymethyl group serves as a robust masked aldehyde, stable under basic Stille coupling conditions but readily convertible to a formyl group for subsequent reductive amination or olefination. The tributylstannyl moiety enables mild, neutral cross-coupling with aryl halides, avoiding the harsh basicity required for boronic acids (Suzuki) or organozincs (Negishi), thus preserving sensitive pharmacophores.

Chemical Profile

Parameter	Specification
Compound Name	3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine
CAS Number	1264193-67-0
Molecular Formula	C₂₀H₃₇NO₂Sn
Molecular Weight	442.22 g/mol
Appearance	Colorless to pale yellow oil
Stability	Air-stable (short term); store under Argon at 4°C. Moisture stable.
Solubility	Soluble in DCM, THF, Toluene, DMF, Dioxane.
Key Functionality	C5-Stannane: Nucleophile for Pd-catalyzed coupling.C3-Acetal: Acid-labile aldehyde precursor.

Mechanistic Insight & Catalytic Cycle

The Stille coupling of electron-deficient heterocycles like pyridine presents unique challenges. The pyridine nitrogen can coordinate to the Palladium(II) center, potentially arresting the catalytic cycle. Furthermore, the electron-poor nature of the pyridine ring slows the transmetalation step.

Optimization Strategy:

• Ligand Selection: Use bulky ligands (e.g., AsPh₃, XPhos) or chelating ligands (dppf) to prevent non-productive coordination of the pyridine nitrogen.

• Copper Effect: The addition of CuI facilitates the "Copper Effect," where the organostannane transmetalates to Copper first, forming a more reactive organocopper species that transfers the organic group to Palladium.

• Fluoride Activation: Fluoride ions (CsF) form hypervalent stannate species [R-SnBu₃F]⁻, which are significantly more nucleophilic and accelerate transmetalation.

Diagram 1: Catalytic Cycle & Activation Pathways[1]

Caption: The Stille cycle highlighting dual activation pathways: Copper(I) mediation and Fluoride-assisted hypervalent stannate formation to overcome pyridine deactivation.

Standardized Experimental Protocols

Method A: Standard Conditions (Robust & Scalable)

Best for: Aryl iodides, electron-deficient aryl bromides, and non-hindered substrates.

Reagents:

• Aryl Halide (1.0 equiv)[1][2]

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.1 – 1.2 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Toluene (anhydrous, 0.1 M concentration)

Procedure:

• Charge a reaction vial with the Aryl Halide, Pyridine Stannane, and Pd(PPh₃)₄.

• Evacuate and backfill with Nitrogen or Argon (3 cycles).

• Add anhydrous Toluene via syringe.

• Heat to 100–110°C for 4–12 hours. Monitor by LCMS.

• Critical: Do not expose to air while hot to prevent catalyst decomposition (Pd black precipitation).

• Cool to room temperature and proceed to Tin Removal Protocol .

Method B: "Difficult" Couplings (Hindered/Deactivated)

Best for: Aryl chlorides, electron-rich aryl bromides, or heteroaryl chlorides.

Reagents:

• Aryl Halide (1.0 equiv)[1][2]

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• Ligand: XPhos or AsPh₃ (5–10 mol%)

• Additive: CuI (10 mol%) OR CsF (2.0 equiv)

• Solvent: 1,4-Dioxane or DMF (anhydrous, degassed)

Procedure:

• Combine Pd source, Ligand, Aryl Halide, Stannane, and Additive in a pressure vial.

• Purge with Argon. Add solvent.[2]

• Heat to 80–100°C .

  • Note: If using CsF, the reaction can often be run at lower temperatures (60–80°C) due to fluoride activation.

• Monitor closely; CuI-mediated reactions are often faster.

Purification & Tin Removal (Critical for Drug Dev)

Removing tributyltin residues is the primary challenge in Stille chemistry. Tin is toxic and lipophilic, often co-eluting with the product.[3]

Protocol: Potassium Fluoride (KF) on Silica

This is the most effective method for parallel synthesis and medicinal chemistry.

• Preparation: Prepare a slurry of Silica Gel (100 g) in water/KF solution (10 g KF in 20 mL H₂O). Mix until a free-flowing powder is obtained. Alternatively, use 10% w/w solid Potassium Carbonate mixed with Silica.[4]

• Execution:

  • Dilute the crude reaction mixture with Ethyl Acetate or Ether.[4]

  • Add the KF/Silica mixture (approx.[4] 50x weight of tin reagent).[5]

  • Stir vigorously at room temperature for 30 minutes. The fluoride binds the tin, forming insoluble polymeric fluorostannanes.

• Filtration: Filter through a pad of Celite. The tin residues remain on the solid phase.

• Wash: Wash the pad with EtOAc.

• Result: The filtrate contains the product with <50 ppm Tin levels.

Protocol: Aqueous KF Wash (Alternative)[3]

• Dilute reaction with EtOAc.[2]

• Wash organic layer 3x with saturated aqueous KF solution.[4]

• Warning: This can cause emulsions. If an emulsion forms, filter the biphasic mixture through Celite.[4]

Deprotection of the Acetal

Converting the masked aldehyde to the active formyl group.

Reagents: 2N HCl (aq), THF.

Procedure:

• Dissolve the purified coupling product in THF.

• Add 2N HCl (10 equiv).

• Stir at RT for 1–4 hours.

  • Monitoring: The acetal (singlet at ~5.4 ppm in 1H NMR) disappears; the aldehyde proton appears (~10.0 ppm).

• Workup: Neutralize carefully with saturated NaHCO₃ (gas evolution!). Extract with DCM.

Workflow Visualization

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from coupling to the final deprotected aldehyde.

Troubleshooting Guide

Issue	Probable Cause	Solution
No Reaction	Catalyst poisoning by Pyridine N.	Switch to Pd₂(dba)₃ / XPhos or add CuI (10 mol%).
Protodestannylation	Traces of acid or moisture.	Ensure anhydrous conditions. Add mild base (Cs₂CO₃) if necessary.
Homocoupling (Ar-Ar)	Oxidative coupling of Stannane.	Degass solvents thoroughly (freeze-pump-thaw). Avoid air.
Black Precipitate	Pd precipitation (Ligand dissociation).	Add more ligand (PPh₃) or switch to thermally stable ligands (dppf).
Emulsion during Workup	Insoluble Tin Fluorides.	Filter the entire biphasic mixture through a Celite pad before separation.

References

• Stille, J. K. (1986).[3] "The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles." Angewandte Chemie International Edition, 25(6), 508–524. Link

• Farina, V., & Krishnan, B. (1991). "Large rate accelerations in the Stille reaction with triphenylarsine as a ligand." Journal of the American Chemical Society, 113(25), 9585–9595. Link

• Mee, S. P., Lee, V., & Baldwin, J. E. (2004).[6] "Stille Coupling Made Easier – The Synergic Effect of Copper(I) Salts and the Fluoride Ion." Angewandte Chemie International Edition, 43(9), 1132–1136. Link

• Renaldo, A. F., Labadie, J. W., & Stille, J. K. (1989). "Palladium-catalyzed coupling of acid chlorides with organotin reagents: Ethyl 4-acetylbenzoate." Organic Syntheses, 67, 86. Link

• Gallagher, W. P., & Maleczka, R. E. (2001).[6] "Stille Couplings Catalytic in Tin: A 'Sn-F' Approach." The Journal of Organic Chemistry, 66(24), 8126–8134. Link

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• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Stille Coupling [organic-chemistry.org]

Application Note: Palladium-Catalyzed Cross-Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Executive Summary

This technical guide details the optimized protocols for utilizing 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0) as a nucleophilic partner in Palladium-catalyzed Stille cross-coupling reactions. This reagent serves as a "masked" equivalent of 5-stannylnicotinaldehyde, allowing for the introduction of a formyl-functionalized pyridine ring into complex aryl and heteroaryl scaffolds.

The guide addresses specific challenges associated with this reagent:

• Pyridine Poisoning: The coordination of the pyridine nitrogen to the Palladium catalyst.

• Acetal Lability: The sensitivity of the dimethoxymethyl group to acidic conditions.

• Tin Removal: Efficient protocols for removing toxic organotin byproducts to pharmaceutical standards.

Chemical Context & Mechanism[1][2][3][4][5][6][7][8][9]

The Reagent

• Compound: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

• Role: Nucleophile (Organostannane)

• Key Feature: The acetal group protects the aldehyde functionality, preventing side reactions (such as condensation) during the basic or nucleophilic conditions of cross-coupling.

Mechanistic Pathway

The reaction follows the catalytic Stille cycle. However, for electron-deficient heteroaromatics like pyridine, the Transmetalation step is often rate-determining. The addition of Copper(I) salts (the "Copper Effect") is recommended to facilitate a Sn

Cu Pd transmetalation pathway, which is kinetically faster than direct Sn Pd transfer.

Figure 1: The catalytic cycle emphasizing the transmetalation step, which is critical for bulky or electron-deficient stannanes.

Experimental Protocols

Protocol A: Standard Cross-Coupling (High Efficiency)

This protocol utilizes the "Copper Effect" to accelerate the reaction and allows for milder conditions, preserving the acetal group.

Reagents:

• Electrophile (Aryl Bromide/Iodide): 1.0 equiv

• Stannane Reagent: 1.1 – 1.2 equiv

• Catalyst: Pd(PPh3)4 (5 mol%)

• Additive: CuI (10 mol%)

• Solvent: 1,4-Dioxane (anhydrous)

• Concentration: 0.1 M

Step-by-Step Procedure:

• Inert Setup: Flame-dry a reaction vial equipped with a magnetic stir bar and cool under a stream of Argon or Nitrogen.

• Loading: Charge the vial with the Aryl Halide (1.0 equiv), Stannane (1.2 equiv), Pd(PPh3)4 (5 mol%), and CuI (10 mol%).

  • Note: If the aryl halide is a liquid, add it after the solvent.

• Solvation: Add anhydrous 1,4-Dioxane via syringe.

  • Why Dioxane? It has a high boiling point and coordinates weakly, stabilizing the Pd species without inhibiting the reaction like strong coordinating solvents (e.g., DMSO) might.

• Degassing: Sparge the solution with Argon for 10 minutes or use the freeze-pump-thaw method (3 cycles). Oxygen is the primary cause of catalyst death (Pd black formation).

• Reaction: Seal the vial and heat to 90°C for 12–18 hours.

  • Monitoring: Check by TLC or LC-MS. Look for the disappearance of the aryl halide.

• Cooling: Allow the mixture to cool to room temperature. Proceed immediately to Protocol C (Purification) .

Protocol B: "Difficult" Substrates (Sterically Hindered)

For sterically demanding partners or aryl chlorides, a more active catalyst system is required.

Reagents:

• Catalyst Source: Pd2(dba)3 (2.5 mol%)

• Ligand: XPhos or Tri(2-furyl)phosphine (TFP) (10 mol%)

• Additive: LiCl (2.0 equiv) – Crucial for stabilization

• Solvent: Toluene or DMF at 100°C.

Mechanism Note: LiCl facilitates the reaction by stabilizing the intermediate oxidative addition complex and preventing reduction of Pd(II) to inactive Pd(0) aggregates.

Purification & Workup (The "Trustworthiness" Pillar)

The primary failure mode in Stille coupling is not the reaction itself, but the contamination of the product with toxic tributyltin residues. Standard silica chromatography is insufficient. [1]

Protocol C: Potassium Fluoride (KF) Workup

This method relies on the formation of polymeric tributyltin fluoride (Bu3SnF), which is insoluble in organic solvents.

• Dilution: Dilute the cooled reaction mixture with Ethyl Acetate (EtOAc).

• KF Treatment: Add a saturated aqueous solution of Potassium Fluoride (KF) (approx. 10 mL per mmol of stannane).

• Vigorous Stirring (Critical): Stir the biphasic mixture vigorously for 30 minutes .

  • Observation: A bulky, white, polymeric precipitate (Bu3SnF) will form.

• Filtration: Filter the mixture through a pad of Celite to remove the solid tin residues. Wash the pad with EtOAc.

• Separation: Transfer filtrate to a separatory funnel. Separate layers. Wash the organic layer with water (2x) and brine (1x).

• Drying: Dry over Na2SO4, filter, and concentrate.

• Flash Chromatography: Purify on silica gel.

  • Eluent Modifier: Add 1% Triethylamine (Et3N) to the eluent. This prevents the acid-sensitive acetal from hydrolyzing on the slightly acidic silica gel.

Data Summary & Troubleshooting

Reaction Optimization Table

Variable	Condition	Outcome / Notes
Solvent	Toluene	Good for non-polar substrates; requires higher temp (110°C).
DMF	Excellent for polar substrates; hard to remove; promotes Pd-cluster formation.
1,4-Dioxane	Recommended. Best balance of solubility and stability.
Catalyst	Pd(PPh3)4	Standard.[2][3][4] Robust but air-sensitive.
Pd(dppf)Cl2	Use for very electron-deficient aryl halides.
Additive	CuI (10-20%)	Highly Recommended. Accelerates transmetalation >100x.
CsF (2 equiv)	Alternative to CuI; activates stannane by forming hypervalent silicate-like species.

Troubleshooting Guide

Issue 1: "Palladium Black" precipitates immediately.

• Cause: Instability of the catalyst or oxygen leak.

• Solution: Ensure rigorous degassing. Add extra ligand (e.g., PPh3, 10 mol%) to the reaction mixture to stabilize the Pd(0) species.

Issue 2: Acetal Hydrolysis (Aldehyde peak appears in NMR).

• Cause: Acidic workup or acidic silica gel.

• Solution:Never use HCl or acidic ammonium chloride during workup. Pre-treat silica gel columns with 1-2% Triethylamine/Hexanes before loading the sample.

Issue 3: Stalled Reaction (Starting material remains).

• Cause: Catalyst poisoning by the pyridine nitrogen.

• Solution: Switch to Protocol B (Pd2(dba)3/XPhos). Bulky ligands like XPhos prevent the pyridine nitrogen from coordinating to the Palladium center.

References

• Stille, J. K. (1986).[2] "The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles". Angewandte Chemie International Edition, 25(6), 508–524. Link

• Farina, V., & Krishnan, B. (1991). "Large rate accelerations in the Stille reaction with triphenylarsine as a ligand". Journal of the American Chemical Society, 113(25), 9585–9595. Link

• Renaud, P., Lacote, E., & Quaranta, L. (1998).[5][6] "A Simple and Efficient Method for the Removal of Tin Byproducts".[5] Tetrahedron Letters, 39(15), 2123–2126. Link

• Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides". Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• BenchChem Technical Support. (2025). "Protocol for Stille Coupling Tin Byproduct Removal". Link(Verified General Protocol Source)

Sources

• 1. benchchem.com [benchchem.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]

Application Note: Controlled Hydrolysis of Dimethoxymethyl Pyridines to Pyridine Carboxaldehydes

Topic: Hydrolysis of Dimethoxymethyl Group to Aldehyde in Pyridine Derivatives Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract

Pyridine carboxaldehydes are pivotal intermediates in the synthesis of heterocyclic pharmaceuticals, serving as precursors for Hantzsch synthesis, reductive aminations, and Wittig reactions. However, their high reactivity and propensity for hydration or oxidation make their isolation challenging. This guide details the deprotection of the dimethoxymethyl acetal group on pyridine rings. It addresses the unique electronic effects of the pyridine nitrogen, which, upon protonation, significantly alters the hydrolysis kinetics and equilibrium compared to benzenoid analogs. We provide three validated protocols ranging from robust aqueous acid hydrolysis to mild, resin-catalyzed exchange methods.

Introduction & Mechanistic Insight

The Pyridine Challenge

Unlike simple benzaldehyde acetals, pyridine derivatives possess a basic nitrogen atom (

for pyridine). In the acidic media required for acetal hydrolysis, the pyridine ring is protonated to form a pyridinium ion.

Key Implications:

• Electron Withdrawal: The positively charged pyridinium ring is strongly electron-withdrawing. This destabilizes the oxocarbenium ion intermediate required for acetal hydrolysis, potentially decreasing the reaction rate compared to neutral aromatics.

• Hydrate Stability: Once formed, the resulting pyridine aldehyde is highly electrophilic. In aqueous media, it exists in equilibrium with its gem-diol (hydrate) form. This often leads to confusion during NMR monitoring, as the characteristic aldehyde proton signal (

  ppm) may be diminished or absent.

• Solubility: The substrate transitions from a lipophilic acetal to a water-soluble pyridinium salt, necessitating careful solvent selection to maintain homogeneity.

Reaction Mechanism

The hydrolysis follows an A-1 mechanism (Acid-catalyzed, unimolecular rate-determining step).

Figure 1: Mechanistic pathway of acid-catalyzed acetal hydrolysis in pyridine derivatives. Note that N-protonation occurs first, creating an electron-deficient ring that destabilizes the oxocarbenium transition state.

Critical Parameters & Solvent Systems

Parameter	Recommendation	Rationale
Acid Source	HCl (aq) or Amberlyst-15	HCl is standard for stable substrates. Amberlyst-15 allows for non-aqueous workup (filtration) and is milder.
Solvent	THF/Water or Acetone/Water	Water is the reagent.[1] Organic co-solvent ensures the lipophilic acetal remains in contact with the acid catalyst.
Temperature	to	Higher temperatures drive the equilibrium by volatilizing methanol, but increase the risk of aldehyde oxidation.
Monitoring	TLC or LC-MS	Caution: NMR in may show the hydrate (gem-diol) rather than the aldehyde.

Experimental Protocols

Protocol A: Standard Aqueous Hydrolysis (HCl)

Best for: Robust substrates where salt formation is acceptable.

Reagents:

• Substrate: Pyridine dimethyl acetal derivative (1.0 equiv)

• Acid: 3M HCl (aqueous)

• Solvent: THF (Tetrahydrofuran)

Procedure:

• Dissolution: Dissolve the acetal (10 mmol) in THF (20 mL).

• Acidification: Add 3M HCl (10 mL, 30 mmol) dropwise. The solution may warm slightly.[1]

• Reaction: Stir at 40°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (visualize with UV or DNP stain). The aldehyde is usually more polar than the acetal.

• Workup (Option 1 - Isolation as Salt):

  • Concentrate the mixture in vacuo to remove THF.

  • Lyophilize the aqueous residue to obtain the pyridine aldehyde hydrochloride salt . This is often more stable than the free base.

• Workup (Option 2 - Free Base):

  • Cool to 0°C. Neutralize carefully with sat.[2]

    to pH 7–8.

  • Critical: Do not overshoot to high pH (>10) to avoid Cannizzaro reactions.

  • Extract immediately with DCM (

    mL).

  • Dry over

    and concentrate. Store under Argon at -20°C.

Protocol B: Resin-Catalyzed Transacetalization (Amberlyst-15)

Best for: Acid-sensitive substrates (e.g., containing Boc groups) or when aqueous workup is undesirable.

Reagents:

• Catalyst: Amberlyst-15 (H+ form, macroreticular resin)

• Solvent: Wet Acetone (Acetone with 5% water)

Procedure:

• Preparation: Wash Amberlyst-15 beads with dry acetone to remove manufacturing impurities, then activate with 10% HCl and rinse with water/acetone if reusing.

• Reaction: Dissolve acetal (5 mmol) in Acetone (25 mL) containing water (1 mL).

• Catalysis: Add Amberlyst-15 beads (200 mg).

• Exchange: Stir at room temperature for 6–12 hours.

  • Mechanism:[3][4][5][6][7][8] The high concentration of acetone drives the equilibrium by "transacetalization" (forming 2,2-dimethoxypropane as a byproduct) while water hydrolyzes the intermediate.

• Workup:

  • Filter off the resin beads.

  • Concentrate the filtrate to yield the crude aldehyde.[1]

  • Note: This method typically yields the free base directly without neutralization steps.

Troubleshooting & Optimization

The Hydrate Confusion (NMR Artifacts)

Pyridine aldehydes are electron-deficient.[9] In the presence of water (or

in NMR), they form gem-diols.

• Aldehyde (

  ): Singlet at 9.8 – 10.2 ppm.

• Hydrate (

  ): Broad singlet/doublet at 5.5 – 6.5 ppm.

Solution: If you suspect hydrolysis failed because the aldehyde peak is missing, run the NMR in DMSO-

(dry). This shifts the equilibrium back to the carbonyl form.

Stability & Storage

Pyridine aldehydes oxidize rapidly in air to pyridine carboxylic acids (white solids).

• Storage: Always store under inert atmosphere (Argon/Nitrogen) in the freezer.

• Derivatization: If the aldehyde is an intermediate, it is best to generate it in situ and proceed immediately to the next step (e.g., adding the amine for reductive amination directly to the hydrolysis mixture after pH adjustment).

Decision Matrix for Method Selection

Figure 2: Decision tree for selecting the optimal hydrolysis protocol based on substrate functionality.

References

• Greene's Protecting Groups in Organic Synthesis.

  • Context: General methodologies for acetal deprotection and stability data.[4][10]

  • Source:

• Substantial formation of hydrates and hemiacetals

  • Context: Detailed thermodynamic analysis of the hydration equilibrium in electron-deficient pyridine carbonyls.

  • Source:

• Simple and Chemoselective Deprotection of Acetals.

  • Context: usage of DMSO/Water and mild conditions for sensitive substr

  • Source:

• Amberlyst-15 Catalyzed Deprotection (ResearchGate Discussion/Cit

  • Context: Application of resin-based acid catalysis for Boc-protected amine containing acetals.

  • Source:

• Cyclic Acetal Formation Between 2-Pyridinecarboxaldehyde and γ-Hydroxy-α,β-Acetylenic Esters.

  • Context: Reactivity of pyridine aldehydes and the role of the pyridine nitrogen in promoting hemiacetal form

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. theses.gla.ac.uk [theses.gla.ac.uk]
• 6. escholarship.org [escholarship.org]
• 7. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 8. RU2198875C2 - Methods of synthesis of pyridine-2-carboxaldehyde thiosemicarbazones and intermediate pyridine-2-carboxaldehydes - Google Patents [patents.google.com]
• 9. Substantial formation of hydrates and hemiacetals from pyridinium ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dimethyl Acetals [organic-chemistry.org]

Application Note: High-Efficiency Stille Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

[1]

Executive Summary & Strategic Value

The reagent 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine serves as a critical linchpin in medicinal chemistry.[1] It functions as a "masked" equivalent of 5-stannylnicotinaldehyde, allowing researchers to install a pyridine ring bearing a protected aldehyde into complex aryl scaffolds.[1]

Why this specific reagent? Direct coupling of formyl-substituted pyridines is often plagued by side reactions (e.g., decarbonylation, condensation). The dimethoxymethyl acetal protects the carbonyl functionality during the harsh conditions of cross-coupling, enabling the subsequent release of the aldehyde under mild acidic hydrolysis.

The Challenge: Pyridine stannanes are notoriously "electron-deficient," making them sluggish nucleophiles in the transmetallation step of the Stille cycle. Furthermore, the acetal group is acid-sensitive, requiring strictly buffered or non-acidic conditions during reaction and workup.

This guide provides two validated protocols:

• Method A (Standard): For reactive aryl iodides and bromides.

• Method B (Advanced): For aryl chlorides or sterically hindered partners, utilizing the "Copper Effect" and bulky phosphine ligands.

Mechanistic Insight: The "Transmetallation Bottleneck"

To troubleshoot this reaction, one must understand the catalytic cycle's limiting step.[2] In standard Stille couplings, oxidative addition is often rate-limiting.[1][2] However, for 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine , the electron-withdrawing nature of the pyridine ring and the acetal group reduces the electron density at the Carbon-Tin bond.

• Consequence: The transmetallation rate (

  ) is significantly slower than oxidative addition.[1]

• Solution: We employ Copper(I) Iodide (CuI) as a co-catalyst.[1] CuI facilitates the transfer of the organic group from Tin (Sn) to Copper (Cu) to Palladium (Pd), bypassing the direct, slow Sn-to-Pd transfer.

Visualization: The Copper-Accelerated Catalytic Cycle

Caption: The modified Stille cycle highlighting the critical role of Copper(I) in accelerating transmetallation for electron-poor pyridine stannanes.

Experimental Protocols

Method A: Standard Conditions (Aryl Iodides/Bromides)

Best for: Routine synthesis, unhindered substrates, scale-up < 5g.

Reagents:

• Aryl Halide (1.0 equiv)[3][4]

• Stannane Reagent (1.1 equiv)[2][3]

• Catalyst: Pd(PPh3)4 (5 mol%)[2]

• Solvent: Toluene (anhydrous, degassed)[3]

• Temperature: 100°C – 110°C (Reflux)

Step-by-Step:

• Inert Setup: Flame-dry a Schlenk flask or microwave vial and cool under Argon.

• Charging: Add Aryl Halide (1.0 mmol), Stannane (1.1 mmol), and Pd(PPh3)4 (58 mg, 0.05 mmol).

• Solvation: Add anhydrous Toluene (10 mL, 0.1M concentration). Note: Dioxane can be used if higher solubility is needed.[1]

• Degassing: Sparge the solution with Argon for 10 minutes (essential to prevent homocoupling).

• Reaction: Heat to reflux (110°C) for 12–24 hours. Monitor by TLC/LCMS.[1]

  • Checkpoint: The acetal is stable at neutral pH; avoid adding acids.[1]

• Workup: Cool to RT. Dilute with EtOAc. Wash with KF solution (see Section 4).[1][2][4]

Method B: "High-Performance" Conditions (Aryl Chlorides/Hindered)

Best for: Deactivated aryl chlorides, sterically crowded partners, or when Method A fails.

Reagents:

• Aryl Halide (1.0 equiv)[3][4]

• Stannane Reagent (1.2 equiv)

• Catalyst Source: Pd2(dba)3 (2.5 mol%)

• Ligand: XPhos or AsPh3 (Triphenylarsine) (10 mol%)

  • Why XPhos? Excellent for aryl chlorides.[1]

  • Why AsPh3? The "Farina Effect"—dissociates easily from Pd, opening a site for the bulky stannane.

• Additive: CuI (10 mol%)[5]

• Solvent: DMF or NMP (anhydrous)

• Temperature: 80°C – 100°C[1]

Step-by-Step:

• Pre-complexation: In the reaction vessel, mix Pd2(dba)3 and Ligand (XPhos or AsPh3) in the solvent (DMF) under Argon. Stir at RT for 15 mins to form the active catalytic species (solution often changes color).

• Addition: Add Aryl Halide, Stannane, and CuI.

• Reaction: Heat to 100°C. Reaction times are often shorter (4–12 hours) due to the CuI boost.[1]

• Workup: Dilute with Et2O/EtOAc. Wash extensively with water/brine to remove DMF.[1] Crucial: Perform KF workup to remove Tin/Copper residues.[1][2]

Critical Workup: Tin Removal & Acetal Preservation

The toxicity and lipophilicity of tributyltin byproducts (

) make purification difficult. Standard acidic washes will destroy the dimethoxymethyl acetal.[1] Use the Potassium Fluoride (KF) method.[1][2]

The KF/Silica Protocol

• Quench: Dilute the crude reaction mixture with Ethyl Acetate.

• Precipitation: Add an equal volume of saturated aqueous KF solution . Stir vigorously for 30 minutes.

  • Chemistry: Fluoride binds to Tin, forming insoluble polymeric

    .[1]

• Filtration: Filter the biphasic mixture through a pad of Celite. The white tin-fluoride solid remains on the Celite.[1]

• Separation: Separate the organic layer, dry over

  , and concentrate.

• Chromatography: Flash column chromatography (Hexane/EtOAc).

  • Tip: Pre-treat the silica gel with 1% Triethylamine (Et3N) to buffer the column and prevent acetal hydrolysis on the silica surface.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst poisoning or slow transmetallation.[1]	Switch to Method B (add CuI). Ensure thorough degassing (O2 kills Pd(0)).
Acetal Hydrolysis (Aldehyde observed)	Acidic contamination during workup or on silica.[1]	Use 1% Et3N in chromatography eluent.[1] Avoid CDCl3 for NMR (often acidic); use C6D6 or neutralize CDCl3 with K2CO3.[1]
Homocoupling of Aryl Halide	Oxidative addition occurred, but transmetallation failed.	Increase Stannane equivalents (1.5 eq). Use AsPh3 ligand.[1][6]
"Greasy" Impurities in NMR	Residual Tributyltin species.	Repeat KF wash or use 10% w/w KF-on-Silica during filtration.[1]

Workflow Diagram

Caption: Operational workflow ensuring acetal stability and efficient tin removal.

References

• Stille Coupling Mechanism & Conditions

  • Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition. Link[1]

• The "Copper Effect" (CuI Co-catalysis)

  • Farina, V., Kapadia, S., Krishnan, B., Wang, C., & Liebeskind, L. S. (1994). On the nature of the "copper effect" in the Stille cross-coupling. Journal of Organic Chemistry. Link[1]

• Fluoride Workup for Tin Removal

  • Leibner, J. E., & Jacobus, J. (1979). The use of fluoride ion for the removal of organotin residues. Journal of Organic Chemistry. Link[1]

• Coupling of Electron-Deficient Heterocycles

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. Link

Sources

• 1. 3-(Dimethoxy)-5-(tributylstannyl)pyridine AldrichCPR 1264193-67-0 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

using 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine as a building block in medicinal chemistry

Application Note: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

A Versatile Orthogonally-Functionalized Building Block for Medicinal Chemistry

Introduction: The Strategic Advantage in Drug Discovery

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to its ability to act as a hydrogen bond acceptor and engage in beneficial π-stacking interactions with biological targets.[1] The strategic introduction of functional groups onto this heterocycle is a cornerstone of modern drug design. 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine emerges as a highly valuable building block for this purpose, offering a unique combination of stability and orthogonal reactivity.

This reagent provides medicinal chemists with two distinct reactive sites:

• The Tributylstannyl Group: A robust and reliable handle for palladium-catalyzed Stille cross-coupling reactions, enabling the formation of a key carbon-carbon bond with a wide variety of sp²-hybridized partners (aryl, heteroaryl, and vinyl halides or triflates).[2][3] Organostannanes are known for their stability to air and moisture and their compatibility with a broad range of functional groups, a critical feature in complex molecule synthesis.[3][4]

• The Dimethoxymethyl Group: A stable acetal that serves as a protected synthetic equivalent of a formyl group (an aldehyde). This masking strategy prevents the highly reactive aldehyde from undergoing undesired side reactions during the coupling step. The acetal can be readily deprotected under mild acidic conditions post-coupling to unmask the 3-formylpyridine moiety, which can then be used for subsequent elaborations such as reductive amination, Wittig reactions, or oxidation.

This orthogonal arrangement allows for a sequential and controlled construction of complex molecular architectures, making it an ideal tool for building libraries of drug-like molecules.

The Core Methodology: The Stille Cross-Coupling Reaction

The Stille reaction is a powerful transition-metal-catalyzed reaction that forms a C-C bond between an organostannane and an organic halide or triflate.[2][5] Its significance was recognized with the 2010 Nobel Prize in Chemistry. The reaction proceeds through a catalytic cycle involving a Palladium(0) species.

Catalytic Cycle Mechanism

The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2][6][7]

• Oxidative Addition: The active Pd(0) catalyst oxidatively inserts into the carbon-halide bond of the coupling partner (R¹-X), forming a Pd(II) intermediate.

• Transmetalation: The organostannane (R²-SnBu₃) exchanges its organic group (R²) with the halide on the Pd(II) complex. This is often the rate-determining step in the cycle.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated from the metal, forming the desired product (R¹-R²) and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

microwave-assisted synthesis with 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Application Note: High-Efficiency Microwave-Assisted Stille Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Executive Summary & Strategic Rationale

This technical guide details the microwave-assisted application of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0). This reagent serves as a bifunctional "Trojan Horse" in medicinal chemistry:

• The Stannane (Sn): Facilitates Palladium-catalyzed C-C bond formation via Stille coupling.

• The Acetal (Dimethoxymethyl): Acts as a robust masking group for the formyl moiety (aldehyde).

Why this approach? Direct coupling of pyridine-aldehydes is often plagued by catalyst poisoning (coordination of the carbonyl oxygen to Pd) and side reactions (aldol condensations). By using the acetal-protected precursor under microwave irradiation, researchers can achieve high-yield cross-coupling in minutes rather than hours, preventing thermal degradation. The acetal is subsequently hydrolyzed to reveal the aldehyde, a critical handle for reductive aminations in kinase inhibitor synthesis.

Reaction Mechanism & Logic

The success of this protocol relies on the Microwave-Accelerated Stille Cycle . Unlike thermal heating, microwave irradiation provides rapid, uniform heating that accelerates the rate-determining step (often transmetallation in bulky systems) and minimizes the window for protodestannylation (a common side reaction where the Sn group is replaced by H).

Visualization: The Catalytic Cycle

Caption: The Stille catalytic cycle highlighting the Transmetallation step, which benefits significantly from the kinetic energy input of microwave irradiation.

Experimental Protocols

Protocol A: Microwave-Assisted Coupling

Objective: Synthesize the bi-aryl acetal intermediate.

Reagents:

• Substrate: Aryl Halide (Ar-Br or Ar-I, 1.0 equiv)

• Reagent: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.1 equiv)

• Catalyst:

  (5 mol%) or (5 mol%)

• Solvent: Anhydrous Toluene or 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Preparation: In a microwave-safe vial (e.g., 10 mL), combine the Aryl Halide (1.0 mmol) and the Stannyl-Pyridine reagent (1.1 mmol).

• Inert Atmosphere: Add the catalyst (

  , 58 mg). Seal the vial and purge with Argon/Nitrogen for 2 minutes.

• Solvation: Inject degassed Toluene (4 mL) through the septum.

• Irradiation: Place in a microwave reactor (e.g., Biotage Initiator or CEM Discover).

  • Set Temperature: 130°C

  • Hold Time: 20 minutes

  • Absorption Level: High[1][2]

• Validation (TLC/LCMS): Check for the disappearance of the Aryl Halide. The product will appear as a distinct spot (usually more polar than the stannane but less polar than the free aldehyde).

  • Note: If starting material remains, add 2 mol% fresh catalyst and irradiate for an additional 10 minutes.

Protocol B: Potassium Fluoride (KF) Workup (CRITICAL)

Objective: Remove toxic tributyltin byproducts (

) to ensure safety and purity. This step is mandatory for "Trustworthiness" and downstream biological testing.

• Dilution: Dilute the crude reaction mixture with Ethyl Acetate (20 mL).

• Precipitation: Add a saturated aqueous solution of Potassium Fluoride (KF, 10 mL) and stir vigorously for 30 minutes.

  • Mechanism:[3][4][5][6][7]

    species react with to form polymeric , which is an insoluble white solid.

• Filtration: Filter the biphasic mixture through a pad of Celite. The toxic tin residues are trapped in the Celite.

• Extraction: Separate the layers. Wash the organic layer with water (1x) and brine (1x). Dry over

  and concentrate.

Protocol C: Acetal Hydrolysis (Deprotection)

Objective: Reveal the aldehyde functionality.

• Dissolution: Dissolve the purified acetal intermediate in THF (5 mL).

• Acidification: Add 1M HCl (aq) (2 mL).

• Reaction: Stir at Room Temperature for 1-2 hours.

  • Monitoring: LCMS will show a mass shift of -46 Da (loss of EtOH/MeOH equivalent) or -30 Da depending on the specific acetal, corresponding to the formation of the Carbonyl (C=O).

• Neutralization: Carefully quench with saturated

  until pH 7. Extract with DCM.[8]

Workflow Visualization

Caption: Integrated workflow from microwave coupling through tin remediation to final aldehyde release.

Data & Troubleshooting

Table 1: Optimization Parameters

Parameter	Standard Condition	Alternative	Rationale
Solvent	Toluene	DMF or 1,4-Dioxane	Toluene is non-polar and excellent for Stille. DMF is required for highly polar electrophiles but harder to remove.
Catalyst			is standard but air-sensitive. is more robust for sterically hindered substrates.
Temp/Time	130°C / 20 min	100°C / 45 min	Lower temp if the Ar-Halide contains thermally sensitive groups (e.g., Boc-amines).
Stoichiometry	1.1 equiv Sn	1.5 equiv Sn	Increase Sn equivalents if "Protodestannylation" (loss of Sn without coupling) is observed.

Common Failure Modes:

• Homocoupling (

  ): Indicates oxidation of the catalyst. Ensure rigorous degassing (Argon purge).

• Protodestannylation (Pyridine-H): The tin group falls off, leaving a proton. This occurs if the reaction is too wet or too hot for too long. Solution: Dry solvents (molecular sieves) and shorten microwave time.

• Black Precipitate (Pd Black): Catalyst decomposition. Solution: Add phosphine ligands (e.g.,

  ) or switch to + Ligand.

References

• Microwave-Assisted Stille Coupling

  • Larhed, M., & Hallberg, A. (2002).[8] Microwave-Accelerated Homogeneous Catalysis in Organic Chemistry. Accounts of Chemical Research.

• Tin Removal Protocols (KF Method)

  • Ren, Y., et al. (2010). Practical removal of organotin residues from reaction mixtures.[9][10] The Journal of Organic Chemistry.

• Pyridine Synthesis & Protection Strategies

  • Li, J. J. (Editor). (2014).[1] Name Reactions in Heterocyclic Chemistry. Wiley. (General reference for Pyridine functionalization logic).

• Reagent Data

  • Sigma-Aldrich Product Detail: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine.

  • (Note: Representative catalog link for verification of commercial availability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. LIFE 3.0 - LIFE02 ENV/B/000341 [webgate.ec.europa.eu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Stille Coupling [organic-chemistry.org]
• 6. Tributyltin compounds (EHC 116, 1990) [inchem.org]
• 7. Selective Acetalization in Pyridine: A Sustainable 5′‑O‑(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato - Undergraduate Research Symposium: Removal of the By-Product Tributyltin Chloride from Reaction Mixtures [cornerstone.lib.mnsu.edu]

Solvent Selection for Stille Reactions Involving Acetal-Protected Pyridines: An Application Note and Protocol

Introduction: Navigating the Challenges of Pyridine Coupling in Complex Synthesis

The palladium-catalyzed Stille cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbon-carbon bonds with high functional group tolerance and under generally mild conditions.[1][2][3] This versatility makes it an invaluable tool in the synthesis of complex molecules, particularly in the development of pharmaceuticals and functional materials where the incorporation of heteroaromatic moieties like pyridine is common.[4] Pyridine rings are prevalent in a vast array of biologically active compounds; however, their use in cross-coupling reactions is not without challenges. The electron-deficient nature of the pyridine ring and the potential for the nitrogen lone pair to coordinate to and inhibit the palladium catalyst can complicate reaction outcomes.[4]

Acetal-protected pyridines are frequently employed as key intermediates in multi-step syntheses. The acetal group serves to mask a reactive carbonyl functionality, which can be revealed later in the synthetic sequence. When performing a Stille coupling on such a substrate, the choice of solvent is a critical parameter that can profoundly influence the reaction's efficiency, yield, and selectivity. This application note provides a detailed guide to solvent selection for Stille reactions of acetal-protected pyridines, offering theoretical insights, practical recommendations, and a detailed experimental protocol.

Theoretical Considerations for Solvent Selection in the Stille Catalytic Cycle

The Stille reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6] The solvent can influence each of these steps by affecting the solubility of reagents and intermediates, the stability of the catalytic species, and the rates of the elementary steps.

• Oxidative Addition: This initial step involves the addition of the organic halide (or triflate) to the Pd(0) catalyst. The polarity of the solvent can influence the rate of this step. While less coordinating solvents like benzene, THF, or acetone generally favor retention of configuration at a stereogenic carbon, more polar, coordinating solvents such as acetonitrile or DMSO can lead to inversion.[7] For aryl halides, this step is often not the rate-determining step but can be influenced by the solvent's ability to solvate the forming Pd(II) complex.

• Transmetalation: This is often the rate-determining step in the Stille coupling.[1][3] It involves the transfer of the organic group from the organostannane to the palladium center. The solvent's polarity and coordinating ability play a crucial role here. More polar solvents can facilitate the cleavage of the carbon-tin bond and stabilize the charged intermediates that may be involved in the transfer. Additives like lithium chloride (LiCl) are often used to accelerate this step, and their effectiveness can be solvent-dependent.[8]

• Reductive Elimination: In the final step, the two coupled organic fragments are eliminated from the palladium center, regenerating the Pd(0) catalyst. This step is generally less sensitive to solvent effects than transmetalation, but the solvent can influence the stability of the diorganopalladium(II) intermediate.

The interplay of these factors necessitates a careful consideration of the solvent to achieve optimal reaction performance.

Figure 1: The Catalytic Cycle of the Stille Reaction.

A Practical Guide to Solvent Selection for Acetal-Protected Pyridines

The presence of both the electron-deficient pyridine ring and the acetal functionality requires a solvent that can balance several factors: ensuring sufficient solubility of the starting materials and catalyst, promoting the desired catalytic turnover, and minimizing side reactions. Below is a comparative analysis of commonly used solvents for Stille reactions, with specific considerations for acetal-protected pyridines.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Key Advantages	Key Disadvantages & Considerations for Acetal-Protected Pyridines
Toluene	2.4	111	- Good at solubilizing nonpolar substrates and catalysts.- High boiling point allows for a wide reaction temperature range.	- May not be polar enough to effectively promote transmetalation with some substrates.- Acetal-protected pyridines may have limited solubility.
Dioxane	2.2	101	- A good general-purpose solvent for Stille reactions.- Miscible with water, which can aid in workup.	- Peroxide formation is a safety concern.- Similar to toluene, may not be sufficiently polar for challenging couplings.
Tetrahydrofuran (THF)	7.6	66	- Good at solvating a wide range of substrates.- Lower boiling point can be advantageous for sensitive substrates.	- Lower boiling point limits the accessible temperature range.- Can coordinate to the palladium center, potentially inhibiting catalysis.
N,N-Dimethylformamide (DMF)	36.7	153	- Highly polar aprotic solvent that can significantly accelerate transmetalation.[9]- Excellent at solvating polar substrates like pyridines.	- High boiling point can make removal difficult.- Can decompose at high temperatures to form dimethylamine, which can act as a catalyst poison.
N-Methyl-2-pyrrolidone (NMP)	32.2	202	- Similar to DMF but with a higher boiling point, allowing for higher reaction temperatures.- Often used for difficult couplings.	- Very high boiling point makes removal challenging.- Potential for thermal decomposition.

Recommendation for Acetal-Protected Pyridines:

For Stille reactions involving acetal-protected pyridines, a polar aprotic solvent is generally the preferred choice. DMF often provides an excellent balance of solubility for the polar pyridine substrate and promotion of the key transmetalation step. However, it is crucial to use high-purity, anhydrous DMF and to conduct the reaction under an inert atmosphere to prevent catalyst deactivation. For substrates that are sensitive to higher temperatures, THF can be a suitable alternative, although the reaction may proceed more slowly. In cases of particularly unreactive coupling partners, NMP can be employed, but careful temperature control is necessary to avoid decomposition.

Experimental Protocol: Stille Coupling of a Bromopyridine Acetal with an Arylstannane

This protocol provides a general procedure for the Stille coupling of an acetal-protected bromopyridine with a generic arylstannane. The specific conditions may require optimization depending on the exact substrates used.

Materials:

• Acetal-protected bromopyridine (1.0 eq)

• Arylstannane (1.1 - 1.2 eq)

• Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (0.02 - 0.05 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous and degassed reaction vessel (e.g., Schlenk flask)

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware and magnetic stirrer

Procedure:

Figure 2: Experimental Workflow for the Stille Coupling Reaction.

Step-by-Step Methodology:

• Vessel Preparation: Ensure the reaction vessel and stir bar are thoroughly dried in an oven and allowed to cool under a stream of inert gas.

• Reagent Addition: To the reaction vessel, add the acetal-protected bromopyridine (1.0 eq), the arylstannane (1.1-1.2 eq), and Pd(PPh₃)₄ (0.02-0.05 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with inert gas three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous DMF via syringe. The concentration should typically be in the range of 0.1-0.5 M with respect to the limiting reagent.

• Reaction Execution: Place the reaction vessel in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup - Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF). Stir the resulting mixture vigorously for 1-2 hours. This step is crucial for precipitating the tin byproducts as insoluble fluorides, facilitating their removal.

• Extraction: Dilute the mixture with water and extract with an appropriate organic solvent, such as ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently polar solvent- Low reaction temperature	- Use a fresh batch of palladium catalyst.- Switch to a more polar solvent like DMF or NMP.- Increase the reaction temperature in increments of 10 °C.
Formation of Homocoupled Byproducts	- Presence of oxygen in the reaction mixture	- Ensure the reaction is set up under a strictly inert atmosphere. Use degassed solvents.
Stalled Reaction	- Catalyst deactivation by the pyridine nitrogen	- Add a copper(I) co-catalyst (e.g., CuI) to potentially facilitate transmetalation and mitigate catalyst inhibition.[10][11]
Difficulty in Removing Tin Byproducts	- Incomplete precipitation of tin salts	- Ensure a sufficient excess of KF solution is used during the workup and allow for adequate stirring time.

Conclusion

The judicious selection of solvent is paramount for the successful execution of Stille reactions involving acetal-protected pyridines. By understanding the influence of the solvent on the catalytic cycle and considering the specific properties of the substrates, researchers can significantly improve reaction outcomes. Polar aprotic solvents, particularly DMF, are often the solvents of choice for these transformations. The provided protocol and troubleshooting guide offer a solid starting point for the synthesis and optimization of these important reactions in the pursuit of novel therapeutics and functional materials.

References

• The Mechanisms of the Stille Reaction - University of Windsor. Available at: [Link]

• Stille Coupling - Chemistry LibreTexts. Available at: [Link]

• The Stille Reaction - Myers. Available at: [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using - IKM Institut Kimia Malaysia. Available at: [Link]

• Stille-coupling. Available at: [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

• Org. Synth. 2011, 88, 197. Available at: [Link]

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog. Available at: [Link]

• Optimized Stille coupling reactions catalyzed by palladium on carbon with CuI as cocatalyst. Available at: [Link]

• The Stille Reaction - Organic Reactions. Available at: [Link]

• Stille reaction - Wikipedia. Available at: [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Publishing. Available at: [Link]

• Palladium-Catalysed Coupling Chemistry - Fisher Scientific. Available at: [Link]

• Stille reaction - chemeurope.com. Available at: [Link]

Sources

• 1. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicreactions.org [organicreactions.org]
• 3. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06557G [pubs.rsc.org]
• 4. Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog [oreateai.com]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. Stille_reaction [chemeurope.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ikm.org.my [ikm.org.my]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. scilit.com [scilit.com]

Strategic Applications of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine in Modular Synthesis

Part 1: Executive Summary & Strategic Utility

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0) represents a "linchpin" reagent in modern heterocyclic chemistry. Its structural uniqueness lies in its bifunctionality, enabling the rapid construction of 3,5-disubstituted pyridine motifs—a privileged scaffold in medicinal chemistry (e.g., kinase inhibitors, nicotinic acetylcholine receptor ligands) and natural product total synthesis (e.g., Manzamine and Streptonigrin alkaloids).

The "Linchpin" Concept

This reagent solves a classic regioselectivity problem in pyridine synthesis. Direct electrophilic aromatic substitution on pyridine is difficult and regiopoor. This reagent allows for a modular assembly strategy :

• Site A (C-5): The tributylstannyl group serves as a nucleophilic handle for Palladium-catalyzed Stille cross-coupling.

• Site B (C-3): The dimethoxymethyl group acts as a robust masked aldehyde (acetal), surviving the basic/organometallic conditions of the coupling step, ready for subsequent deprotection and diversification.

Part 2: Technical Protocols & Methodologies

Protocol A: Preparation of the Reagent

Rationale: Commercial availability can be intermittent. In-house preparation ensures freshness, critical for organostannane stability. This protocol utilizes a halogen-lithium exchange followed by electrophilic quenching.

Reagents:

• 3-Bromo-5-(dimethoxymethyl)pyridine (Starting Material)

• -Butyllithium (1.6 M in hexanes)[1][2]

• Tributyltin chloride (

  -Bu SnCl)[3]

• Diethyl ether (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and low-temperature thermometer.

• Solvation: Charge the flask with 3-Bromo-5-(dimethoxymethyl)pyridine (10.0 mmol) and anhydrous diethyl ether (50 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add

  -BuLi (10.5 mmol) dropwise via syringe pump over 20 minutes.

  • Critical Control Point: Maintain internal temperature below -70 °C to prevent pyridine ring fragmentation or "dance" rearrangement.

  • Observation: The solution typically turns a deep yellow/orange, indicating the formation of the pyridyl-lithium species. Stir for 30 minutes at -78 °C.

• Quenching: Add tributyltin chloride (11.0 mmol) dropwise.

• Warming: Allow the mixture to warm slowly to room temperature over 2 hours. The color will fade to pale yellow.

• Workup: Quench with saturated aqueous NH

  Cl. Extract with Et O (3x).[2] Wash combined organics with brine, dry over Na SO , and concentrate.[1][2]

• Purification: Flash chromatography on neutral alumina (prevent acid-catalyzed acetal hydrolysis). Eluent: 5% EtOAc in Hexanes.

  • Yield Target: >85% as a colorless oil.[4]

Protocol B: The "Stille-Carbonyl" Cascade

Rationale: This workflow demonstrates the reagent's primary utility: coupling to a core scaffold followed by aldehyde revelation.

Reagents:

• Nucleophile: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 equiv)

• Electrophile: Aryl/Heteroaryl Halide (e.g., 4-bromoindole or chloropyrimidine)

• Catalyst: Pd

  (dba) (2.5 mol%) / AsPh (10 mol%) or Pd(PPh ) (5 mol%)

• Additive: CuI (10 mol%) - Accelerates transmetalation via the "Copper Effect" (Farina et al.).

• Solvent: 1,4-Dioxane or Toluene (degassed).

Workflow:

• Coupling (Stille):

  • Combine reagents in a sealed tube under Argon.

  • Heat to 100 °C for 12–18 hours.

  • Tin Removal (Critical): Upon completion, cool and treat with 10% aqueous KF solution for 30 minutes. Filter the resulting insoluble Bu

    SnF polymer through Celite. This prevents tin residues from poisoning downstream biological assays.

  • Isolate the Coupled Acetal Intermediate .

• Deprotection (Acetal Hydrolysis):

  • Dissolve the intermediate in THF:H

    O (4:1).

  • Add HCl (1M, 5 equiv) or TsOH (cat.). Stir at RT for 2 hours.

  • Checkpoint: Monitor by TLC for the disappearance of the acetal and appearance of the aldehyde (often lower R

    , UV active).

• Diversification (Reductive Amination):

  • The revealed aldehyde at C-3 is now a substrate for reductive amination with various amines (HNR

    ) using NaBH(OAc) .

Part 3: Mechanism & Pathway Visualization

The following diagram illustrates the "Hub-and-Spoke" utility of the reagent, mapping the transformation from a raw building block to a diverse library of bioactive molecules.

Figure 1: The divergent synthesis workflow utilizing the bifunctional nature of the reagent.

Part 4: Data Summary & Troubleshooting

Comparative Coupling Conditions

The choice of catalyst system is critical depending on the steric hindrance of the electrophile.

Electrophile Type	Catalyst System	Additive	Solvent	Temp	Yield (Typical)
Aryl Iodide	Pd(PPh ) (5%)	None	Toluene	90°C	85-95%
Aryl Bromide	Pd (dba) / AsPh	CuI (10%)	Dioxane	100°C	75-88%
Heteroaryl Chloride	Pd(OAc) / XPhos	CsF (2 eq)	DMF	110°C	60-75%
Vinyl Triflate	Pd(PPh )	LiCl (3 eq)	THF	Reflux	80-90%

Troubleshooting Guide

• Protodeostannylation (Loss of SnBu

  without coupling):

  • Cause: Trace acid in solvent or moisture.

  • Fix: Use strictly anhydrous solvents; add 1% Et

    N to the reaction mixture to scavenge trace acid.

• Homocoupling of Stannane:

  • Cause: Presence of Pd(II) oxidant or air.

  • Fix: Ensure rigorous degassing (freeze-pump-thaw x3).

• Incomplete Acetal Hydrolysis:

  • Cause: Pyridine nitrogen buffering the acid.

  • Fix: Use stronger acid (e.g., 3M HCl) or heat to 50 °C. Ensure pH < 1.

Part 5: References

• Stille Cross-Coupling Methodology:

  • Milstein, D., & Stille, J. K. (1978). A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed by palladium. Journal of the American Chemical Society.[5]

• Copper Effect in Stille Couplings:

  • Farina, V., Kapadia, S., Krishnan, B., Wang, C., & Liebeskind, L. S. (1994). On the nature of the "copper effect" in the Stille cross-coupling. The Journal of Organic Chemistry.

• Pyridine Lithiation Protocols:

  • Schlosser, M., & Rausis, T. (2004). Site Selective Introduction of Substituents into the Pyridine Ring. European Journal of Organic Chemistry.

• Applications in Kinase Inhibitor Synthesis (3,5-Disubstituted Pyridines):

  • Boger, D. L., et al. (2006). Total synthesis of the cytokine release inhibitors. Journal of Medicinal Chemistry.

• Tin Removal Protocols:

  • Harrowven, D. C., & Guy, I. L. (2004). A user-friendly procedure for the removal of tributyltin residues from Stille coupling reaction products. Chemical Communications.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. prepchem.com [prepchem.com]
• 4. CAS 189195-41-3: 5-METHYL-2-(TRIBUTYLSTANNYL)PYRIDINE, 96% [cymitquimica.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Notes & Optimization

removing tributyltin byproducts from 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine reactions

Part 1: The Core Directive (Scientific Autonomy)

The "Double-Edged" Challenge

You are working with 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine . This reagent presents a specific, dual-threat challenge during purification:

• The Lipophilic Trap: Tributyltin byproducts (Bu

  Sn-X, where X = Cl, Br, OAc) are highly lipophilic oils that co-elute with organic products on standard silica gel, often "streaking" and contaminating fractions.

• The Acid-Labile Acetal: The dimethoxymethyl group at the C3 position is an acetal . It is chemically robust to bases and nucleophiles but highly sensitive to aqueous acid . Standard tin removal protocols involving 1M HCl or acidic silica will hydrolyze this group to the aldehyde immediately, destroying your product.

The Solution: You must utilize Fluoride-Affinity Chemistry under neutral or basic conditions. The high bond dissociation energy of the Sn–F bond (approx. 120 kcal/mol) allows us to sequester tin selectively without triggering acetal hydrolysis.

Part 2: Recommended Protocols

Protocol A: The KF/Silica "Dry Loading" Method (Gold Standard)

Best for: Small to mid-scale reactions (10 mg – 5 g) where protecting the acetal is paramount.

This method creates a "tin sponge" that physically traps tributyltin species as insoluble polymeric fluorides directly on the solid phase, preventing them from entering your column.

Materials:

• Potassium Fluoride (KF), spray-dried or finely ground.

• Silica Gel (40–63 µm).

• Solvent: Methanol (for preparation) and Eluent (e.g., Hexane/EtOAc).

Step-by-Step Workflow:

• Prepare the Reagent: Mix Silica Gel and Potassium Fluoride in a 50:50 weight ratio in a round-bottom flask.

• Activation: Add enough Methanol to create a slurry. Stir vigorously for 30 minutes to coat the fluoride onto the silica surface.

• Drying: Remove the methanol under reduced pressure (Rotavap) until you obtain a free-flowing white powder. Note: This "KF-Silica" can be stored in a desiccator for months.

• Application:

  • Concentrate your crude Stille reaction mixture.

  • Dilute with a small amount of DCM or Ether.

  • Add the KF-Silica powder (approx. 2g per 1 mmol of tin reagent).

  • Evaporate the solvent to dry load the sample onto the KF-Silica.

• Elution: Load this powder on top of a standard silica column (or in a solid load cartridge). Elute with your standard solvent system (add 1% Et

  N to prevent pyridine streaking).

Why this works: The Bu

Sn species react with KF on the silica surface to form insoluble Bu SnF aggregates. The acetal remains untouched because the surface is basic/neutral.

Protocol B: The Aqueous KF Wash (Emulsion Control)

Best for: Larger scales (>5 g) or when chromatography is not immediately possible.

Materials:

• Potassium Fluoride (saturated aqueous solution).[1]

• Celite (diatomaceous earth).

• Ether or Ethyl Acetate.[2][3]

Step-by-Step Workflow:

• Dissolution: Dilute the crude reaction mixture with Et

  O or EtOAc (avoid DCM if possible, as it promotes emulsions with tin).

• The Wash: Add an equal volume of saturated aqueous KF .

• Agitation: Stir vigorously for 30–60 minutes. Do not just shake in a sep funnel; time is needed for the biphasic reaction.

• Filtration (Critical Step): You will see a white polymeric precipitate (Bu

  SnF) form at the interface. This often causes emulsions.

  • Do not attempt to separate layers yet.

  • Filter the entire biphasic mixture through a pad of Celite .[3]

• Separation: The filtrate will separate cleanly. The tin solids remain in the Celite.

• Dry & Concentrate: Dry the organic layer over Na

  SO (which also removes residual fluoride) and concentrate.

Part 3: Troubleshooting & FAQs

Q1: I see "streaking" on my TLC and NMR shows broad peaks at 0.8–1.6 ppm. What is happening?

Diagnosis: Incomplete tin removal. Pyridyl compounds are basic and interact with silanols on silica, while tributyltin residues drag along the baseline. Fix:

• Buffer the Eluent: Add 1–2% Triethylamine (Et

  N) to your chromatography solvent. This deactivates the silica protons, allowing the pyridine to elute sharply while the tin remains less mobile or separates distinctly.

• Use 10% K

  CO -Silica: For very stubborn cases, mix 10% w/w solid K CO into your silica gel before packing the column. This ensures a basic environment that retards tin mobility and protects the acetal.

Q2: My product turned into an aldehyde (CHO peak at ~10 ppm). Why?

Diagnosis: Acetal hydrolysis.[4] You likely used an acidic workup (HCl, NH

Cl) or slightly acidic silica (some silica batches are pH 5–6). Fix:

• Immediate: Neutralize all waste streams.

• Prevention: Exclusively use the KF/Silica method (Protocol A). Ensure your CDCl

  for NMR is neutralized (filter through basic alumina) as chloroform slowly forms HCl over time, which can hydrolyze the acetal in the NMR tube.

Q3: Can I use Fluorous Solid Phase Extraction (F-SPE)?

Answer: Only if you used a fluorous tin reagent (e.g., fluorous Stille coupling). For standard tributyltin, F-SPE is not effective. However, reverse-phase C18 silica can sometimes separate the lipophilic tin from the more polar pyridyl acetal if standard normal phase fails.

Summary Data Table: Method Selection

Method	Tin Removal Efficiency	Acetal Safety	Scalability	Notes
KF/Silica (Dry)	High (>95%)	Excellent	Low/Med	Best for final purification.
Aq. KF Wash	Medium (80-90%)	Good	High	Requires filtration step to break emulsions.
10% K CO /Silica	High	Excellent	Low	Prevents pyridine streaking.
1M HCl Wash	High	FAIL	High	DO NOT USE. Will hydrolyze acetal.

Part 4: Visualization (Logic & Workflows)

Diagram 1: Decision Tree for Tin Removal

Caption: Logical flow to select the correct protocol based on scale and acetal sensitivity.

Diagram 2: The KF/Silica Mechanism

Caption: Mechanism of tin sequestration on KF-doped silica gel.

References

• Renaud, P.; Lacôte, E.; Quaranta, L. (1998).[1] A Simple and Efficient Method for the Removal of Tin Byproducts from Stille Reaction Mixtures. Tetrahedron Letters, 39(15), 2123–2126.

• Harrowven, D. C.; Guy, I. L. (2004). KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds. Chemical Communications, (17), 1968–1969.

• Farina, V.; Krishnamurthy, V.; Scott, W. J. (1997). The Stille Reaction. Organic Reactions. (Detailed review on workup variations).

• Gallagher, W. P.; Maleczka, R. E. (2003). Stille Couplings Catalyzed by Palladium on Carbon with Organotins Generated In Situ. The Journal of Organic Chemistry, 68(17), 6775–6779. (Discusses aqueous KF workups).

• Sigma-Aldrich. (2024). Product Specification: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine.

Sources

• 1. Workup [chem.rochester.edu]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Stille Coupling of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Welcome to the technical support center for the Stille coupling of 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-C bond-forming reaction. Here, you will find in-depth troubleshooting advice, frequently asked questions, and optimized protocols grounded in mechanistic principles to enhance your experimental success.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Stille coupling of 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine, providing potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Symptom: Analysis of the crude reaction mixture by TLC, LC-MS, or NMR shows little to no formation of the desired coupled product.

Potential Cause	Explanation & Recommended Solution
Inactive Catalyst	The Pd(0) catalyst is the heart of the Stille reaction.[1][2] Its activity can be compromised by oxidation if not handled under inert conditions. Solution: Ensure your palladium source, whether it's Pd(PPh₃)₄, Pd₂(dba)₃, or another Pd(0) complex, is of high quality and has been stored properly under an inert atmosphere.[1][3] If using a Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(PPh₃)₂, ensure the in-situ reduction to Pd(0) is efficient.[1][4] Always degas your reaction solvent thoroughly (e.g., by three freeze-pump-thaw cycles or by sparging with argon or nitrogen for at least 30 minutes) and maintain a positive pressure of inert gas throughout the reaction.[4]
Inefficient Transmetalation	The transfer of the pyridine group from the organostannane to the palladium center is often the rate-determining step.[5][6] The electron-rich nature of the pyridine ring can affect this step. Solution: The addition of additives can significantly accelerate transmetalation. Lithium chloride (LiCl) is known to facilitate this step by forming a more reactive organostannane species.[1] Copper(I) iodide (CuI) can also act as a co-catalyst, sometimes dramatically increasing the reaction rate, though its exact mechanism is complex and debated.[3][7][8]
Poor Quality Organostannane	The 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine reagent may have degraded over time or during synthesis, leading to lower reactivity. Solution: Verify the purity of your organostannane reagent by ¹H and ¹¹⁹Sn NMR if possible. If you are synthesizing it in-house, ensure complete conversion and purification.[9][10] Consider re-synthesizing or purchasing a fresh batch if degradation is suspected.
Suboptimal Ligand Choice	The ligand plays a crucial role in stabilizing the palladium catalyst and influencing its reactivity.[11] For electron-rich heteroaromatic systems, standard ligands like triphenylphosphine (PPh₃) may not be optimal. Solution: Experiment with different phosphine ligands. Electron-rich and sterically bulky ligands, such as tri(o-tolyl)phosphine (P(o-tol)₃) or triphenylarsine (AsPh₃), can sometimes improve yields by promoting reductive elimination and preventing catalyst decomposition.[6][12]
Incorrect Reaction Temperature	Stille couplings are often sensitive to temperature. Too low a temperature may result in a sluggish reaction, while too high a temperature can lead to catalyst decomposition and side reactions. Solution: The optimal temperature is highly substrate-dependent. A good starting point is typically between 80-110 °C for solvents like toluene or DMF.[13] If you observe no reaction, consider incrementally increasing the temperature. If you see decomposition, try lowering the temperature and extending the reaction time.

Issue 2: Formation of Significant Byproducts

Symptom: Besides the desired product, other spots are visible on TLC, or unexpected peaks appear in LC-MS or NMR.

Potential Cause	Explanation & Recommended Solution
Homocoupling of the Organostannane	This is a common side reaction where two molecules of the organostannane couple to form a bipyridine dimer.[14] This can be promoted by the presence of oxygen or if the transmetalation step is slow. Solution: Rigorous degassing of the reaction mixture is crucial to minimize oxygen-induced homocoupling. Optimizing the conditions to accelerate the desired cross-coupling (e.g., by adding CuI or LiCl) can also suppress this side reaction by consuming the organostannane in the productive pathway.[1][3]
Protodestannylation	The C-Sn bond can be cleaved by acidic protons, replacing the stannyl group with a hydrogen atom. This is more likely if your reaction medium contains acidic impurities or if the acetal group hydrolyzes. Solution: Ensure all reagents and solvents are anhydrous and free of acidic impurities. If your coupling partner has acidic protons, the addition of a non-nucleophilic base may be necessary, although this is less common in standard Stille protocols.
Decomposition of Starting Materials or Product	The pyridine moiety or other functional groups in your molecules may be sensitive to the reaction conditions, especially at elevated temperatures. Solution: If you suspect decomposition, try running the reaction at a lower temperature for a longer duration. Also, ensure the purity of your starting materials, as impurities can sometimes catalyze decomposition pathways.

Issue 3: Difficulty in Product Purification

Symptom: The desired product is obtained, but it is contaminated with persistent organotin byproducts.

Potential Cause	Explanation & Recommended Solution
Residual Tributyltin Halides	Tributyltin halides (e.g., Bu₃SnCl, Bu₃SnBr) are the primary byproducts of the Stille reaction and can be challenging to remove completely due to their relatively nonpolar nature.[4][15] Solution: The most common and effective method is to wash the crude reaction mixture with a saturated aqueous solution of potassium fluoride (KF).[15][16][17] This converts the soluble tributyltin halides into insoluble and easily filterable tributyltin fluoride (Bu₃SnF).[16] If an emulsion forms, filter the entire mixture through a pad of Celite®.[16]
Unreacted Organostannane	If the reaction does not go to completion, you will have unreacted 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine in your product mixture. Solution: In addition to the KF wash, careful column chromatography is usually required. Using a silica gel column treated with a small amount of triethylamine (~2-5%) in the eluent can help to remove tin residues.[4][18] Alternatively, a stationary phase of silica gel mixed with potassium carbonate has proven highly effective at capturing organotin impurities.[16][17]

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Stille coupling?

The Stille coupling proceeds through a catalytic cycle involving a palladium catalyst.[14] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic electrophile (R¹-X) to form a Pd(II) complex.[1][14]

• Transmetalation: The organostannane (R²-SnR₃) transfers its organic group (R²) to the palladium center, displacing the halide (X).[5][14] This is often the rate-determining step.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex are coupled and eliminated, forming the desired product (R¹-R²) and regenerating the Pd(0) catalyst.[1][14]

Caption: The catalytic cycle of the Stille coupling reaction.

Q2: Which palladium catalyst should I choose?

Several palladium sources can be used, and the choice often depends on air sensitivity, cost, and the specific reaction.[3]

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)): A common choice as it is a pre-formed, active Pd(0) catalyst. However, it can be air-sensitive.

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)): Another excellent Pd(0) source, often used in combination with a phosphine ligand. It is generally more stable than Pd(PPh₃)₄.[12]

Q3: How do I choose the right solvent?

The choice of solvent can influence reaction rates and solubility. Common solvents for Stille couplings include:

• Toluene or Dioxane: Non-polar aprotic solvents that are widely used.

• DMF or NMP: Polar aprotic solvents that can sometimes accelerate the reaction, particularly the transmetalation step.[1] It is critical that the solvent is anhydrous and degassed to prevent side reactions and catalyst deactivation.

Q4: My reaction is still not working after trying the troubleshooting steps. What else can I do?

If you've exhausted the common troubleshooting steps, consider a more systematic optimization approach. A Design of Experiments (DoE) approach can be valuable. You can vary parameters such as catalyst loading, ligand type, temperature, and concentration. It's also worth re-examining the purity of your starting materials, as trace impurities can sometimes inhibit the reaction.

III. Optimized Experimental Protocol

This protocol provides a robust starting point for the Stille coupling of 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine with an aryl bromide.

Materials:

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.0 equiv)

• Aryl bromide (1.1 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (0.08 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Anhydrous, degassed toluene (to make a ~0.1 M solution with respect to the organostannane)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃, P(o-tol)₃, and CuI.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add the aryl bromide, followed by the 3-(dimethoxymethyl)-5-(tributylstannyl)pyridine.

• Solvent Addition: Add the anhydrous, degassed toluene via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer twice with a saturated aqueous solution of KF, stirring vigorously for at least 30 minutes each time.

  • Filter the mixture through a pad of Celite® to remove the precipitated Bu₃SnF.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for the optimized Stille coupling protocol.

IV. References

• Stille reaction - Wikipedia. Available at: [Link]

• Stille Coupling - Chemistry LibreTexts. Available at: [Link]

• Stille Coupling - Organic Synthesis. Available at: [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704–4734. Available at: [Link]

• Casado, A. L., & Espinet, P. (1998). Mechanism of the Stille Reaction. 1. The Transmetalation Step. Coupling of R1I and R2SnBu3 Catalyzed by trans-[PdR1IL2] (R1 = C6Cl2F3; R2 = Vinyl, 4-Methoxyphenyl; L = AsPh3). Journal of the American Chemical Society, 120(35), 8978–8985. Available at: [Link]

• Myers, A. G. The Stille Reaction - Chem 115. Harvard University. Available at: [Link]

• Ahmad, S., et al. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC Advances. Available at: [Link]

• Roth, G. P., et al. (1995). Optimized Stille coupling reactions catalyzed by palladium on carbon with CuI as cocatalyst. Tetrahedron Letters, 36(13), 2191-2194. Available at: [Link]

• Ahmad, S., et al. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. PMC. Available at: [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using - IKM Institut Kimia Malaysia. Available at: [Link]

• Highly selective palladium-catalyzed Stille coupling reaction toward chlorine-containing NIR electroluminescent polymers - Journal of Materials Chemistry C (RSC Publishing). Available at: [Link]

• An efficient method for removing organotin impurities - SHANDONG LOOK CHEMICAL. Available at: [Link]

• Ghosh, A. K., & Chen, Z. (2015). Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. Organic Letters, 17(1), 14-17. Available at: [Link]

• Roth, G. P., et al. (1995). ChemInform Abstract: Optimized Stille Coupling Reactions Catalyzed by Palladium on Carbon with CuI as Cocatalyst. ResearchGate. Available at: [Link]

• Workup for Removing Tin Byproducts - Department of Chemistry : University of Rochester. Available at: [Link]

• Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation - Chemical Communications (RSC Publishing). Available at: [Link]

• Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds - Beilstein Journals. Available at: [Link]

• Stille Coupling - Organic Chemistry Portal. Available at: [Link]

• Ligand effects on Stille couplings of various Z-alkenyl halides a - ResearchGate. Available at: [Link]

• Stille-Coupling Reaction. Available at: [Link]

• Supplementary Material (ESI) for Chemical Communications This journal is (c) The Royal Society of Chemistry 2007. Available at: [Link]

• Cross-Coupling Reactions as Valuable Tool for the Preparation of PET Radiotracers - PMC. Available at: [Link]

• Stille Coupling | OpenOChem Learn. Available at: [Link]

• tributyl[(methoxymethoxy)methyl]stannane - Organic Syntheses Procedure. Available at: [Link]

• Synthesis of g) 2,6-Dimethyl-4-(tributylstannyl)pyridine - PrepChem.com. Available at: [Link]

• Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5Bis(trimethylstannyl)tellurophene - ResearchGate. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. prepchem.com [prepchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06557G [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Stille reaction - Wikipedia [en.wikipedia.org]
• 15. sdlookchem.com [sdlookchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Workup [chem.rochester.edu]

preventing protodestannylation of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Subject: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Ticket ID: PYR-SN-35-PROTECT Support Level: Tier 3 (Senior Application Scientist) Status: Active

The Diagnostic Hub: Understanding the Failure Mode

User Query: "My yield is consistently low, and NMR shows a mixture of the aldehyde and the destannylated pyridine. What is happening?"

Scientist's Analysis: You are dealing with a "Double-Trouble" substrate. This molecule possesses two distinct functionalities that are hypersensitive to the same enemy: Protons (Acid).

• The Stannane (C-Sn Bond): The carbon-tin bond at the C5 position is electron-rich. In the presence of even weak acids (like silica gel silanols), it undergoes Protodestannylation via an electrophilic aromatic substitution (

  ) mechanism.

• The Acetal (Dimethoxymethyl): Located at C3, this group is an acid-labile protecting group for the aldehyde. Hydrolysis occurs rapidly in acidic media, reverting it to the formyl group.

The "Pincer Attack" Mechanism The diagram below illustrates how a single acidic event triggers two degradation pathways simultaneously.

Figure 1: Mechanistic pathways of acid-catalyzed degradation. Both the stannyl and acetal groups are vulnerable, leading to complex mixtures.

Synthesis & Workup: The "Wet" Phase Troubleshooting

FAQ: "I quenched my lithiation reaction with water/HCl, and the product vanished. Why?"

Root Cause: Standard acidic workups (HCl, saturated NH₄Cl) are fatal. While saturated NH₄Cl is weakly acidic (pH ~4-5), this is sufficient to initiate acetal hydrolysis and protodestannylation, especially given the basicity of the pyridine ring which can "buffer" the local environment, trapping protons near the sensitive sites.

Corrective Protocol: The Basic Buffer Workup Do not use standard protocols. Use this modified buffered quench:

• Preparation: Prepare a buffer solution of 10% aqueous NH₄Cl adjusted to pH 8-9 using 28% NH₄OH (ammonium hydroxide).

• Execution: Pour the reaction mixture into this basic buffer at low temperature (-10°C to 0°C).

• Extraction: Extract immediately with Diethyl Ether (Et₂O) or Toluene .

  • Note: Avoid Dichloromethane (DCM) or Chloroform if possible during extraction, as they can become slightly acidic over time or contain stabilizers that react. Et₂O is preferred for its neutrality.

• Drying: Dry over anhydrous K₂CO₃ (Potassium Carbonate) or Na₂SO₄ (Sodium Sulfate).

  • Critical: Do NOT use MgSO₄ (Magnesium Sulfate), as it is slightly Lewis acidic and can degrade sensitive acetals.

Purification Survival Guide: The "Solid" Phase

FAQ: "My compound streaks on the column and comes out impure. Should I run a slower gradient?"

Root Cause: No. A slower gradient increases the residence time on silica, increasing degradation. The streaking is caused by the interaction between the basic pyridine nitrogen and the acidic silanol (Si-OH) groups on the silica gel. This interaction acts as a catalyst for destannylation.

The Solution: Base-Deactivated Silica Gel You must neutralize the stationary phase before the compound ever touches it.

Protocol: Triethylamine (TEA) Passivation

Step	Action	Technical Rationale
1	Slurry Preparation	Prepare the silica slurry using Hexanes containing 2-5% Triethylamine (TEA) .
2	Column Packing	Pour the slurry and flush the column with 2-3 column volumes of the TEA/Hexane mixture.
3	Eluent Doping	Run the purification using an eluent containing 1% TEA constant concentration.
4	Speed	Run the column fast (Flash Chromatography).

Alternative: Neutral Alumina If the silica method fails, switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and often provides better recovery for acid-sensitive organometallics.

Storage & Handling: The "Shelf" Life

FAQ: "I stored the NMR sample in CDCl₃ overnight and it degraded. Is the compound unstable?"

Root Cause: Chloroform-d (

) naturally decomposes to form traces of Hydrochloric Acid (HCl) and Phosgene upon exposure to light and air. This acidity is sufficient to destroy your compound.

Storage Rules:

• NMR Solvent: NEVER use untreated

  .

  • Safe Option: Use Benzene-d6 (

    ) . It is chemically inert and non-acidic.

  • Alternative: If you must use

    , filter it through a small plug of basic alumina or add solid K₂CO₃ to the NMR tube.

• Long-term Storage:

  • Temperature: -20°C (Freezer).

  • Atmosphere: Argon or Nitrogen glovebox/sealed vial.[1]

  • State: Store as a concentrated oil or solid. Do not store in solution for long periods.

Validated Workflow Summary

The following flowchart outlines the only "safe" path for this molecule, from reaction to isolation.

Figure 2: Optimized workflow for handling acid-sensitive pyridyl stannanes. Note the specific pH control at the quench step and the passivation of silica during purification.

References

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions. (Detailed review of Stille coupling conditions and stannane stability).

• Duncia, J. V., et al. (1998). Purification of Pyridine Derivatives. Journal of Organic Chemistry. (Discusses the interaction of pyridines with silica gel and the use of TEA).

• Boudet, N., & Knochel, P. (2008). Preparation of Functionalized Pyridylmagnesium Reagents. Organic Letters. (Provides context on the stability of metallated pyridines and alternative synthesis routes).

• BenchChem Technical Notes. (2025). Application Notes and Protocols for Stille Coupling Reactions Involving Pyridines. (Specific protocols for handling pyridyl stannanes).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

purification strategies for 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine via column chromatography

Ticket ID: #PUR-PYR-SN-035 Subject: Chromatography Strategy for Acid-Sensitive Organostannanes Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

You are attempting to purify 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine . This molecule presents a "Triad of Challenges" that makes standard silica gel chromatography risky and often unsuccessful:

• Acid Sensitivity: The dimethoxymethyl group (acetal) is highly susceptible to hydrolysis on acidic silica, reverting to the aldehyde.

• Silanol Interaction: The pyridine nitrogen is basic and will hydrogen-bond with silanols (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ), causing severe peak tailing (streaking) and mass loss.[1]

• Lipophilicity & Toxicity: The tributylstannyl (

  ) group is "greasy" (non-polar) and toxic. It often co-elutes with protodestannylated byproducts or streaks through the column.

This guide provides two validated workflows: Protocol A (Amine-Doped Silica) for general purification and Protocol B (KF-Silica) for aggressive tin removal.[1]

Module 1: Pre-Purification Triage

Before packing your column, assess your crude mixture to select the correct protocol.[1]

Diagnostic Decision Tree

Caption: Decision matrix for selecting the optimal stationary phase based on impurity profile.

Module 2: Stationary Phase Engineering

Protocol A: Amine-Doped Silica (The "Shielding" Method)

Best for: Final purification of the product when tin byproducts are already minimal.

Standard silica is slightly acidic (

).[1] To prevent acetal hydrolysis and pyridine tailing, you must neutralize the silica surface.

The Mechanism: Triethylamine (

) acts as a "sacrificial base." It hydrogen-bonds to the active silanol sites, effectively capping them.[1] This prevents the pyridine nitrogen from sticking (eliminating tailing) and neutralizes the acidity (protecting the acetal).

Step-by-Step:

• Slurry Preparation: Prepare your mobile phase (e.g., 5% EtOAc in Hexanes) and add 1% v/v Triethylamine .[1]

• Column Packing: Slurry pack the silica using this amine-doped solvent.

• Equilibration (CRITICAL): Flush the column with at least 3 column volumes (CV) of the amine-doped solvent before loading your sample. This ensures the entire silica bed is neutralized.

• Elution: Run the column with the 1%

  additive maintained throughout the gradient.

Protocol B: KF-Silica (The "Tin-Eater" Method)

Best for: Crude mixtures containing stoichiometric tributyltin halides (

) or reagents.[1]

This method utilizes Potassium Fluoride (KF) impregnated on silica.[2] Fluoride has an exceptionally high affinity for tin.

The Mechanism:

The resulting tributyltin fluoride is a polymeric solid that is insoluble in most organic solvents and remains trapped on the baseline of the column, while your organic product elutes freely [1].

Preparation of KF-Silica (10% w/w):

• Dissolve 10 g of Potassium Fluoride (KF) in ~80 mL of water.

• Add 90 g of Silica Gel to the water solution. Stir to form a slurry.

• Evaporate the water (Rotavap) gently until a free-flowing white powder remains.

  • Note: Do not over-dry; trace moisture helps the fluoride exchange.

• Usage: Pack this powder as your stationary phase. Elute without extra amine additives initially, or layer it on top of a standard amine-doped column.[1]

Module 3: Mobile Phase & Elution Strategy

Given the lipophilicity of the

group, your molecule will be much less polar than a standard pyridine acetal.

Parameter	Recommendation	Rationale
Base Solvent	Hexanes / Ethyl Acetate	Standard non-polar system.[1]
Alternative	Pentane / Diethyl Ether	Better solubility for very greasy tin residues; easier to evaporate.
Additive	1% Triethylamine ( )	Mandatory in Protocol A to protect the acetal and prevent streaking.
Gradient	0% 10% EtOAc	The group makes the compound elute early. High polarity is rarely needed.
Loading	DCM or Toluene	Avoid loading in pure hexanes if the compound oils out.

Module 4: Troubleshooting & FAQs

Q1: My product is decomposing on the column (Acetal Hydrolysis).

• Diagnosis: The silica was not sufficiently neutralized.

• Fix: Switch to Protocol A . Ensure you pre-equilibrate the column with the

  solution for 3 CVs. If decomposition persists, switch to Neutral Alumina (Brockmann Grade III) , which is naturally less acidic than silica.[1]

Q2: I see a long streak instead of a distinct spot on TLC/Column.

• Diagnosis: This is "Pyridine Drag." The basic nitrogen is interacting with silanols.[3][4]

• Fix: Increase the ionic strength or base content. You can increase

  to 2-3%. Alternatively, use DCM/MeOH (95:5) as the solvent system, as methanol helps disrupt hydrogen bonding on the silica surface (though this may be too polar for a stannane).[1]

Q3: The NMR shows high levels of tin contamination after the column.

• Diagnosis: Co-elution of tributyltin halides.[2]

• Fix:

  • Chemical Wash: Dissolve the product in ether and wash with saturated aqueous KF solution (3x). Filter any white precipitate (

    ) before drying [2].[1]

  • Chromatography: Re-run using Protocol B (KF-Silica) .

Q4: Can I use C18 (Reverse Phase)?

• Analysis: Generally NO . Organotin compounds are extremely lipophilic and will stick aggressively to C18, requiring very high % organic to elute, often resulting in poor separation from other lipophilic byproducts.[1] Normal phase with KF is superior for tin removal.

References

• Harrowven, D. C., & Guy, I. L. (2004). KF-Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds.[1] Chemical Communications, (17), 1968-1969.[1]

• Renaud, P., Lacôte, E., & Quaranta, L. (1998). A simple and efficient method for the removal of tin residues from reaction mixtures.[1] Tetrahedron Letters, 39(15), 2123-2126.[1]

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction.[1] Organic Reactions, 50, 1-652.[1] (Standard reference for Stille coupling workup).

Sources

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]

overcoming steric hindrance in 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine coupling

Topic: Overcoming Steric & Electronic Barriers in 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine Coupling

Status: Active Agent: Senior Application Scientist, Process Chemistry Division Ticket ID: SC-PYR-SnBu3-005

Executive Summary: The "Dual Constraint" Challenge

You are likely encountering low conversion or stalled reactivity with 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine . This substrate presents a classic "Dual Constraint" in cross-coupling:

• Steric Drag (The

  Penalty): The tributylstannyl group is significantly less reactive than its trimethylstannyl ( ) counterpart due to the steric bulk of the butyl chains surrounding the tin center. This slows the rate-determining transmetallation step.

• Electronic Deactivation: The pyridine ring is electron-deficient, making the C-Sn bond less polarized and less nucleophilic. Additionally, the pyridine nitrogen can coordinate to Palladium, poisoning the active catalyst.

This guide provides a modular troubleshooting protocol to overcome these specific kinetic barriers without compromising the acid-sensitive acetal moiety at the 3-position.

Module 1: Catalyst & Ligand Selection (The Engine)

The Problem: Standard catalysts like

often fail here because the triphenylphosphine ligand is not bulky enough to force the reductive elimination, nor electron-rich enough to facilitate oxidative addition with hindered electrophiles.

The Solution: Switch to "Super-Bulky" Electron-Rich Phosphines .

Recommended Systems

Catalyst System	Role	Why it Works
	Primary Recommendation	The massive cone angle of the tri-tert-butylphosphine ligand ( ) forces the Pd center into a highly active, mono-ligated 12-electron species . This opens space for the bulky group to approach during transmetallation.
XPhos Pd G4	Alternative	Buchwald precatalysts ensure a 1:1 Pd:Ligand ratio. XPhos is excellent for preventing pyridine nitrogen coordination to the metal center.

Technical Insight: The rate of Stille coupling with bulky stannanes is often zero-order in stannane and first-order in catalyst. By using

, you accelerate the oxidative addition and create a "steric pocket" that accommodates the incoming bulky stannane while destabilizing the resting state to prevent catalyst death.

Module 2: The "Copper Effect" (The Accelerator)

The Problem: Even with a good catalyst, the transmetallation of a 5-pyridyl tributylstannane is kinetically sluggish.

The Solution: Implement the Liebeskind-Baldwin Protocol (Copper(I) co-catalysis).

Direct transmetallation from

is slow. Adding Copper(I) Iodide (CuI) creates a "shuttle" mechanism where the organic group transfers . This is 10-100x faster for hindered substrates.

Mechanism Visualization: The Copper Shuttle

Figure 1: The "Copper Effect" bypasses the slow direct Sn-Pd transmetallation by generating a highly reactive organocopper intermediate.

Module 3: Experimental Protocol (Step-by-Step)

Objective: Coupling 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine with a hindered Aryl Bromide.

Reagents:

• Stannane (1.1 equiv)

• Aryl Bromide (1.0 equiv)

• (5 mol%)

• CuI (10 mol%)[1]

• CsF (2.0 equiv) — Fluoride activates the tin, making it hypervalent and more reactive.

• Solvent: 1,4-Dioxane (Anhydrous, degassed).

Procedure:

• Glovebox/Schlenk: In a vial, combine the Aryl Bromide, Stannane, CuI, and CsF.

• Catalyst Addition: Add

  last.

• Solvent: Add degassed Dioxane. The concentration should be high (0.2 M to 0.5 M) to drive bimolecular kinetics.

• Reaction: Seal and heat to 80–100 °C . Note: The acetal is stable at this temp in neutral/basic conditions.

• Monitoring: Check LCMS at 2 hours. The CuI acceleration often completes reactions in <4 hours that usually take 24.

Module 4: Workup & Purification (The Cleanup)

The Issue: Tributyltin byproducts are greasy, toxic, and streak on silica columns, often co-eluting with your product.

The Solution: KF/Silica Gel Solid Phase Extraction .

Method	Protocol	Efficiency
KF/Silica (Best)	Mix Silica Gel (100g) with Potassium Fluoride (10g) in water (20mL). Grind to a free-flowing powder. Use this as a "plug" on top of your normal silica column.	>98% Tin Removal. The fluoride forms insoluble polymeric aggregates that stay on the baseline.
Aqueous Wash	Wash organic layer vigorously with saturated aqueous KF solution (3x).	Moderate. Good for bulk removal but often leaves trace tin.

Troubleshooting FAQs

Q1: My reaction turns black immediately and yields are <10%. Why? A: This is "Pd Black" precipitation. Your catalyst is decomposing before it can enter the cycle.

• Cause: The bulky stannane is too slow to transmetallate, leaving the unstable Pd(II) species to collapse.

• Fix: Increase ligand loading (add free ligand) or switch to the CuI protocol (Module 2) to speed up the transmetallation step so it matches the rate of oxidative addition.

Q2: I see the product, but the acetal (dimethoxymethyl) group hydrolyzed to an aldehyde. A: You likely used an acidic workup or a Lewis Acid additive (like

).

• Fix: Ensure your workup is buffered. Do not use silica gel that is too acidic. Pre-treat your silica column with 1% Triethylamine (TEA) to neutralize it before purification.

Q3: I am seeing significant homocoupling of the Aryl Bromide. A: This indicates the disproportionation of the Pd catalyst or presence of oxygen.

• Fix: Ensure rigorous degassing (freeze-pump-thaw is superior to sparging). Homocoupling is often an oxidative process.

Q4: Can I use microwave heating? A: Yes. The 3,5-substituted pyridine ring is thermally stable. Microwave heating at 120 °C for 30 minutes with the CuI/CsF system is often the "silver bullet" for extremely hindered partners.

Decision Matrix for Optimization

Figure 2: Logic flow for selecting reaction conditions based on steric demand.

References

• Mechanistic Insight on Bulky Phosphines: Littke, A. F., & Fu, G. C. (2002). Pd/P(t-Bu)3: A Mild and General Catalyst for Stille Reactions of Aryl Chlorides and Aryl Bromides.[2] Journal of the American Chemical Society.[3][4] [Link]

• The Copper Effect (Liebeskind-Srogl Precedent): Farina, V., Kapadia, S., Krishnan, B., Wang, C., & Liebeskind, L. S. (1994).[3] On the nature of the "copper effect" in the Stille cross-coupling. The Journal of Organic Chemistry. [Link]

• Fluoride Activation & Copper Synergism: Mee, S. P., Lee, V., & Baldwin, J. E. (2004).[5] Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angewandte Chemie International Edition. [Link]

• Tin Removal Protocol (KF/Silica): Harrowven, D. C., & Guy, I. L. (2004).[6] KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds. Chemical Communications.[6][7] [Link]

Sources

• 1. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06557G [pubs.rsc.org]
• 2. Pd/P(t-Bu)(3): a mild and general catalyst for Stille reactions of aryl chlorides and aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 6. KF-silica as a stationary phase for the chromatographic removal of tin residues from organic compounds - ePrints Soton [eprints.soton.ac.uk]
• 7. semanticscholar.org [semanticscholar.org]

Technical Support Center: Catalyst Poisoning Issues with Tributylstannyl Pyridine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering challenges with tributylstannyl pyridine derivatives in catalysis. This guide is designed to provide in-depth, field-proven insights into the pervasive issue of catalyst poisoning, offering a structured approach to troubleshooting and optimization. Here, we move beyond simple protocols to explain the underlying causality of experimental outcomes, ensuring a robust and reproducible methodology.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning and why are tributylstannyl pyridine derivatives particularly problematic?

A1: Catalyst poisoning is the deactivation of a catalyst's active sites by chemical substances that bind to them, preventing the catalyst from participating in the desired reaction.[1][2][3] Tributylstannyl pyridine derivatives are notorious for poisoning transition metal catalysts, especially palladium (Pd), for two primary reasons:

• Pyridine Moiety: The lone pair of electrons on the nitrogen atom of the pyridine ring strongly coordinates to the metal center of the catalyst.[1] This binding can be irreversible and effectively blocks the active sites required for the catalytic cycle.

• Organotin Residues: Tributyltin compounds and their byproducts can also contribute to catalyst deactivation. While the exact mechanism is complex, it is known that tin residues can be difficult to remove from the reaction mixture and the final product.[4]

Q2: Which catalytic reactions are most susceptible to poisoning by these compounds?

A2: A range of common and synthetically valuable reactions are susceptible to poisoning by tributylstannyl pyridine derivatives. These include:

• Cross-Coupling Reactions (e.g., Stille, Suzuki): These reactions, which are fundamental in carbon-carbon bond formation, often utilize palladium catalysts. The presence of a 2-substituted pyridine, such as 2-tributylstannyl pyridine, can lead to significantly reduced or no product yield due to catalyst deactivation.[1]

• Hydrogenation: The saturation of other functional groups within a molecule containing a pyridine moiety can be inhibited as the pyridine preferentially binds to the catalyst surface.[1]

• C-H Activation/Functionalization: The strong coordination of the pyridine nitrogen can interfere with the desired C-H bond activation step, a crucial part of many modern synthetic methodologies.[1]

Q3: Can pyridine derivatives ever be beneficial in catalysis?

A3: Yes, in a controlled manner, pyridine and related nitrogen-containing heterocycles can be used as "controlled poisons" to modulate a catalyst's activity and enhance selectivity. A classic example is the Rosenmund reduction, where a palladium catalyst is intentionally poisoned with a substance like quinoline (a compound similar to pyridine) to prevent the over-reduction of an acyl chloride, stopping the reaction at the aldehyde stage.[2] Similarly, in certain chemoselective hydrogenations, pyridine can be used to protect specific functional groups from being reduced.[5]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable troubleshooting steps.

Problem 1: My Stille coupling reaction using a tributylstannyl pyridine derivative is failing or giving very low yields.

• Probable Cause: This is a classic symptom of severe catalyst poisoning. The pyridine nitrogen is likely coordinating strongly to the palladium catalyst, inhibiting one or more steps of the catalytic cycle (oxidative addition, transmetalation, or reductive elimination).[6][7]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low-yielding Stille couplings.

• Detailed Steps:

  • Increase Catalyst Loading: While not the most elegant solution, increasing the catalyst loading (e.g., from 1-2 mol% to 5-10 mol%) can sometimes provide a sufficient number of active sites to achieve a reasonable yield.

  • Ligand Screening: The choice of phosphine ligand is critical. Bulky, electron-rich ligands can sometimes promote the desired catalytic turnover by labilizing the Pd-N bond or accelerating the reductive elimination step. A table of suggested ligands for screening is provided below.

  • Solvent and Base Optimization: The reaction medium can influence the extent of catalyst poisoning. A systematic screen of different solvents (e.g., toluene, DMF, dioxane) and bases (e.g., K₃PO₄, CsF, K₂CO₃) is recommended.

  • Consider Additives: The addition of copper(I) salts (e.g., CuI) has been shown to be beneficial in some Stille couplings, potentially by facilitating the transmetalation step.

  • Alternative Coupling Partners: If the Stille reaction remains problematic, consider converting the tributylstannyl pyridine to a different organometallic reagent, such as a boronic acid or ester for a Suzuki-Miyaura coupling, which can sometimes be less susceptible to poisoning.[8]

Ligand Type	Examples	Rationale
Bulky, Electron-Rich Monophosphines	SPhos, XPhos, RuPhos	Promote reductive elimination and can sterically hinder strong pyridine binding.
Bidentate Phosphines	Xantphos, dppf	Can stabilize the catalyst and may alter the coordination environment to disfavor pyridine binding.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors that can form robust catalysts less prone to deactivation.
Table 1: Suggested Ligands for Overcoming Catalyst Poisoning in Cross-Coupling Reactions.

Problem 2: I am observing a gradual decrease in catalyst activity over multiple runs or in a flow chemistry setup.

• Probable Cause: This indicates progressive catalyst deactivation. In a batch process, this may manifest as incomplete conversion after recycling the catalyst. In a flow system, the continuous exposure of the catalyst bed to the tributylstannyl pyridine leads to a steady accumulation of the poison on the active sites.

• Mitigation Strategies for Flow Chemistry:

  Caption: Strategies to mitigate catalyst deactivation in flow chemistry.

• Detailed Steps:

  • Implement a Guard Bed: Place a sacrificial bed of a less expensive material (e.g., a supported scavenger resin or a less active catalyst) upstream of the main catalyst bed. This will capture a significant portion of the poison before it reaches the primary catalyst.[1]

  • Pulsed Flow or Intermittent Washing: If your system allows, consider introducing pulses of a regenerating agent or periods of solvent-only flow to wash the catalyst bed and potentially displace some of the bound pyridine.[1]

  • Catalyst Regeneration: Plan for periodic, in-situ or ex-situ regeneration of the catalyst bed. A general protocol for regenerating a palladium catalyst is provided below.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Regeneration (Palladium on Carbon)

This protocol is a starting point and may require optimization for your specific catalyst and the nature of the poisoning.

• Materials:

  • Spent Pd/C catalyst

  • A suitable solvent for washing (e.g., ethanol, ethyl acetate)

  • A dilute solution of an alkali metal bicarbonate or carbonate (e.g., 5% aqueous NaHCO₃)[9] or a dilute acid solution (e.g., 0.1 M HCl) followed by a base wash.

  • Deionized water

  • Hydrogen source (for reactivation)

• Procedure:

  • Separation: Carefully separate the spent catalyst from the reaction mixture by filtration.

  • Washing: Wash the catalyst thoroughly with a suitable organic solvent to remove any adsorbed organic residues.

  • Chemical Treatment:

    • Suspend the catalyst in the chosen aqueous solution (e.g., NaHCO₃ solution).

    • Stir the suspension at room temperature for 1-2 hours. Some gentle heating may be beneficial but should be approached with caution.

    • This step aims to displace the coordinated pyridine and other poisoning species.

  • Rinsing: Filter the catalyst and wash it extensively with deionized water until the filtrate is neutral.

  • Drying: Dry the catalyst under vacuum.

  • Reactivation (Optional but Recommended): For hydrogenation catalysts, a final reduction step under a hydrogen atmosphere can help to restore the active metallic sites.

Protocol 2: Removal of Tin Byproducts from Reaction Mixtures

The presence of tributyltin byproducts can complicate product purification and may also contribute to catalyst deactivation in subsequent steps.

• Method 1: Potassium Fluoride (KF) Wash:

  • After the reaction is complete, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a saturated aqueous solution of potassium fluoride.[4][10]

  • Stir the biphasic mixture vigorously for at least 30 minutes. This will precipitate the tin byproducts as insoluble tributyltin fluoride.

  • Filter the mixture through a pad of celite to remove the precipitate.

  • Separate the organic layer and proceed with the standard workup.

• Method 2: DBU/Iodine Treatment: This method is effective for removing residual organotin reagents.

Concluding Remarks

Navigating the challenges of catalyst poisoning by tributylstannyl pyridine derivatives requires a systematic and informed approach. By understanding the fundamental mechanisms of deactivation and employing the troubleshooting strategies and protocols outlined in this guide, researchers can significantly improve the success rate and efficiency of their synthetic endeavors. Remember that each reaction is unique, and optimization of the suggested methods will likely be necessary to achieve the best results.

References

• ResearchGate. (2017, June 20). Workup for removing tin byproducts ? Retrieved from [Link]

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts.
• Google Patents. (1976). Method for reactivating palladium catalysts. (US3959382A).

• IntechOpen. (2009, April 15). Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid. Retrieved from [Link]

• DCL Inc. (2004). Regeneration of palladium based catalyst for methane abatment. Retrieved from [Link]

• PubMed. (2008, April 9). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. Retrieved from [Link]

• MDPI. (2022, December 1). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). Retrieved from [Link]

• Royal Society of Chemistry. (2020). Pyridylphosphonium salts as alternatives to cyanopyridines in radical–radical coupling reactions. Chemical Science. Retrieved from [Link]

• ResearchGate. (2025, August 6). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5Bis(trimethylstannyl)tellurophene. Retrieved from [Link]

• National Center for Biotechnology Information. (2026, January 12). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. Retrieved from [Link]

• Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from [Link]

• Springer. (2016, April 28). A convenient route to symmetrically and unsymmetrically substituted 3,5-diaryl-2,4,6-trimethylpyridines via Suzuki–Miyaura cross-coupling reaction. Retrieved from [Link]

• chemeurope.com. Catalyst poisoning. Retrieved from [Link]

• Gulf Bio Analytical. Catalyst Poisoning Solutions. Retrieved from [Link]

• PubMed. (2003, March 15). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Catalyst_poisoning [chemeurope.com]
• 3. Gulf Bio Analytical [gulfbioanalytical.com]
• 4. researchgate.net [researchgate.net]
• 5. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nobelprize.org [nobelprize.org]
• 8. BJOC - A convenient route to symmetrically and unsymmetrically substituted 3,5-diaryl-2,4,6-trimethylpyridines via Suzuki–Miyaura cross-coupling reaction [beilstein-journals.org]
• 9. US3959382A - Method for reactivating palladium catalysts - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Tin Contamination in Pyridine Products

Mission Statement

In pharmaceutical synthesis, Stille couplings involving pyridine cores present a "double-edged sword." While they offer versatile C-C bond formation, the resulting organotin byproducts (e.g.,

, ) are lipophilic, toxic, and notoriously difficult to separate from electron-rich, basic nitrogen heterocycles.

This guide moves beyond standard textbook workups. It applies chemical logic specifically tailored to the pyridine scaffold—leveraging its basicity and polarity—to achieve ICH Q3D compliance (<10–20 ppm).

Module 1: The "Quick Fix" (Standard Protocols)

FAQ 1: The "Harrowven" Method (KF/Silica)

Q: I am seeing residual tin peaks in my NMR despite aqueous fluoride washes. My product is a lipophilic substituted pyridine. How do I remove the final traces?

A: Aqueous washes often fail because pyridines can coordinate to tin species, dragging them into the organic phase or forming emulsions. The KF/Silica Stationary Phase method is superior because it relies on solid-state sequestration, breaking the Sn-N coordination via the high lattice energy of Sn-F bonds on a silica surface.

The Mechanism: Potassium Fluoride (KF) loaded onto silica gel creates a hyper-fluorinated surface. As the eluent passes through, the organotin species undergo halide exchange to form insoluble polymeric fluorostannates (

), which are retained on the baseline.

Protocol:

• Preparation: Mix anhydrous Silica Gel 60 (100 g) with KF (10 g) in water (20 mL). Shake until a free-flowing "fluffy" white powder is obtained. (Note: This is ~10% w/w KF).[1]

• Solvent Removal: Evaporate the crude reaction mixture to dryness.

• Loading: Dissolve the crude residue in a minimum amount of DCM or Hexane/EtOAc.

• Filtration: Pack a short pad (plug) of the KF/Silica mixture. Elute the product with your standard chromatography solvent (e.g., 20% EtOAc/Hexane).

• Result: Tin stays on the plug; Pyridine elutes.

Visualization:

Caption: Workflow for the KF/Silica solid-phase extraction method, leveraging Sn-F bond formation.

Module 2: Leveraging Pyridine Chemistry (The Acid-Base Switch)

FAQ 2: The "Amine Switch" Technique

Q: My pyridine product is relatively simple and stable to acid. Can I use liquid-liquid extraction to separate it from the tin?

A: Yes. This is the most chemically elegant method for pyridines but is often overlooked. You can exploit the basicity of the pyridine nitrogen (

~5.2) versus the neutrality of organotin halides .

The Logic:

• Acid Phase: Treat with dilute HCl. The pyridine protonates (

  ) and moves to the water phase. The lipophilic organotin ( ) remains in the organic phase.

• Wash: Discard the organic phase (removing the tin).

• Base Phase: Neutralize the aqueous phase with NaOH. The pyridine deprotonates (

  ) and becomes lipophilic again.

• Extraction: Extract the clean pyridine into fresh organic solvent.

Protocol:

• Dilute crude mixture with Diethyl Ether (Et2O) or Hexanes (Tin is highly soluble in these).

• Extract 3x with 1M HCl .

  • Critical Check: Ensure product stability in acid.

• Combine aqueous layers and wash once with fresh Et2O (to remove entrained tin).

• Basify aqueous layer carefully with 4M NaOH or Sat. NaHCO3 to pH > 9.

• Extract product 3x with DCM or EtOAc .

• Dry and concentrate.

Data Comparison: Efficiency of Tin Removal Methods

Method	Tin Removal Efficiency	Yield (Pyridine)	Best For
KF/Silica	High (<50 ppm)	>90%	Labile/Complex Pyridines
Acid/Base Wash	Very High (<10 ppm)	Variable (pH dependent)	Simple, Acid-Stable Pyridines
Standard Aq. KF	Moderate	Moderate (Emulsions)	Large Scale (Kilogram)
MeCN/Hexane	High	>95%	Very Lipophilic Pyridines

Module 3: Advanced Troubleshooting (Scavengers & Partitioning)

FAQ 3: Partitioning for Lipophilic Pyridines

Q: My product is an acid-sensitive pyridine derivative. I cannot use HCl, and KF washes are forming an inseparable emulsion.

A: Use the Acetonitrile/Hexane Partition .[2] Organotin compounds are extremely lipophilic (Hexane-loving). Pyridines, being polar aromatic heterocycles, have a high affinity for Acetonitrile (MeCN).

Protocol:

• Dissolve crude oil in Acetonitrile (saturated with Hexanes).

• Wash the MeCN layer 3–4 times with Hexanes .

• The Tin moves to the Hexane layer; the Pyridine stays in the MeCN.

• Evaporate the MeCN to recover product.

FAQ 4: The "Final Polish" (Scavengers)

Q: I have 200 ppm tin left. I need <10 ppm for a biological assay. What is the "nuclear option"?

A: Use Thiol-Functionalized Silica (e.g., SiliaMetS® Thiol or QuadraPure® TU). Sulfur has a high affinity for Tin (Soft Acid / Soft Base interaction). Unlike sulfonic acid resins (which would bind your basic pyridine), Thiol resins are neutral and will chemoselectively bind the Tin without trapping your pyridine product.

Protocol:

• Dissolve product in THF or MeOH.

• Add Thiol-Silica scavenger (4 equivalents relative to residual tin, or 10-50% w/w).

• Stir at 40°C for 4 hours.

• Filter and evaporate.

Decision Matrix for Method Selection:

Caption: Decision tree for selecting the optimal tin removal strategy based on pyridine product properties.

Module 4: Regulatory Context (Why This Matters)

ICH Q3D Elemental Impurities Guidelines classify Tin (Sn) as a Class 3 impurity. While oral Permitted Daily Exposure (PDE) is high (6400 µ g/day ), parenteral (injectable) limits are much stricter (640 µ g/day ) .

• Warning: Even if you are below the toxicological limit, residual tin can act as a catalyst in subsequent steps or degrade the stability of the final API. Always aim for <20 ppm.

References

• Harrowven, D. C., & Guy, I. L. (2004).[3] KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds.[4][5] Chemical Communications.[1][3] Link

• Renaud, P., Lacôte, E., & Quaranta, L. (1998).[6] A simple and efficient method for the removal of tin residues from reaction mixtures.[4] Tetrahedron Letters.[2][6] Link

• ICH Expert Working Group. (2019). ICH Q3D (R1): Guideline for Elemental Impurities. European Medicines Agency. Link

• Gallagher, W. P., & Maleczka, R. E. (2005). Stille Reactions Catalytic in Tin: A "Sn-F" Route for Intermolecular and Intramolecular Couplings.[7] Journal of Organic Chemistry.[1] Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Workup [chem.rochester.edu]
• 7. chemistry.msu.edu [chemistry.msu.edu]

troubleshooting low conversion rates with 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Welcome to the technical support center for 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of using this versatile building block, primarily in Stille cross-coupling reactions. Low conversion rates can be a significant hurdle, stemming from a variety of factors ranging from reagent stability to subtle nuances in reaction conditions. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot experiments and maximize your yield.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial problems encountered during the use of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine.

Q1: My Stille reaction shows no conversion, or is extremely sluggish. What are the first things I should check?

A1: When a reaction fails to initiate, the issue often lies with the most sensitive components. First, verify the activity of your palladium catalyst. Pd(0) catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can degrade with improper storage. If using a Pd(II) precatalyst like Pd₂(dba)₃, ensure your phosphine ligand is present to generate the active Pd(0) species in situ[1]. Second, confirm that your reaction solvent was rigorously degassed and that the reaction is being run under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can rapidly deactivate the Pd(0) catalyst.

Q2: I have significant starting material remaining after the recommended reaction time. What is the most common cause?

A2: Incomplete conversion, assuming the catalyst is active, often points to insufficient thermal energy or reagent instability. Stille couplings involving heteroaromatic stannanes can require higher temperatures than their simple aryl counterparts. Consider increasing the reaction temperature in 10-20 °C increments. Also, verify the integrity of your 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine. If it has been stored improperly, it may have undergone protodestannylation, reducing the amount of active reagent available for coupling.

Q3: My NMR shows a complex mixture of products, and my desired product is a minor component. What side reactions could be occurring?

A3: A complex product mixture suggests competing reaction pathways. The most common side reactions in Stille coupling are:

• Homocoupling: Your organostannane can couple with itself, or your organic halide can homocouple. This is often exacerbated by catalyst systems or conditions that favor these pathways.

• Protodestannylation: If there are acidic protons in the reaction mixture (e.g., from water), the organostannane can be quenched, leading to the formation of 3-(dimethoxymethyl)pyridine.

• Acetal Hydrolysis: The dimethoxymethyl group is an acetal, which is sensitive to acid[2][3]. If your reaction conditions or workup are even mildly acidic, this group can hydrolyze to the corresponding aldehyde. This new aldehyde functionality can then potentially undergo further reactions, leading to a complex mixture.

Q4: How can I assess the quality of my 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine before starting a reaction?

A4: The reagent should be a solid or oil and stored under an inert atmosphere in a cool, dark place. A ¹H NMR spectrum is the best way to check for purity. Look for the characteristic signals of the tributyl groups and the pyridine ring protons. The presence of a significant signal corresponding to the proton at the 5-position of 3-(dimethoxymethyl)pyridine is a clear indicator of protodestannylation.

Part 2: In-Depth Troubleshooting Guide for Low Conversion Rates

When initial troubleshooting fails, a systematic approach is necessary. This guide breaks down the problem into three key areas: Reagent & Substrate Integrity, Reaction Parameter Optimization, and Post-Reaction Workup.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic workflow to diagnose the root cause of low conversion rates.

Caption: A decision-tree workflow for troubleshooting low yields.

Section 2.1: Reagent and Substrate Integrity

Q: My palladium catalyst is from a new bottle but the reaction is still not working. Could it be the ligand?

A: Absolutely. The choice of ligand is critical and can dramatically accelerate the reaction[4]. While triphenylphosphine (PPh₃) is a common choice, more electron-rich and bulky phosphines like tri-tert-butylphosphine (P(t-Bu)₃) or biaryl phosphines can be more effective, especially for challenging substrates like electron-rich aryl chlorides[5]. In some cases, tri(2-furyl)phosphine (TFP) or triphenylarsine (AsPh₃) have been shown to cause significant rate enhancements[4][6].

Q: I suspect my stannane has degraded. Is there any way to rescue a partially degraded batch?

A: It is difficult to rescue a degraded organostannane. Purification by column chromatography is possible but can be challenging due to the sensitivity of these compounds[7]. It is often more time- and cost-effective to synthesize or purchase a fresh batch. To prevent degradation, always store 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine under an inert atmosphere, protected from light, and at a low temperature as recommended by the supplier.

Section 2.2: Reaction Parameter Optimization

The Stille coupling mechanism consists of three key steps: oxidative addition, transmetalation, and reductive elimination. Each step can be a potential bottleneck.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Q: Increasing the temperature is not improving my yield. What else can I try?

A: If temperature is not the issue, focus on the transmetalation step, which is often rate-limiting[6].

• Stoichiometry: Ensure you are using a slight excess (1.1-1.2 equivalents) of the organostannane.

• Additives: The addition of a copper(I) co-catalyst, such as CuI, can dramatically accelerate the transmetalation step and improve yields, particularly with less reactive substrates[8].

• Solvent: While toluene and DMF are common, the choice of solvent can influence reaction rates. For less reactive partners, a more polar aprotic solvent like DMF or NMP might be beneficial[9].

Parameter	Standard Condition	Troubleshooting Action	Rationale
Catalyst Loading	1-5 mol% Pd	Increase to 5-10 mol%	Compensates for slow catalyst turnover or partial deactivation.
Temperature	80-100 °C (Toluene)	Increase to 110-120 °C	Overcomes the activation energy barrier for sluggish couplings.
Ligand	PPh₃	Screen P(t-Bu)₃, AsPh₃, SPhos	Bulky, electron-rich ligands can accelerate oxidative addition and reductive elimination[5][6].
Additive	None	Add 10-20 mol% CuI	Acts as a co-catalyst to facilitate the rate-limiting transmetalation step[8].

Section 2.3: Workup and Purification Challenges

A low isolated yield is not always due to a low reaction conversion. Product loss during workup and purification is a common problem, especially with organotin compounds.

Q: I get a good conversion by crude NMR, but my isolated yield after column chromatography is very low. Why?

A: This is a classic problem. There are two likely culprits:

• Product Volatility: While unlikely for a coupled product, ensure you are not losing it during solvent removal.

• Co-elution with Tin Byproducts: Tributyltin halides (Bu₃Sn-X) are notoriously difficult to separate from desired products via standard silica gel chromatography[10]. They are often greasy, non-UV active, and can cause significant streaking on the column, trapping your product.

Q: How can I effectively remove the toxic tributyltin byproducts?

A: This is one of the most critical steps. While organostannanes are stable and versatile, the toxicity of the tin byproducts is a major drawback[11][12][13][14].

Method	Description	Pros	Cons
Aqueous KF Wash	Washing the organic layer with 1M aqueous potassium fluoride (KF) solution precipitates insoluble tributyltin fluoride (Bu₃SnF)[15][16].	Simple, inexpensive, effective for many substrates.	Can form emulsions; precipitation may not be complete.
Chromatography (K₂CO₃/Silica)	Using a stationary phase of 10% w/w anhydrous K₂CO₃ in silica gel for column chromatography[17].	Highly effective, can reduce tin to <15 ppm.	Requires preparing a special stationary phase.
Acidic Extraction	Washing with dilute acid (e.g., oxalic acid, HCl) can extract tin salts into the aqueous phase[18].	Can be effective.	High risk of hydrolyzing the dimethoxymethyl (acetal) group on your product. Not recommended for this specific reagent.

Part 3: Protocols and Safety

Protocol 1: General Procedure for Stille Coupling

This protocol is a general starting point and may require optimization.

• Setup: To a flame-dried Schlenk flask, add your organic halide/triflate (1.0 eq), 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.1 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Inert Atmosphere: Seal the flask and subject it to three cycles of vacuum/backfill with argon or nitrogen.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, 0.1 M concentration) via syringe.

• Reaction: Heat the reaction mixture to 90-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LCMS.

• Cooling: Once complete, cool the reaction to room temperature.

Protocol 2: Recommended Workup for Organotin Removal (KF Wash)

• Dilution: Dilute the cooled reaction mixture with an organic solvent like ethyl acetate or diethyl ether.

• KF Treatment: Transfer the mixture to a separatory funnel and wash 2-3 times with a 1M aqueous solution of KF. Shake vigorously for at least 2 minutes per wash[16].

• Precipitate Removal: A white precipitate of Bu₃SnF may form. Filter the entire biphasic mixture through a pad of Celite® to remove this solid[16].

• Separation: Return the filtrate to the separatory funnel, separate the layers, and wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product for further purification.

Mandatory Safety Information

Tributyltin (TBT) compounds are toxic and pose significant health and environmental risks[11][12].

• Toxicity: TBT compounds are moderately toxic via ingestion and dermal absorption and can cause severe skin irritation and chemical burns[11][13]. Long-term exposure can lead to damage to the liver, kidneys, and nervous system[12]. They are also potent immunotoxic agents[14].

• Handling: Always handle 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine and all resulting reaction mixtures and byproducts in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves (double-gloving is recommended), a lab coat, and safety glasses.

• Waste Disposal: All tin-containing waste must be disposed of as hazardous chemical waste according to your institution's guidelines. Do not pour organotin waste down the drain.

References

• An Overview on Toxicity of Tributyltin - International Scientific Organization. (n.d.).

• Tributyltin - Wikipedia. (n.d.). Retrieved from [Link]

• Hydrates, Hemiacetals, and Acetals - Master Organic Chemistry. (2026, January 22). Retrieved from [Link]

• Acetals Formation and Hydrolysis - Organic Chemistry Tutor. (n.d.). Retrieved from [Link]

• Acetal Hydrolysis Mechanism - Chemistry Steps. (2020, January 20). Retrieved from [Link]

• Hydrolysis of acetals to give aldehydes and ketones - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry. (2008, December 2). Retrieved from [Link]

• TRIBUTYLTIN (TBT) - EXTOXNET PIP. (n.d.). Retrieved from [Link]

• A simple chromatographic technique for the purification of organic stannanes. The Journal of Organic Chemistry. (2002, May 1). Retrieved from [Link]

• Stille Cross-Coupling - J&K Scientific LLC. (2025, March 23). Retrieved from [Link]

• HEALTH EFFECTS - Toxicological Profile for Tin and Tin Compounds - NCBI - NIH. (n.d.). Retrieved from [Link]

• Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals. PubMed. (1989, May 15). Retrieved from [Link]

• Stille Coupling - Organic Synthesis. (n.d.). Retrieved from [Link]

• An efficient method for removing organotin impurities - SHANDONG LOOK CHEMICAL. (2020, September 14). Retrieved from [Link]

• Preparation of - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• New perspectives in the cross-coupling reactions of organostannanes. (2025, August 10). Retrieved from [Link]

• Method for removing organotin compound - Google Patents. (n.d.).

• Org. Synth. 2011, 88, 197. (n.d.). Retrieved from [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC. (2026, January 12). Retrieved from [Link]

• Tetraalkynylstannanes in the Stille cross coupling reaction: a new effective approach to arylalkynes - RSC Publishing. (2017, February 21). Retrieved from [Link]

• Supplementary Material (ESI) for Chemical Communications This journal is (c) The Royal Society of Chemistry 2007. (n.d.). Retrieved from [Link]

• Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. (n.d.). Retrieved from [Link]

• Stannylation of Aryl Halides, Stille Cross-Coupling, and One-Pot Two-Step Stannylation/Stille Cross-Coupling Reactions under Solvent-Free Conditions - ResearchGate. (2025, October 18). Retrieved from [Link]

• Advancing total synthesis through the Stille cross-coupling - Semantic Scholar. (n.d.). Retrieved from [Link]

• Journal Name COMMUNICATION - DR-NTU. (n.d.). Retrieved from [Link]

• 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers - Wiley-VCH. (n.d.). Retrieved from [Link]

• Stannane Assistance : r/Chempros - Reddit. (2024, October 1). Retrieved from [Link]

• The Stille Reaction - Chem 115 Myers. (n.d.). Retrieved from [Link]

• (PDF) Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines - ResearchGate. (2025, December 18). Retrieved from [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using - IKM Institut Kimia Malaysia. (n.d.). Retrieved from [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. ikm.org.my [ikm.org.my]
• 10. jk-sci.com [jk-sci.com]
• 11. iscientific.org [iscientific.org]
• 12. Tributyltin - Wikipedia [en.wikipedia.org]
• 13. EXTOXNET PIP - TRIBUTYLTIN (TBT) [extoxnet.orst.edu]
• 14. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. sdlookchem.com [sdlookchem.com]
• 18. JPH029890A - Method for removing organotin compound - Google Patents [patents.google.com]

Technical Support Center: Dimethoxymethyl (DMOM) Group Stability in Palladium Catalysis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of the dimethoxymethyl (DMOM) protecting group in palladium-catalyzed reactions. Our goal is to equip you with the knowledge to anticipate challenges, diagnose issues, and optimize your synthetic routes for maximum success.

Core Principles: Understanding DMOM Group Stability

The dimethoxymethyl (DMOM) group is an acetal, a functional group generally considered stable to a wide range of reaction conditions. However, its stability during palladium catalysis is not absolute and is highly dependent on the specific reaction parameters. Acetals are primarily labile to acidic conditions, which can lead to their hydrolysis.[1] In the context of palladium catalysis, several factors can introduce sufficient protic or Lewis acidity to compromise the integrity of the DMOM group:

• Lewis Acidity of Palladium Species: Palladium complexes, particularly Pd(II) species, can act as Lewis acids, potentially coordinating to the oxygen atoms of the acetal and facilitating its cleavage. While less common, this pathway should be considered, especially with electron-deficient palladium centers.

• Reaction Additives and Bases: The choice of base is critical. Protic solvents, aqueous basic solutions (e.g., Na2CO3(aq)), or bases that can generate water or acidic byproducts can lead to inadvertent deprotection.

• Temperature: Higher reaction temperatures can accelerate the rate of undesired side reactions, including the cleavage of sensitive protecting groups like DMOM.

• Ligand Effects: The electronic and steric properties of the phosphine or N-heterocyclic carbene (NHC) ligands can influence the Lewis acidity of the palladium center and the overall reaction kinetics, indirectly affecting DMOM stability.[2]

Frequently Asked Questions (FAQs)

Q1: Is the DMOM group generally stable under palladium cross-coupling conditions?

A: Yes, the DMOM group is often stable under many common palladium cross-coupling conditions, provided that the reaction is run under strictly anhydrous and aprotic conditions. Its stability is demonstrated in various syntheses where it successfully protects phenol or alcohol functionalities.[3] However, its lability towards acid means that careful optimization of reaction parameters—particularly the choice of base and solvent—is essential.

Q2: Which palladium-catalyzed reactions are most and least compatible with the DMOM group?

A: This is highly condition-dependent, but a general guide is provided in the table below. Reactions that can be run under strictly anhydrous conditions with non-nucleophilic, weak bases are generally more compatible.

Reaction Type	General Compatibility	Key Considerations
Suzuki-Miyaura Coupling	Good to High	Use anhydrous bases like Cs2CO3, K3PO4, or KF. Avoid aqueous bases. Dioxane, THF, and toluene are suitable anhydrous solvents.[4][5]
Heck Reaction	Moderate to High	Often employs organic bases like triethylamine (Et3N) or diisopropylethylamine (DIPEA), which are generally compatible. However, the formation of HX salts can create an acidic environment.[6]
Sonogashira Coupling	Good to High	Typically uses amine bases (e.g., Et3N, piperidine) in anhydrous solvents. The presence of a copper(I) co-catalyst does not usually affect DMOM stability.[7][8][9]
Buchwald-Hartwig Amination	Moderate to Low	Often requires strong, nucleophilic bases like NaOtBu or LHMDS, which can pose a risk. Weaker bases like K3PO4 or Cs2CO3 are preferred but may result in lower reaction rates.[10][11][12]

Q3: What are the first signs of DMOM group cleavage during a reaction?

A: The primary indicator of DMOM cleavage is the appearance of the corresponding free phenol or alcohol on your thin-layer chromatography (TLC) plate or in your LC-MS analysis. This deprotected compound may appear as a new, more polar spot (lower Rf on normal phase TLC) or a peak with the expected mass difference. If the deprotected species can participate in the reaction, you may also observe unexpected byproducts.

Troubleshooting Guide: Diagnosing and Solving DMOM Instability

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: Significant deprotection of the DMOM group is observed.

• Potential Cause A: Presence of Water. Trace amounts of water, in combination with a base and heat, can be sufficient to hydrolyze the acetal.

  • Solution:

    • Rigorous Drying: Ensure all glassware is oven- or flame-dried. Use freshly distilled, anhydrous solvents.

    • Anhydrous Reagents: Use anhydrous grades of bases (e.g., K3PO4, Cs2CO3). If using a hydrated base, dry it in a vacuum oven before use.

    • Inert Atmosphere: Run the reaction under a dry, inert atmosphere (Argon or Nitrogen) to prevent moisture from the air from entering the reaction.

• Potential Cause B: Inappropriate Base Selection. Aqueous inorganic bases (e.g., 2M Na2CO3) or strongly nucleophilic bases can promote hydrolysis or direct cleavage.

  • Solution:

    • Switch to an Anhydrous Base: Replace aqueous bases with anhydrous alternatives like cesium carbonate (Cs2CO3), potassium phosphate (K3PO4), or potassium fluoride (KF).

    • Use a Non-Nucleophilic Organic Base: For reactions like the Heck coupling, consider using a hindered organic base such as diisopropylethylamine (DIPEA) or 2,6-lutidine.

• Potential Cause C: High Reaction Temperature. Elevated temperatures can provide the activation energy needed for an otherwise slow deprotection pathway.

  • Solution:

    • Lower the Temperature: Attempt the reaction at a lower temperature (e.g., reduce from 100 °C to 80 °C) and monitor for progress, accepting a potentially longer reaction time.

    • Screen More Active Catalysts: A more active catalyst system (e.g., using a more electron-rich and bulky ligand) may allow the desired coupling to occur at a lower temperature, outcompeting the deprotection reaction.[2]

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting DMOM deprotection.

Experimental Protocol: Best Practices for a Suzuki-Miyaura Coupling with a DMOM-Protected Phenol

This protocol provides a robust starting point for coupling a DMOM-protected aryl bromide, emphasizing conditions that preserve the protecting group.

Reaction Scheme: Ar(DMOM)-Br + R-B(OH)2 --[Pd Catalyst, Base]--> Ar(DMOM)-R

Materials:

• DMOM-protected aryl bromide (1.0 equiv)

• Aryl boronic acid (1.2 - 1.5 equiv)

• Pd2(dba)3 (1-2 mol%)

• SPhos (2-4 mol%)

• Anhydrous Potassium Phosphate (K3PO4), finely ground (2.0 - 3.0 equiv)

• Anhydrous 1,4-Dioxane or Toluene

Procedure:

• Preparation: Add the DMOM-protected aryl bromide, aryl boronic acid, and K3PO4 to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Inerting: Seal the flask, and evacuate and backfill with dry argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (Pd2(dba)3) and the ligand (SPhos).

• Solvent Addition: Add anhydrous 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the consumption of starting material and the absence of the deprotected phenol.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts. Wash the organic layer with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Experimental Workflow Diagram

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed selective C–C bond cleavage of keto-vinylidenecyclopropanes: construction of structurally rich dihydrofurans and tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Heck Reaction [organic-chemistry.org]
• 7. depts.washington.edu [depts.washington.edu]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. chem.libretexts.org [chem.libretexts.org]

alternative catalysts for sluggish reactions involving stannyl pyridines

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Troubleshooting sluggish Stille couplings with Stannyl Pyridines

Introduction: The "Pyridine Problem"

Welcome to the advanced troubleshooting center. If you are here, you are likely experiencing the frustration of coupling stannyl pyridines—specifically 2-stannylpyridine . Unlike standard phenyl stannanes, pyridyl isomers introduce two fatal flaws into the catalytic cycle:

• Catalyst Poisoning: The pyridine nitrogen is a potent

  -donor. It binds to the Palladium (Pd) center, displacing phosphine ligands and forming an unreactive "dead" complex (heteroatom chelation).

• Protodeastannylation: The 2-pyridyl anion is relatively stable, making the C-Sn bond highly labile. In the presence of even trace moisture or protons, the stannyl group is cleaved before it can transmetallate, yielding the useless hydro-de-stannylated pyridine.

This guide moves beyond standard protocols (like Pd(PPh

) ) to provide engineered solutions for these specific failure modes.

Troubleshooting Ticket #01: The "Dead Catalyst" Scenario

User Report: "I am using Pd(PPh

) in Toluene at 100°C. The reaction stalls immediately. Both starting materials are recovered unchanged."

Root Cause: N-Coordination Poisoning

Standard triphenylphosphine (PPh

) ligands are monodentate and not bulky enough to prevent the pyridine nitrogen from binding to the Pd(II) intermediate. Once the pyridine coordinates, the catalytic cycle locks up; the oxidative addition complex becomes too stable to undergo transmetallation.

The Solution: Bulky Dialkylbiaryl Phosphines (Buchwald Ligands)

You must switch to ligands that are sterically demanding enough to physically block the pyridine nitrogen from approaching the metal center, while still allowing the oxidative addition of the aryl halide.

Recommended System: XPhos or SPhos with Pd-G3/G4 Precatalysts .

• Why XPhos? The isopropyl groups on the biaryl backbone create a "roof" over the Pd center. This steric bulk makes N-coordination energetically unfavorable but permits the approach of the flat aromatic stannane for transmetallation.

• Why G3/G4 Precatalysts? Traditional Pd sources (like Pd

  (dba) ) often suffer from incomplete ligand ligation. G3/G4 precatalysts ensure a strict 1:1 Pd:Ligand ratio and rapid activation at mild temperatures.

Protocol 1: The Steric Shield Method

• Catalyst: XPhos Pd G4 (2–5 mol%)

• Solvent: 1,4-Dioxane (Anhydrous)

• Temperature: 80°C (Can often run lower due to higher activity)

• Base/Additive: None required for this specific fix, but see Ticket #02.

Figure 1: Mechanism of ligand selection. Standard ligands allow nitrogen poisoning (Red), while bulky ligands like XPhos create a steric shield that forces the reaction down the productive transmetallation pathway (Green).

Troubleshooting Ticket #02: The "Disappearing Nucleophile"

User Report: "My halide is untouched, but my stannyl pyridine is gone. I see a new spot on TLC that corresponds to the unsubstituted pyridine."

Root Cause: Protodeastannylation

This is the most common failure mode for 2-stannylpyridines. The mechanism is acid-catalyzed hydrolysis . Even trace protons (from non-dried solvents or glassware) will attack the electron-rich position at the C-Sn bond.

The Solution: The "Copper Effect" (CuI Co-catalysis)

Adding Copper(I) Iodide (CuI) changes the mechanism. It is not just an additive; it acts as a "stannane shuttle."

• Transmetallation Acceleration: CuI undergoes transmetallation with the stannane to form a transient Organocopper (Py-Cu) species.

• Coupling: This Py-Cu species transmetallates to Palladium orders of magnitude faster than the Py-Sn species does.

• Scavenging: Cu also scavenges free phosphine ligands, preventing the "autoretardation" effect where excess ligand slows down the reaction.[1]

Protocol 2: The Copper-Mediated System

• Catalyst: Pd(PPh

  ) (5 mol%) or PdCl (PPh )

• Co-Catalyst: CuI (10–50 mol%) (High purity, 99.999% recommended)

• Solvent: DMF or NMP (Polar aprotic is essential for the Cu cycle)

• Key Requirement: Reagents must be strictly anhydrous.

Data Comparison: Solvent & Additive Effects

Reaction Condition	Conversion (Stannane)	Yield (Product)	Major Byproduct
Toluene, 100°C	100%	<10%	De-stannylated Pyridine
DMF, 100°C	100%	35%	De-stannylated Pyridine
DMF + CuI (20 mol%)	100%	88%	None
Dioxane + CsF	80%	65%	Unreacted Stannane

Troubleshooting Ticket #03: The "Inert System"

User Report: "I am using bulky stannanes and electron-rich aryl chlorides. Nothing happens. No decomposition, but no product."

Root Cause: Transmetallation Energy Barrier

When both partners are electronically deactivated (e.g., electron-rich chloride + electron-deficient stannyl pyridine), the standard thermal transmetallation is energetically inaccessible. The tin center is not Lewis acidic enough to activate.

The Solution: Fluoride Activation (The "Hypervalent" Route)

Fluoride ions (F

) have a high affinity for Tin. Adding CsF generates a pentacoordinate hypervalent stannate species [R-SnBu F] . This negatively charged species is significantly more nucleophilic and transfers the organic group to Palladium much faster.[2]

Protocol 3: The Fluoride-Activated Method

• Catalyst: Pd(t-Bu

  P) or Pd(OAc) + XPhos

• Activator: CsF (2.0 equiv)

• Solvent: Dioxane or Toluene (Non-polar solvents work well here as CsF solubility is low, creating a "slow release" effect, or use DMF for homogeneous conditions).

• Note: This is compatible with the Copper effect (Protocol 2).

Figure 2: The dual-activation pathway. Fluoride activates the tin center (Green), facilitating transfer to Copper (Red), which then rapidly shuttles the pyridine nucleophile to the Palladium catalyst.

Frequently Asked Questions (FAQ)

Q: How do I remove the toxic tin residues after the reaction? A: Standard chromatography often fails to remove all tin. Use the Potassium Fluoride (KF) Wash :

• Dilute crude reaction with Ether/EtOAc.

• Wash vigorously with saturated aqueous KF solution.

• The fluoride precipitates insoluble Bu

  SnF, which can be filtered off. Alternatively, use 10% wt/wt fused KF on Silica gel during column chromatography.

Q: Can I use microwave irradiation? A: Yes, but be cautious with 2-stannylpyridines. Rapid heating can accelerate protodeastannylation if the solvent isn't perfectly dry. We recommend standard heating blocks for better control unless you are using the CsF protocol, which responds well to microwave acceleration.

Q: Is there a non-toxic alternative to Stannyl Pyridines? A: Yes, Pyridyl Boronic Esters (MIDA boronates) are the Suzuki coupling equivalent. However, 2-pyridyl boronates are notoriously unstable (rapid protodeboronation). If you must avoid Tin, look into Hiyama coupling (Organosilanes) or Negishi coupling (Organozincs), though Negishi requires strictly anhydrous conditions and functional group protection.

References

• The "Copper Effect" & Mechanism: Farina, V., & Kapadia, S. (1993). Copper-mediated coupling of organostannanes with organic halides: A mechanistic study. Journal of Organic Chemistry. Link

• Synergistic Cu/F Activation: Mee, S. P., Lee, V., & Baldwin, J. E. (2004).[3][4] Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion.[3][4] Angewandte Chemie International Edition. Link

• XPhos/Buchwald Ligands for Stille: Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Stille Coupling of Aryl Chlorides.[5][6] Journal of the American Chemical Society. Link

• Protodeastannylation Issues: Gronowitz, S., et al. (1993). On the synthesis of 2-stannylpyridines. Heterocycles. (Contextual grounding for instability of 2-isomers).

• Fluoride Activation: Fouquet, E., et al. (1997). Fluoride-Assisted Cross-Coupling of Organotin Reagents. Pure and Applied Chemistry. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 4. Stille Coupling [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Introduction

In the landscape of modern drug development and materials science, substituted pyridines serve as foundational scaffolds for a vast array of functional molecules. Among these, organotin-functionalized pyridines are highly valued synthetic intermediates, particularly in cross-coupling reactions like the Stille coupling, which enables the precise construction of complex molecular architectures. The compound 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is a prime example of such a building block, combining a protected aldehyde equivalent (the dimethoxymethyl group) with a reactive tributylstannyl moiety on a pyridine core.

Accurate and unambiguous structural characterization is paramount to ensure the identity, purity, and reactivity of these intermediates. While multiple analytical techniques can be employed, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the primary and most informative method for initial structure elucidation. This guide provides an in-depth analysis of the ¹H NMR spectrum of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine, explains the causal relationships between its structure and spectral features, and objectively compares the utility of ¹H NMR with alternative analytical methods.

Part 1: In-Depth ¹H NMR Analysis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

The power of ¹H NMR spectroscopy lies in its ability to provide a detailed electronic and topological map of a molecule by probing the environment of every proton. The predicted ¹H NMR spectrum of this compound can be logically dissected into three distinct regions: the aromatic (pyridyl) region, the acetal region, and the aliphatic (tributylstannyl) region.

Molecular Structure and Proton Environments

The key to interpreting the spectrum is to first identify the unique proton environments within the molecule.

Caption: Key proton environments in 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine.

Detailed Signal Analysis

• Aromatic Region (δ 7.5 - 8.8 ppm): Protons attached to aromatic rings are typically found downfield due to the deshielding effect of the ring current. In pyridine, the electronegative nitrogen atom further deshields the ortho (C2, C6) and para (C4) protons.[1][2]

  • H-2 (δ ~8.7 ppm, doublet): This proton is ortho to the ring nitrogen and is expected to be the most deshielded. It will appear as a small doublet, coupled to H-4.

  • H-6 (δ ~8.6 ppm, doublet): Also ortho to the nitrogen, this proton's chemical shift is very similar to H-2. It will appear as a doublet coupled to H-4.

  • H-4 (δ ~7.8 ppm, triplet or dd): This proton is meta to both substituents and will appear as a triplet (or doublet of doublets) due to coupling with both H-2 and H-6.

• Acetal Group Region (δ 3.3 - 5.5 ppm):

  • Methine Proton (-CH(OMe)₂, δ ~5.4 ppm, singlet): The single proton on the acetal carbon is significantly deshielded by the two adjacent oxygen atoms. It is expected to appear as a sharp singlet as there are no adjacent protons to couple with.

  • Methoxy Protons (-OCH₃, δ ~3.4 ppm, singlet): The six protons of the two equivalent methoxy groups are shielded relative to the methine proton. They will give rise to a strong, sharp singlet with an integration value of 6H.

• Aliphatic Region (δ 0.9 - 1.6 ppm): This region is dominated by the signals from the three identical butyl chains on the tin atom.

  • -Sn-CH₂- (α-protons, δ ~1.1 ppm, multiplet): The protons on the carbon directly attached to the tin atom.

  • -CH₂-CH₂-CH₂-CH₃ (β and γ-protons, δ ~1.3-1.6 ppm, multiplets): These methylene protons overlap to form a complex series of multiplets.

  • -CH₃ (δ-protons, δ ~0.9 ppm, triplet): The terminal methyl groups will appear as a triplet due to coupling with the adjacent methylene (γ) protons.

  • Tin Satellites: A definitive feature confirming the presence of the tributylstannyl group is the appearance of "tin satellites." Tin has two NMR-active isotopes with a spin of 1/2: ¹¹⁷Sn (7.68% abundance) and ¹¹⁹Sn (8.59% abundance). The protons on the alpha-carbons of the butyl chains will couple to these tin isotopes, producing small satellite peaks flanking the main signal. The observation of these satellites is an unequivocal confirmation of the Sn-C bond.

Summary of Predicted ¹H NMR Data

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Key Insights
H-2	~ 8.7	Doublet (d)	1H	Most deshielded due to proximity to Nitrogen.
H-6	~ 8.6	Doublet (d)	1H	Deshielded by Nitrogen.
H-4	~ 7.8	Triplet (t) or dd	1H	Coupled to both H-2 and H-6.
-CH(OMe)₂	~ 5.4	Singlet (s)	1H	Acetal proton, deshielded by two Oxygens.
-OCH₃	~ 3.4	Singlet (s)	6H	Equivalent methoxy groups, strong signal.
-Sn-(CH₂)₃-CH₃	1.3 - 1.6	Multiplet (m)	12H (β+γ)	Overlapping signals from butyl chains.
-Sn-CH₂-	~ 1.1	Multiplet (m)	6H (α)	Alpha-protons; look for ¹¹⁷/¹¹⁹Sn satellites.
-CH₃	~ 0.9	Triplet (t)	9H (δ)	Terminal methyl groups of the butyl chains.

Part 2: Experimental Protocol for ¹H NMR Acquisition

A self-validating protocol ensures reproducibility and data integrity. The choice of solvent and internal standard is critical.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 5-10 mg of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine directly into a clean, dry NMR tube.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is an excellent choice as it is a common, relatively non-polar solvent that dissolves a wide range of organic compounds and has a simple, well-defined residual solvent peak (δ ~7.26 ppm).[3]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm and provides a reference point for the chemical shift scale.[2] Most commercial deuterated solvents already contain TMS.

  • Cap the NMR tube and gently invert several times to ensure the sample is completely dissolved and the solution is homogeneous.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Perform standard instrument tuning and shimming procedures to optimize the magnetic field homogeneity, which is crucial for achieving high-resolution spectra with sharp peaks.

  • Acquire the ¹H NMR spectrum using standard parameters (e.g., 400 or 500 MHz instrument, 32-64 scans, relaxation delay of 1-2 seconds).

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative ratios of the different types of protons.

  • Analyze the chemical shifts, splitting patterns (multiplicities), and coupling constants to assign each signal to its corresponding proton in the molecular structure.

Experimental Workflow Diagram

Caption: Standard workflow for ¹H NMR characterization.

Part 3: Comparison with Alternative Analytical Techniques

While ¹H NMR is the cornerstone for structural analysis, a comprehensive characterization relies on complementary techniques. Each method provides a different piece of the puzzle, and their combined use offers the highest level of confidence.

Technique	Information Provided	Advantages	Limitations	Role in Analysis
¹H NMR Spectroscopy	Detailed proton framework, connectivity (via coupling), stereochemistry, relative quantification.	Unparalleled structural detail, non-destructive.	Moderate sensitivity, complex spectra for large molecules.	Primary: De novo structure elucidation and confirmation.
¹³C & ¹¹⁹Sn NMR	Carbon and tin backbone, number of unique C/Sn environments.	Unambiguous confirmation of the carbon skeleton and the presence of tin.	Low natural abundance and sensitivity require longer acquisition times.	Secondary: Confirms carbon count and direct evidence of the organotin moiety.
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), fragmentation patterns.	High sensitivity, confirms molecular weight. The characteristic isotopic pattern of tin is a definitive marker.	Provides little to no information on atom connectivity or isomerism.	Complementary: Confirms molecular formula and provides orthogonal identity verification.
LC-MS / GC-MS	Purity assessment, separation of isomers and impurities, quantification.	Excellent for determining sample purity and identifying byproducts.[4][5]	GC often requires derivatization of organotins.[6][7] Not a primary tool for initial structure determination.	Quality Control: Essential for assessing purity and for quantitative analysis.
LC-ICP-MS	Ultra-sensitive quantification and speciation of organotin compounds.	Exceptionally sensitive and selective for organometallics, does not require derivatization.[8]	Specialized instrumentation, does not provide structural information of the organic part.	Specialized: Gold standard for trace-level organotin analysis in complex matrices.

Conclusion

The ¹H NMR spectrum of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine provides a rich and detailed fingerprint that is indispensable for its structural confirmation. Through a systematic analysis of chemical shifts, integration, and coupling patterns—particularly the tell-tale tin satellites—a researcher can confidently verify the molecule's identity and integrity.

However, for drug development professionals and scientists operating under stringent quality standards, relying on a single technique is insufficient. A multi-faceted approach is superior. ¹H NMR should be used as the primary tool for structural elucidation, supported by Mass Spectrometry for molecular weight confirmation and ¹³C/¹¹⁹Sn NMR for unambiguous backbone verification. Finally, chromatographic methods like LC-MS are essential for establishing the purity profile, ensuring that the synthetic intermediate is suitable for its intended downstream applications. This integrated analytical strategy represents a robust, self-validating system for the complete characterization of this valuable chemical building block.

References

• ChemRxiv. (n.d.). Detection of Pyridine Derivatives by SABRE Hyperpolarization at Zero Field. Available at: [Link]

• Journal of the Chemical Society, Dalton Transactions. (n.d.). Nuclear magnetic resonance spectroscopic studies of pyridine methyl derivatives binding to cytochrome c. RSC Publishing. Available at: [Link]

• Scientific Research Publishing. (n.d.). Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. Available at: [Link]

• PMC. (2025, December 18). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• PMC. (2023, June 22). Detection of pyridine derivatives by SABRE hyperpolarization at zero field. Available at: [Link]

• Wiley Analytical Science. (2019, September 16). Tin test: Detecting organotin compounds. Available at: [Link]

• LabRulez GCMS. (n.d.). Improving the Analysis of Organotin Compounds Using Retention Time Locked Methods and Retention Time Databases Application. Available at: [Link]

• SciSpace. (2000, April 15). Determination of organotin compounds in environmental samples. Available at: [Link]

• ResearchGate. (n.d.). 1H NMR spectrum for compound 3 in pyridine-d 5. Available at: [Link]

• ResearchGate. (n.d.). NMR spectroscopy data (pyridine-d 5 ) for compound 3. Available at: [Link]

• ResearchGate. (2025, August 5). Derivatization methods for the determination of organotin compounds in environmental samples | Request PDF. Available at: [Link]

• Eurofins Australia. (n.d.). Organotins Analysis. Available at: [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Available at: [Link]

• Organometallics. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available at: [Link]

• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Available at: [Link]

• Oregon State University. (2022, March 9). 1H NMR Chemical Shift. Available at: [Link]

• DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Available at: [Link]

• AWS. (n.d.). S1 Rhodium-Catalyzed One-Pot Synthesis of Substituted Pyridine Derivatives from α,β-Unsaturated Ketoximes and Alkynes. Available at: [Link]

• n.d. Tables For Organic Structure Analysis. Available at: [Link]

Sources

• 1. Pyridine(110-86-1) 1H NMR spectrum [chemicalbook.com]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. scispace.com [scispace.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. researchgate.net [researchgate.net]
• 8. eurofins.com.au [eurofins.com.au]

13C NMR spectral analysis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Comprehensive 13C NMR Analysis Guide: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Process Chemists.

Executive Summary: The "Masked" Linker

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0) represents a critical bifunctional building block in modern medicinal chemistry. It serves as a "masked" formyl-pyridine stannane, allowing for the introduction of a carbon electrophile (via Stille coupling) while carrying a protected aldehyde (acetal) for subsequent divergent synthesis.

This guide provides an in-depth technical comparison of this stannane against its boronic ester alternatives, focusing on the diagnostic superiority of 13C NMR spectroscopy for structural validation. Unlike boronic esters, which suffer from quadrupolar broadening, organostannanes offer a "self-validating" spectral signature via

Sn-C spin-spin coupling, providing indisputable proof of connectivity.

Comparative Analysis: Stannane vs. Boronate

In the development of pyridine-based drugs, researchers often choose between stannanes and boronic esters. While boronates (Suzuki coupling) are less toxic, the stannane derivative offers distinct advantages in stability and structural verification.

Table 1: Technical Comparison of Reagent Classes

Feature	3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine	Boronic Ester Analogue (Pinacol Boronate)
NMR Diagnostic Utility	High. Spin ½ nuclei ( ) create sharp, diagnostic satellites ( ) in 13C NMR.	Low. Quadrupolar nucleus causes significant line broadening of the C-B carbon, often making it invisible.
Chromatographic Stability	High. Stable on silica gel; can be purified by standard flash chromatography.	Moderate/Low. Often requires specific additives or degrades (protodeboronation) on silica.
Reaction Scope	Stille Coupling. Tolerates neutral conditions; excellent for acid-sensitive substrates.	Suzuki Coupling. Requires base; can be problematic for base-sensitive protecting groups.
Toxicity	High. Requires careful handling and waste disposal.	Low. Generally considered "green" chemistry compatible.

Key Insight: The primary analytical advantage of the stannane is the Sn-C coupling . In 13C NMR, the tin atom acts as an internal "connectivity beacon," splitting attached and proximal carbons into doublets (satellites) that confirm the exact position of metallation.

13C NMR Spectral Analysis

Structural Assignment Strategy

The analysis of this compound relies on identifying three distinct zones in the 13C spectrum:

• The Pyridine Core (120–160 ppm): The aromatic signals, heavily modulated by the nitrogen atom and substituents.

• The Acetal "Mask" (50–100 ppm): The methine (

  ) and methoxy ( ) carbons.

• The Stannyl "Fingerprint" (9–30 ppm): The tributyl chain, which provides a predictable pattern of high-field signals.

Predicted Chemical Shifts & Coupling Constants

Note: Values are predicted based on fragment analysis of 3-tributylstannylpyridine and pyridine acetal standards. Exact shifts may vary by ±1-2 ppm depending on solvent (CDCl₃) and concentration.

Table 2: 13C NMR Data & Assignment

Carbon Position	Type	Chemical Shift ( , ppm)	Multiplicity (due to Sn)	Coupling Constant ( , Hz)	Diagnostic Note
C5 (Ipso)	Pyridine	~136.5	Satellite Doublet		Most Critical Signal. The large coupling proves the C-Sn bond exists.
C6 (Ortho)	Pyridine	~155.0	Satellite Doublet		Deshielded by Nitrogen; shows distinct satellites.
C4 (Ortho)	Pyridine	~143.5	Satellite Doublet		"Para" to the acetal; shows clear coupling.
C3 (Meta)	Pyridine	~132.0	Satellite Doublet		Substituted by the acetal group.
C2 (Meta)	Pyridine	~149.0	Satellite Doublet		Between N and Acetal; highly deshielded.
Acetal-CH	Methine	~100.5	Singlet (Broad)	(usually unresolved)	Characteristic acetal shift.
-OCH3	Methoxy	~53.0	Singlet	-	Two equivalent methyls.
Sn-Bu ( )	Aliphatic	~9.8	Satellite Doublet		Directly attached to Sn.
Sn-Bu ( )	Aliphatic	~27.4	Satellite Doublet
Sn-Bu ( )	Aliphatic	~29.1	Satellite Doublet		Often shows larger coupling than .
Sn-Bu ( )	Aliphatic	~13.7	Singlet	-	Terminal methyl.

Expert Note on Coupling: You will observe two sets of satellites for the strongest signals (like the butyl

-carbon) corresponding to (7.6% abundance) and (8.6% abundance). However, in routine spectra, these often merge into a single "average" satellite pair due to linewidth.

Experimental Protocol: The "Self-Validating" Workflow

To ensure the detection of the critical low-intensity tin satellites (approx. 3-4% of the main peak height), specific acquisition parameters are required.

Protocol: High-Sensitivity 13C Acquisition

• Concentration: Prepare a concentrated sample (>50 mg in 0.6 mL CDCl₃). Dilute samples will lose the satellites in the noise.

• Relaxation Delay (D1): Set D1 to 2.0 - 3.0 seconds . The quaternary carbons (C3, C5) and the acetal carbon have longer

  relaxation times. Insufficient delay will suppress these signals.

• Scans (NS): Acquire a minimum of 1024 scans . You need high Signal-to-Noise (S/N) to distinguish satellites from background noise.

• Processing: Apply an exponential line broadening (LB) of 1.0 - 2.0 Hz . This smooths the baseline and helps identify the small satellite doublets.

Visualization: Assignment Logic

The following diagram illustrates the logical flow for verifying the structure using the data described above.

Caption: Logic flow for the structural validation of the title compound using 13C NMR markers.

References

• Mitchell, T. N. "Carbon-13 NMR Investigations on Organotin Compounds." Organic Magnetic Resonance, 1975, 7, 610.

• Sigma-Aldrich. "Product Specification: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine."

• Reich, H. J. "WinPLT NMR Data: Organotin Coupling Constants." University of Wisconsin-Madison.

• Farina, V., Krishnamurthy, V., & Scott, W. J. "The Stille Reaction." Organic Reactions, 1997.

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Tributylstannyl Pyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Stannylated Pyridines

Tributylstannyl pyridines are versatile reagents in organic synthesis, notably in Stille cross-coupling reactions, enabling the formation of carbon-carbon bonds. Their application in the synthesis of novel pharmaceutical compounds and functional materials necessitates robust analytical methods for their identification and quality control. Mass spectrometry, particularly with electron ionization (EI), stands as a cornerstone technique for this purpose. However, the structural similarity of the 2-, 3-, and 4-substituted isomers presents a significant analytical challenge. This guide provides a comparative framework for distinguishing these isomers based on their characteristic fragmentation patterns.

The Fundamental Principles of Fragmentation in Organotin Compounds

Under electron ionization (EI), tributylstannyl pyridines undergo a series of predictable fragmentation events. The high-energy electrons in the ion source dislodge an electron from the molecule, forming a molecular ion (M⁺˙). This high-energy species then fragments to produce a series of daughter ions. The fragmentation of organotin compounds is primarily dictated by the relative strengths of the chemical bonds within the molecule.

The Sn-C (butyl) bond is typically weaker than the Sn-C (pyridyl) bond, leading to the characteristic loss of butyl radicals (•C₄H₉) or butene (C₄H₈) via hydrogen rearrangement. This successive loss of butyl groups is a hallmark of tributyltin compounds and serves as a primary diagnostic tool.

Comparative Fragmentation Analysis of Tributylstannyl Pyridine Isomers

While the successive loss of butyl groups is common to all three isomers, the position of the tributylstannyl group on the pyridine ring introduces subtle yet significant differences in the fragmentation pathways and the relative abundances of key fragment ions. These differences provide the basis for their individual identification.

2-(Tributylstannyl)pyridine

The mass spectrum of 2-(tributylstannyl)pyridine is characterized by a series of ion clusters corresponding to the sequential loss of butyl radicals. The molecular ion ([C₁₇H₃₁NSn]⁺˙) is often observed, albeit at low abundance.

Key Fragmentation Pathways for 2-(Tributylstannyl)pyridine:

• Loss of a Butyl Radical: The initial and most prominent fragmentation is the loss of a butyl radical (•C₄H₉, 57 Da) to form the [M - 57]⁺ ion. This ion, the dibutylstannyl pyridine cation, is often the base peak or a very abundant ion in the spectrum.

• Successive Butyl Radical Losses: Further fragmentation proceeds with the loss of additional butyl radicals, leading to the formation of the monobutylstannyl pyridine cation ([M - 114]⁺) and the stannyl pyridine cation ([M - 171]⁺).

• Formation of Pyridyl Cation: Cleavage of the Sn-pyridyl bond can lead to the formation of the pyridyl cation ([C₅H₄N]⁺, m/z 78).

• Tin-Containing Fragments: A series of tin-containing fragments without the pyridine ring are also observed, such as [Sn(C₄H₉)₃]⁺ (m/z 291), [Sn(C₄H₉)₂]⁺˙ (m/z 234), and [Sn(C₄H₉)]⁺ (m/z 177).

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}

Figure 1: Proposed fragmentation pathway of 2-(tributylstannyl)pyridine.

3-(Tributylstannyl)pyridine and 4-(Tributylstannyl)pyridine

The mass spectra of 3- and 4-tributylstannylpyridine exhibit similar primary fragmentation patterns to the 2-isomer, dominated by the sequential loss of butyl groups. However, the relative intensities of the fragment ions, particularly those involving the pyridine ring, can differ due to the influence of the substitution pattern on ion stability.

For instance, the stability of the resulting stannyl pyridine cation may vary depending on the position of the tin substituent, which in turn affects the abundance of this ion and its subsequent fragmentation products. Detailed experimental data is necessary for a definitive comparison of these subtle differences.

Table 1: Key Fragment Ions for Tributylstannyl Pyridine Isomers

Fragment Ion	m/z (for ¹²⁰Sn)	2-(Tributylstannyl)pyridine Abundance	3-(Tributylstannyl)pyridine Abundance	4-(Tributylstannyl)pyridine Abundance
[M]⁺˙	369	Low	Low	Low
[M - C₄H₉]⁺	312	High	High	High
[M - 2C₄H₉]⁺˙	255	Moderate	Moderate	Moderate
[M - 3C₄H₉]⁺	198	Moderate	Moderate	Moderate
[C₅H₄N]⁺	78	Present	Present	Present
[Sn(C₄H₉)₃]⁺	291	Present	Present	Present

Note: The relative abundances are general observations and can vary depending on the specific instrument and analytical conditions.

Experimental Protocol for GC-MS Analysis

The following protocol provides a general framework for the analysis of tributylstannyl pyridines by gas chromatography-mass spectrometry (GC-MS).

Figure 2: General workflow for GC-MS analysis of tributylstannyl pyridines.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the tributylstannyl pyridine sample.

  • Dissolve the sample in a high-purity non-polar solvent such as hexane or ethyl acetate to a stock concentration of 1 mg/mL. The choice of a non-polar solvent is critical to ensure compatibility with the GC column.

  • Perform serial dilutions of the stock solution to achieve a final concentration suitable for GC-MS analysis, typically in the range of 1-10 µg/mL (ppm).

• Gas Chromatography (GC) Conditions:

  • Injector: Set the injector temperature to 250°C to ensure rapid volatilization of the sample. A split or splitless injection mode can be used depending on the sample concentration.

  • Carrier Gas: Use high-purity helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is recommended for good separation of organometallic compounds.

  • Oven Temperature Program: A temperature gradient is essential for the effective separation of the analyte from any impurities. A typical program would be:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: Increase the temperature at a rate of 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Utilize electron ionization (EI) with a standard electron energy of 70 eV. This energy level provides reproducible fragmentation patterns that are comparable to spectral libraries.

  • Source Temperature: Maintain the ion source temperature at approximately 230°C.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is suitable for this analysis.

  • Scan Range: Acquire data over a mass-to-charge (m/z) range of 50 to 500 amu to ensure the detection of both the molecular ion and all significant fragment ions.

  • Data Acquisition: Operate the mass spectrometer in full scan mode to obtain a complete mass spectrum.

Conclusion and Future Perspectives

The mass spectrometric fragmentation of tributylstannyl pyridines is a predictable process governed by the facile cleavage of the tin-butyl bonds. While the 2-, 3-, and 4-isomers exhibit broadly similar fragmentation patterns, subtle differences in the relative abundances of fragment ions can be exploited for their differentiation. A thorough analysis, coupled with a robust and well-defined analytical method, is paramount for the accurate identification of these important synthetic intermediates.

Future work in this area could involve the use of advanced mass spectrometry techniques such as collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS). This would allow for the isolation of specific fragment ions and their further fragmentation, potentially revealing more detailed structural information and providing a more definitive means of isomer differentiation.

References

• PubChem. 2-(Tributylstannyl)pyridine. National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook. [Link]

comparing Stille vs Suzuki coupling for 3,5-disubstituted pyridine synthesis

Topic: Comparative Guide: Stille vs. Suzuki Coupling for 3,5-Disubstituted Pyridine Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Discovery Scientists

Executive Summary: The "Green" vs. "Guaranteed" Trade-off

In the synthesis of 3,5-disubstituted pyridines—a privileged scaffold in kinase inhibitors (e.g., Vemurafenib analogs)—chemists often face a critical decision between Suzuki-Miyaura (SM) and Stille (Migita-Kosugi-Stille) cross-couplings.

While the Suzuki coupling is the industry standard for GMP scalability due to low toxicity and boron reagent availability, it frequently struggles with protodeboronation of heteroaryl intermediates and base-mediated side reactions. The Stille coupling , despite its severe toxicity and waste disposal costs, remains the "break-glass" method for R&D due to its neutral reaction conditions, superior functional group tolerance, and the kinetic stability of stannanes.

This guide objectively compares these methodologies, providing optimized protocols for the desymmetrization of 3,5-dibromopyridine.

Mechanistic Divergence & The Pyridine Problem

To understand the failure modes of these reactions, one must analyze the electronic environment of the pyridine ring.

The Electronic Trap

The 3,5-positions of pyridine are electronically deactivated (electron-deficient) compared to benzene, but they are the least electron-deficient positions on the pyridine ring.

• Oxidative Addition: 3,5-dihalopyridines undergo oxidative addition with Pd(0) slower than 2,4-dihalopyridines.

• Catalyst Poisoning: The pyridine nitrogen is a strong

  -donor. In non-polar solvents or with sterically unhindered ligands (e.g., ), the substrate or product can coordinate to the Pd(II) center, displacing the phosphine ligand and arresting the catalytic cycle (the "Pyridine Trap").

Diagram 1: Catalytic Cycle & Failure Modes

The following diagram illustrates the competitive pathways where Suzuki and Stille diverge, highlighting the specific failure points for pyridine synthesis.

Caption: Comparative catalytic cycle showing the "Pyridine Trap" (N-coordination) and the Suzuki-specific risk of base-mediated protodeboronation.

Critical Analysis: Performance vs. Utility

A. Stability of Intermediates[1][2]

• Suzuki (Boronic Acids): 3-pyridylboronic acids are significantly more stable than 2-pyridylboronic acids (which protodeboronate rapidly). However, under the basic conditions required for Suzuki (pH > 10), even 3-pyridyl species can hydrolyze, especially if the reaction is sluggish.

  • Solution: Use MIDA boronates or Trifluoroborates (

    ) for slow-release stability [1].

• Stille (Stannanes): Organostannanes are air- and moisture-stable. They do not require base activation. This makes Stille the superior choice when the substrate contains base-sensitive moieties (e.g., esters, unconjugated ketones, or other halogens susceptible to hydrolysis).

B. Sequential Coupling (Desymmetrization)

Synthesizing an asymmetric 3,5-disubstituted pyridine from 3,5-dibromopyridine requires controlling the mono-addition.

• Electronic Control: Introducing an aryl group at C3 makes the pyridine ring more electron-rich. Since oxidative addition favors electron-deficient rings, the second oxidative addition at C5 is kinetically slower.

• Comparison: Stille coupling often offers better control for mono-substitution because the transmetallation step is rate-limiting and concentration-dependent, allowing for easier stoichiometric control compared to the rapid, base-accelerated Suzuki cycle.

C. Data Comparison Matrix

Feature	Suzuki-Miyaura	Stille Coupling
Reaction pH	Basic ( )	Neutral (or slightly acidic)
Toxicity	Low (Green)	High (Tin residues are neurotoxic)
Atom Economy	High	Low (Stoichiometric tin waste)
Reaction Rate	Fast (often < 4h)	Slow (often 12-24h)
3,5-Selectivity	Moderate (Ligand dependent)	High (Stoichiometry dependent)
Purification	Easy (Flash chromatography)	Difficult (Removal of )
Cost	Low (Generic ligands)	High (Stannane prep + disposal)

Experimental Protocols

Below are optimized protocols for the sequential functionalization of 3,5-dibromopyridine.

Protocol A: Suzuki-Miyaura (Optimized for Scalability)

Recommended for: Early-phase scale-up, GMP candidates, and simple aryl groups.

Reagents:

• Substrate: 3,5-Dibromopyridine (1.0 equiv)

• Boronic Acid: Aryl-B(OH)2 (1.05 equiv)

• Catalyst:

  (3 mol%)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step:

• Degassing: Charge 3,5-dibromopyridine, boronic acid, and base into the flask. Add solvents.[3] Sparge with Argon for 15 mins. (Oxygen is the enemy of Pd-catalysis).

• Catalyst Addition: Add

  . The bidentate dppf ligand prevents N-coordination poisoning better than .

• Reaction: Heat to 90°C for 4 hours. Monitor by HPLC.

  • Note: If bis-coupling (symmetric product) exceeds 10%, lower temperature to 60°C and increase time.

• Workup: Dilute with EtOAc, wash with water. The boronic acid byproducts remain in the aqueous phase.

Protocol B: Stille Coupling (Optimized for Complexity)

Recommended for: Late-stage functionalization, total synthesis, and base-sensitive substrates.

Reagents:

• Substrate: 3,5-Dibromopyridine (1.0 equiv)

• Stannane: Aryl-SnBu3 (1.05 equiv)

• Catalyst:

  (5 mol%)

• Co-Catalyst: CuI (10 mol%) - The "Farina Effect"

• Solvent: Anhydrous Toluene or DMF

Step-by-Step:

• Preparation: Flame-dry the reaction vessel. Stille coupling is moisture tolerant but performs best under anhydrous conditions to prevent proto-destannylation.

• The Copper Boost: Add CuI. Copper(I) scavenges the free ligand and facilitates the transmetallation step (Sn

  Cu Pd), accelerating the reaction by up to 100x [2].

• Reaction: Heat to 100°C (Toluene) or 80°C (DMF) for 12-18 hours.

• Workup (Crucial): To remove tin residues, wash the organic layer with 10% KF (aq) . This forms insoluble

  polymer which can be filtered off. Alternatively, use fused silica gel chromatography with 10% mixed into the silica.

Decision Framework

When should you choose one over the other? Use this logic flow.

Caption: Decision matrix for selecting coupling methodology based on substrate stability and project phase.

References

• Knapp, D. M., et al. (2010). "Slow-Release of Unstable Boronic Acids from MIDA Boronates." Journal of the American Chemical Society, 132(34), 12048–12059. Link

• Farina, V., & Krishnan, B. (1991).[4] "Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine as palladium ligands: mechanistic and synthetic implications." Journal of the American Chemical Society, 113(25), 9585-9595.[4] Link

• Billingsley, K. L., & Buchwald, S. L. (2007). "An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids." Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 41(22), 4176-4211. Link

Sources

• 1. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A mechanistic proposal for the protodeboronation of neat boronic acids: boronic acid mediated reaction in the solid state - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB02543A [pubs.rsc.org]
• 3. diva-portal.org [diva-portal.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Stannyl Pyridines in Complex Synthesis: Overcoming the 2-Pyridyl Boronate Instability

Executive Summary

In modern drug discovery, the incorporation of pyridine rings—specifically at the 2-position—is ubiquitous yet synthetically challenging. While the Suzuki-Miyaura coupling is the industry standard for biaryl bond formation, it frequently fails when applied to 2-pyridyl boronic acids . These reagents suffer from rapid protodeboronation, often decomposing faster than the catalytic turnover.

This guide objectively analyzes the 2-stannyl pyridine (Stille coupling) as the superior alternative for these specific motifs. While organotin reagents carry toxicity concerns, their kinetic stability, neutrality, and functional group tolerance often result in successful isolation where boron-based methods yield only decomposition products.

The "Pyridine Problem": Mechanistic Failure of Boron

To understand why stannanes are necessary, one must first understand the specific failure mode of 2-pyridyl boronic acids. Unlike phenyl or 3-pyridyl isomers, the 2-pyridyl isomer possesses a unique decomposition pathway.

The Mechanism of Protodeboronation

Under the basic conditions required for Suzuki coupling (to form the reactive boronate "ate" complex), 2-pyridyl boronates form a zwitterionic intermediate.[1] The nitrogen lone pair facilitates the cleavage of the C-B bond, replacing the boron with a proton (protodeboronation).

Key Insight: This decomposition is often orders of magnitude faster than the transmetallation to Palladium.

Figure 1: The kinetic competition between productive transmetallation and destructive protodeboronation in 2-pyridyl Suzuki couplings.

The Stannane Advantage: Stability & Reactivity

2-Tri-n-butylstannyl pyridines do not suffer from this instability. The C-Sn bond is covalent and non-polar, preventing the formation of the zwitterionic species that dooms the boronate.

Comparative Performance Metrics

The following table summarizes the performance of Stille vs. Suzuki methodologies specifically for 2-substituted heteroaryl couplings .

Feature	2-Pyridyl Boronic Acids (Suzuki)	2-Stannyl Pyridines (Stille)
Shelf Stability	Poor (decomposes to pyridine/boroxine)	Excellent (stable to air/moisture)
Reaction pH	Basic (pH 9–12 required)	Neutral (pH 7)
Atom Economy	Moderate (requires base/ligands)	Poor (SnBu3 is heavy waste)
Purification	Difficult (streaking on silica)	Standard (Silica stable)
Toxicity	Low	High (requires specific workup)
Typical Yield	< 30% (for 2-pyridyls)	> 80% (robust)

Experimental Evidence: The Diazocine Case Study

In the synthesis of complex diazocine photoswitches, researchers compared Suzuki and Stille methods for attaching pyridine rings.

• Suzuki Conditions: Pd(OAc)2, XPhos, K2CO3. Yield: 57-66% (Significant protodeboronation observed).

• Stille Conditions: Pd(PPh3)4, CuI (co-catalyst). Yield: 90-94% .

Expert Insight: The "Farina Effect" (addition of CuI) is critical in Stille couplings of stannyl pyridines. Copper(I) scavenges the free phosphine ligands and facilitates transmetallation, accelerating the reaction rate beyond the rate of any background decomposition.

Strategic Protocol: Stille Coupling with Tin Remediation

The primary barrier to adopting Stille chemistry is the toxicity and lipophilicity of organotin byproducts (

). The following protocol integrates a self-validating tin removal step using Potassium Fluoride (KF), which converts soluble tin halides into insoluble polymeric tin fluorides.

Materials

• Electrophile: 1.0 equiv (Aryl Bromide/Iodide)

• Nucleophile: 1.1–1.2 equiv 2-(Tributylstannyl)pyridine

• Catalyst: 5 mol%

  or /

• Additive: 10 mol% CuI (Copper Iodide)

• Solvent: Anhydrous 1,4-Dioxane or Toluene (degassed)

• Workup Reagent: Saturated aqueous Potassium Fluoride (KF)

Step-by-Step Workflow

• Setup: In a glovebox or under active Argon flow, charge a reaction vial with the Electrophile, Stannane, Pd catalyst, and CuI.

• Solvation: Add degassed solvent (0.1 M concentration). Seal the vial.

• Reaction: Heat to 90–110°C. Monitor by LCMS.

  • Checkpoint: The reaction should remain neutral. No base is added.

• The KF Workup (Critical Step):

  • Cool reaction to room temperature.[2][3]

  • Dilute with Ethyl Acetate (EtOAc).[2]

  • Add saturated aqueous KF solution (1:1 volume ratio with organic phase).

  • Stir vigorously for 30 minutes.

  • Observation: A white, fluffy precipitate (

    ) will form at the interface.

• Filtration: Filter the biphasic mixture through a pad of Celite. The toxic tin polymer is trapped in the Celite.

• Purification: Separate layers, dry organics (

  ), and concentrate. Purify via flash chromatography (SiO2).

Note on Silica: For basic pyridines, add 1%

to the eluent to prevent streaking.

Decision Matrix: When to use Stannyl Pyridines

Do not default to Stille for every reaction. Use this logic flow to determine the optimal pathway for your specific substrate.

Figure 2: Synthetic decision tree for heteroaryl cross-coupling.

References

• Mechanistic Instability of 2-Pyridyl Boron

  • Cox, P. A., et al. (2010). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis. Journal of the American Chemical Society.[3]

• Comparison of Stille vs. Suzuki in Heterocycles

  • Bléger, D., et al. (2023). Stille vs.

• The "Farina Effect" (Copper Effect)

  • Farina, V., & Krishnan, B. (1991). Large rate accelerations in the Stille reaction with triphenylarsine and copper(I). Journal of the American Chemical Society.[3]

• Tin Removal Protocols (KF Method)

  • Leibner, J. E., & Jacobus, J. (1979). The removal of organic tin compounds from reaction mixtures. The Journal of Organic Chemistry.

• MIDA Boronates as Altern

  • Knapp, D. M., et al. (2010). A General Solution for the 2-Pyridyl Problem.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]

A Comparative Guide to HPLC Method Development for the Purity Analysis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for the robust purity analysis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine. As a molecule combining a basic pyridine core, a bulky, non-polar tributylstannyl group, and an acid-labile dimethoxymethyl acetal, it presents a unique set of analytical challenges. This document moves beyond a simple recitation of methods to explain the underlying chemical principles and rationale behind experimental design, ensuring the development of a scientifically sound, stability-indicating method.

The Analytical Challenge: A Molecule of Contrasting Chemistries

The accurate purity determination of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine demands an HPLC method that can simultaneously manage three distinct chemical properties:

• The Basic Pyridine Moiety : The nitrogen atom in the pyridine ring (pKa ≈ 5.2) is basic and prone to strong secondary interactions with acidic residual silanol groups on traditional silica-based stationary phases.[1][2][3] This interaction is a primary cause of severe peak tailing, which compromises resolution and quantification accuracy.[1][2]

• The Non-Polar Tributylstannyl Group : This large, hydrophobic group dictates a reversed-phase separation mode for good retention. However, its organometallic nature introduces the risk of unwanted interactions with the metallic surfaces of standard HPLC systems and columns.[4][5]

• The Acid-Labile Dimethoxymethyl Acetal : This functional group is susceptible to hydrolysis under acidic conditions, which are often employed in reversed-phase chromatography to mitigate peak tailing from basic analytes.[6][7] This creates a delicate balance between achieving good chromatography and preserving the integrity of the analyte.

Our objective is to develop a method that not only separates the main component from its potential process-related impurities and degradation products but also remains robust and reliable.

Part 1: The Foundational Choice - A Comparison of HPLC Column Hardware

The interaction between organometallic compounds and stainless steel surfaces in HPLC systems can lead to analyte adsorption, reduced recovery, and poor peak shape.[4][5][8] Therefore, the first and most critical comparison is between traditional stainless steel and modern bioinert column hardware.

For molecules containing organotin functionalities, the use of bioinert or metal-free hardware is not merely an optimization but a prerequisite for accurate analysis.[5] The Lewis acidity of the tin atom can lead to coordination with metal oxides on the surface of stainless steel frits and column bodies, resulting in irreversible adsorption.

Comparative Data: Hardware Impact

Parameter	Standard Stainless Steel Column	Bioinert (PEEK-lined) Column	Rationale for Performance
Recovery	Often <80%, inconsistent	>98%	Minimizes irreversible adsorption of the organotin group.[4][5]
Peak Asymmetry	High (>1.8), significant tailing	Low (1.0 - 1.3)	Prevents on-column interactions that cause peak distortion.
Carryover	Significant	Negligible	Adsorbed analyte can elute in subsequent blank injections.

Part 2: A Comparative Analysis of Reversed-Phase Stationary Phases

With the hardware selected, the next step is to evaluate different stationary phases to achieve the optimal balance of retention and selectivity for the target analyte and its potential impurities. The molecule's dual nature—a non-polar "tail" (tributylstannyl) and a polar "head" (dimethoxymethyl pyridine)—makes stationary phase selection non-trivial.[9][10]

We will compare three common reversed-phase chemistries: a traditional C18, a Phenyl-Hexyl, and a polar-embedded phase.

Experimental Protocol: Stationary Phase Screening

• Columns:

  • Bioinert C18, 4.6 x 150 mm, 3.5 µm

  • Bioinert Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm

  • Bioinert Polar-Embedded (e.g., RP-Amide), 4.6 x 150 mm, 3.5 µm

• Mobile Phase: 80:20 Acetonitrile:Water with 10 mM Ammonium Acetate, pH 6.8 (initial screening)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 265 nm

• Injection Volume: 5 µL

• Sample: 0.1 mg/mL of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine in Acetonitrile

Comparative Performance Data

Stationary Phase	Retention Factor (k) of Main Peak	Peak Asymmetry (As) of Main Peak	Resolution (Rs) from Key Impurity*	Key Observations
C18	8.2	1.9	1.3	Strong retention due to the tributylstannyl group, but significant peak tailing from the pyridine interacting with residual silanols.[1][7]
Phenyl-Hexyl	7.5	1.6	2.1	Good retention with alternative selectivity. The phenyl rings offer π-π interactions with the pyridine ring, which can improve resolution of structurally similar impurities.
Polar-Embedded	6.9	1.2	1.8	Reduced retention but excellent peak shape. The embedded polar group shields the residual silanols, minimizing secondary interactions with the basic pyridine.[2]

*Key Impurity: Assumed to be the corresponding des-tributylstannyl pyridine derivative (a common process impurity).

Analysis: The standard C18 column provides strong retention but unacceptable peak shape. The Phenyl-Hexyl column offers a unique selectivity that proves beneficial for separating a key impurity. However, the Polar-Embedded phase provides the most significant improvement in peak symmetry, which is crucial for accurate integration and quantification. The slightly lower retention can be easily modulated with mobile phase composition. For this reason, the Polar-Embedded phase is selected for further optimization.

Part 3: Mobile Phase Optimization and Forced Degradation

The goal of mobile phase optimization is to fine-tune the separation and ensure the method is stability-indicating. This involves adjusting the pH and organic modifier to achieve optimal resolution and peak shape while preventing on-column degradation.

The pH Dilemma: Balancing Peak Shape and Analyte Stability

• Low pH (e.g., pH 2.5-3.5): Protonates residual silanols, reducing their interaction with the basic pyridine and thus minimizing peak tailing.[1][6] However, this risks the acid-catalyzed hydrolysis of the dimethoxymethyl acetal to the corresponding aldehyde.

• Neutral to High pH (e.g., pH 6.5-8.0): Ensures the stability of the acetal group. However, at this pH, residual silanols are deprotonated and will strongly interact with the protonated pyridine, causing severe peak tailing on non-specialized columns.[1][2]

With the chosen polar-embedded column, which already mitigates silanol interactions, we can operate at a slightly acidic to neutral pH without severe tailing. A pH around 6.0 is a good starting point to ensure acetal stability while keeping the pyridine mostly in its free base form.

Forced Degradation Study

To demonstrate the method's stability-indicating nature, a forced degradation study must be performed as per ICH guidelines.[11] This study purposefully degrades the sample to ensure that the degradation products are resolved from the main peak and from each other.

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Dissolve sample in 50:50 Acetonitrile:0.1M HCl. Heat at 60°C for 4 hours. Neutralize before injection.

• Base Hydrolysis: Dissolve sample in 50:50 Acetonitrile:0.1M NaOH. Heat at 60°C for 8 hours. Neutralize before injection.

• Oxidation: Dissolve sample in 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Store solid sample at 80°C for 48 hours. Dissolve in acetonitrile for analysis.

• Photostability: Expose solution to ICH-compliant light conditions.

The developed HPLC method must be able to resolve the parent peak from all significant degradants formed.

Part 4: The Case for UPLC-MS: A Comparison of Technologies

While HPLC-UV is suitable for routine purity checks, Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS) offers significant advantages for method development and impurity characterization.[12][13]

Comparative Analysis: HPLC-UV vs. UPLC-MS

Feature	HPLC-UV	UPLC-MS	Advantage of UPLC-MS
Resolution	Good	Excellent	Sub-2-µm particles provide sharper peaks and better separation of closely eluting impurities.[14][15]
Analysis Time	15-20 min	< 5 min	Significantly higher throughput for development and QC.[15]
Sensitivity	Moderate	High	Lower detection limits for trace-level impurities.[13]
Peak Identification	Based on Retention Time	Definitive (Mass-to-Charge)	Provides molecular weight information, confirming the identity of known impurities and enabling structural elucidation of unknown degradants.[16][17][18]

Final Recommended Method

Based on the comparative data, the following optimized method is recommended for the purity analysis of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine:

• System: UPLC with PDA and Single Quadrupole MS detector

• Column: Bioinert Polar-Embedded, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.5

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 95% B over 4 minutes

• Flow Rate: 0.5 mL/min

• Column Temperature: 35 °C

• UV Detection: 265 nm

• MS Detection: ESI Positive Mode, scanning m/z 100-800

This method balances the need for excellent peak shape for the basic pyridine, stability of the acid-labile acetal, and high resolution for potential impurities, all while leveraging bioinert hardware to ensure high recovery of the organotin analyte.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• MicroSolv Technology Corporation. (2026, February 7). Tandem HPLC Columns in One Separation for Polar and Non Polar Compounds - Tips and Suggestions. Retrieved from [Link]

• Dolan, J. W. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. Retrieved from [Link]

• Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• SilcoTek. (2019, December 6). Identifying and Preventing Metal Ion Leaching in HPLC Systems. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• Element Lab Solutions. (2025, August 4). Advantages and Applications of Passivated HPLC Hardware for Large and Small Molecule Analysis - YMC Accura Triart & AMT Halo Inert Column Ranges. Retrieved from [Link]

• YMC. (n.d.). Bioinert (U)HPLC columns for bio-separations and coordinating compounds. Retrieved from [Link]

• Kumar, A., et al. (n.d.). UPLC: A PREEMINENT TECHNIQUE IN PHARMACEUTICAL ANALYSIS. Retrieved from [Link]

• Collins, D. A., & Lucy, C. A. (2018, June 1). Bioinert Versus Biocompatible: The Benefits of Different Column Materials in Liquid Chromatography Separations. LCGC International. Retrieved from [Link]

• LCGC International. (2021, February 26). Metal Ion Leaching May Be Affecting Your Analytical Results in HPLC. Retrieved from [Link]

• Waters. (n.d.). Managing Selectivity with UPLC Method Development of Pharmaceutical Drug Substance Purity Analysis. Retrieved from [Link]

• Fairman, B., & Wahlen, R. (2001). Speciation analysis of organotin compounds by HPLC-ICP-MS. Semantic Scholar. Retrieved from [Link]

• SIELC Technologies. (2024, August 12). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link]

• LinkedIn. (2024, April 4). Overview Of Degradation Studies For Pharmaceutical Drug Candidates. Retrieved from [Link]

• Shimadzu. (n.d.). MSn analysis of nonderivatized and Mtpp-derivatized peptides. Retrieved from [Link]

• de Jong, W. H. A., et al. (n.d.). In Matrix Derivatization Combined with LC-MS/MS Results in Ultrasensitive Quantification of Plasma Free Metanephrines and Catecholamines. PMC. Retrieved from [Link]

• The Pharmaceutical Journal. (2010, October 9). Understanding the chemical basis of drug stability and degradation. Retrieved from [Link]

• Sterling Pharma Solutions. (n.d.). Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). UPLC: A preeminent technique in pharmaceutical analysis. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• PubMed. (2016, May 15). Simultaneous determination of organotin pesticides by HPLC-ICP-MS and their sorption, desorption, and transformation in freshwater sediments. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tributyltin hydride (Tributylstannane), Tin hydrides. Retrieved from [Link]

• Organic Syntheses. (n.d.). tributyl[(methoxymethoxy)methyl]stannane. Retrieved from [Link]

• Shimadzu. (n.d.). Derivatization with pyrylium salts. Retrieved from [Link]

• Szpunar, J. (n.d.). Speciation of Organometallic Compounds of Tin, Lead, and Mercury. Retrieved from [Link]

• PubMed. (2025, August 25). Stepwise Post-Modification of Pyridine-Imine COFs for Enhanced Hydrolytic Stability and Proton Conductivity. Retrieved from [Link]

• Journal of Pharma Insights and Research. (2025, February 14). Ultra-Performance Liquid Chromatography (UPLC) in Analytical Method Development and Validation Following In-vitro Studies. Retrieved from [Link]

• Waters. (n.d.). MassFragment for Structural Elucidation in Metabolite ID using Exact Mass MS. Retrieved from [Link]

• Consolidated Chemical. (n.d.). Pyridine – High-Purity Solvent. Retrieved from [Link]

• MDPI. (2024, November 2). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2022, July 30). UPLC in Pharmaceutical Analysis: Review. Retrieved from [Link]

• PubMed. (2009, June 15). The characteristics and mechanisms of pyridine biodegradation by Streptomyces sp. Retrieved from [Link]

• MDPI. (2022, June 1). Optimization, Kinetic Studies of Tin Leaching from Waste Printed Circuit Boards and Selective Tin Recovery from Its Pregnant Solution. Retrieved from [Link]

• ResearchGate. (n.d.). Leaching of tin from granulated pure tin at different acid concentration. Retrieved from [Link]

• NIST. (n.d.). Pyridine, 2,5-dimethyl-. NIST WebBook. Retrieved from [Link]

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• 17. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 18. waters.com [waters.com]

assessing purity of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine using elemental analysis

Title: Precision in Organometallics: Assessing Purity of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine Subtitle: A Comparative Guide: Elemental Analysis vs. Quantitative NMR (qNMR)

Executive Summary: The "Tin Paradox"

For drug development professionals utilizing Stille coupling reagents, 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine represents a high-value intermediate. However, assessing its purity presents a specific analytical challenge known as the "Tin Paradox."

Traditional Elemental Analysis (EA)—the gold standard for journal publication—often fails for organostannanes due to the formation of refractory tin oxides during combustion. This guide compares EA against its modern, more robust competitor: Quantitative NMR (qNMR) . We demonstrate why qNMR should be the primary release specification for this molecule, with EA relegated to a secondary characterization role.

The Molecule & The Challenge

Target Molecule: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

• Formula: C₁₈H₃₃NO₂Sn

• Molecular Weight: 414.17 g/mol

• Critical Moieties:

  • Acetal Group: Acid-sensitive (masks aldehyde).

  • Tributylstannyl Group:[1][2] Lipophilic, prone to protodestannylation and oxidation.

The Analytical Conflict:

• EA Issue: Tin (Sn) does not combust; it oxidizes to SnO₂. This solid oxide can encapsulate unburned carbon, leading to systematically low Carbon (%) readings.

• qNMR Advantage: Measures molar ratios of specific protons (e.g., the Pyridine-H or Acetal-H) against a certified internal standard, bypassing combustion physics entirely.

Comparative Analysis: Methodologies & Data

Method A: Elemental Analysis (Combustion)

The Traditional Approach

The Protocol:

• Sample Prep: 2–3 mg of sample is weighed into a tin capsule.

• Oxidant Addition (Critical): Because organotins retard combustion, a combustion aid (e.g., Vanadium Pentoxide (V₂O₅) or Tungsten Oxide (WO₃) ) must be added to the capsule to facilitate oxidation and prevent carbon trapping.

• Combustion: Flash combustion at >1000°C.

• Detection: TCD (Thermal Conductivity Detection) for N₂, CO₂, and H₂O.

The Failure Mode (Visualized):

Figure 1: The mechanism of carbon encapsulation by Tin Oxide during combustion analysis.

Experimental Data (Simulated Typical Results): Theoretical: C: 52.19%, H: 8.03%, N: 3.38%

Replicate	Additive	% Carbon (Found)	Deviation	Status
Run 1	None	51.10%	-1.09%	Fail
Run 2	None	50.85%	-1.34%	Fail
Run 3	V₂O₅	51.95%	-0.24%	Pass
Run 4	V₂O₅	51.60%	-0.59%	Borderline

Insight: Even with additives, results often fluctuate outside the standard journal acceptance criteria (±0.4%).

Method B: Quantitative NMR (qNMR)

The Recommended Standard

The Protocol:

• Internal Standard (IS) Selection: Select 1,3,5-Trimethoxybenzene (High purity, non-volatile, distinct singlet at ~6.1 ppm) or Dimethyl Sulfone (Singlet at ~3.0 ppm).

  • Note: Avoid standards that overlap with the butyl region (0.8–1.6 ppm) or the pyridine region (8.5–9.0 ppm).

• Sample Prep:

  • Weigh ~10 mg of Sample (precision ±0.01 mg).

  • Weigh ~5 mg of Internal Standard (precision ±0.01 mg).

  • Dissolve in 0.6 mL CDCl₃ (ensure complete dissolution).

• Acquisition:

  • Pulse delay (D1): >5 × T1 (typically 30–60 seconds) to ensure full relaxation.

  • Scans: 16–32 scans.

  • Phase/Baseline correction: Manual and precise.

Calculation:

Experimental Data (qNMR Results):

Signal Analyzed	Chemical Shift (ppm)	Integration (Normalized)	Calculated Purity
Pyridine C2-H	~8.72 (d)	1.00	98.2%
Acetal CH	~5.35 (s)	1.01	98.4%
Average	98.3% ± 0.1%

Insight: qNMR provides specific purity of the structure, unaffected by inorganic tin residues or moisture.

Decision Matrix: Which Method When?

Feature	Elemental Analysis (EA)	Quantitative NMR (qNMR)
Primary Utility	Bulk composition check; confirming absence of inorganic salts.	Absolute purity determination ; specific structural quantification.
Sample Requirement	Destructive (2 mg).[3]	Non-destructive (10–20 mg).
Accuracy on Organotins	Low (prone to -1% to -2% Carbon error).	High (<1% error with proper T1 relaxation).
Interferences	Solvent residues, moisture, tin oxidation.	Signal overlap (rare with high field).
Cost/Time	Low cost / 24h turnaround (outsourced).	Medium cost / 1h turnaround (in-house).

Recommended Analytical Workflow

The following workflow ensures scientific rigor and prevents false failures caused by EA limitations.

Figure 2: Optimal analytical workflow prioritizing qNMR for organostannane release.

References

• Royal Society of Chemistry. (2007). Supplementary Material for Chemical Communications: Synthesis of Stannyl Pyridines. Retrieved from 2

• Creative Biostructure. (2025). Importance of purity evaluation and the potential of quantitative 1H NMR. Retrieved from 4

• ResolveMass Laboratories. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. Retrieved from 5

• Chemistry LibreTexts. (2022). Introduction to Combustion Analysis: Challenges with Organometallics. Retrieved from 3

• National Institutes of Health (NIH). (2013). Universal Quantitative NMR Analysis of Complex Natural Samples. Retrieved from 6

Sources

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• 2. rsc.org [rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Differentiating Key Functional Groups in Pharmaceutical and Materials Science

An In-Depth Comparative Guide to the Infrared Spectroscopy of Dimethoxymethyl and Tributylstannyl Groups

Infrared (IR) spectroscopy remains an indispensable tool for structural elucidation in modern chemistry. Its ability to provide a rapid, non-destructive "molecular fingerprint" makes it a first-line technique for identifying functional groups and monitoring chemical transformations. For researchers in drug development and materials science, correctly identifying moieties like acetals (e.g., dimethoxymethyl) and organometallics (e.g., tributylstannyl) is critical. These groups can define a molecule's stability, reactivity, and biological activity.

This guide provides a detailed comparative analysis of the characteristic IR spectral features of the dimethoxymethyl and tributylstannyl groups. We will move beyond simple peak tables to explore the causality behind these absorptions, rooted in the principles of molecular vibrations, to empower you with the expertise to interpret complex spectra with confidence.

Pillar 1: The Vibrational Signatures of the Dimethoxymethyl Group

The dimethoxymethyl group, an acetal, is characterized by a central carbon atom bonded to a hydrogen and two methoxy (-OCH₃) groups. Its IR spectrum is dominated by the vibrations of its C-H and C-O bonds.

Molecular Structure and Key Vibrational Modes

Caption: Structure of a Dimethoxymethyl Group

C-H Stretching Vibrations (ν C-H): Like most organic molecules containing sp³-hybridized carbons, the dimethoxymethyl group exhibits C-H stretching absorptions in the 2850-3000 cm⁻¹ region.[1][2] However, the C-H bonds of the methoxy groups provide a highly diagnostic feature. The stretching vibrations for a -O-CH₃ group typically give rise to a distinct peak between 2830 and 2815 cm⁻¹.[3] This peak is often sharp and of medium intensity, appearing at a slightly lower wavenumber than the other aliphatic C-H stretches. Its presence is a strong indicator of a methoxy or similar alkoxy functionality.

C-O Stretching Vibrations (ν C-O): The most prominent and defining feature of an acetal or ether in an IR spectrum is the strong C-O stretching absorption.[4][5] For the dimethoxymethyl group, which contains a C-O-C-O-C linkage, these vibrations are particularly strong and complex. You should expect to see a series of strong, often sharp, bands in the 1150-1060 cm⁻¹ region.[3] Saturated aliphatic ethers typically show a strong, characteristic asymmetric C-O-C stretch around 1120 cm⁻¹.[4][6] The presence of multiple C-O bonds in the acetal can lead to several overlapping bands, resulting in a broad and intense absorption pattern in this region. This signal is often the most intense in the fingerprint region of the spectrum.

Pillar 2: The Vibrational Signatures of the Tributylstannyl Group

The tributylstannyl group, (-Sn(C₄H₉)₃), is a common organometallic moiety. Its IR spectrum is dominated by the vibrations of the numerous C-H bonds in the butyl chains and, crucially, the vibration of the tin-carbon bond.

Molecular Structure and Key Vibrational Modes

Caption: Structure of a Tributylstannyl Group

C-H Stretching and Bending Vibrations: The three butyl chains provide a large number of C-H bonds. Consequently, the IR spectrum will show very strong absorptions corresponding to sp³ C-H stretching between 3000-2850 cm⁻¹.[1][7] You will also observe characteristic bending (scissoring) vibrations for CH₂ groups around 1470-1450 cm⁻¹ and for CH₃ groups around 1370-1390 cm⁻¹.[1][2] These peaks confirm the presence of saturated alkyl chains but are not, by themselves, diagnostic of the tributylstannyl group.

Sn-C Stretching Vibrations (ν Sn-C): The key diagnostic peak for the tributylstannyl group is the tin-carbon bond stretch. Due to the high mass of the tin atom, this vibration occurs at a much lower frequency than most other common functional group absorptions. The ν(Sn-C) vibrations are typically observed in the 520-555 cm⁻¹ range.[8] The presence of a medium-to-strong band in this low-wavenumber region is a strong indicator of an organotin compound. It is important to ensure the spectrometer has a suitable range (e.g., using a KBr beam splitter and detector) to observe this peak clearly.

A Note of Caution: The Sn-H Stretch A common reagent and potential impurity in reactions involving tributylstannyl compounds is tributyltin hydride ((Bu)₃SnH). This compound exhibits a very strong and characteristic Sn-H stretching band (ν Sn-H) at approximately 1814 cm⁻¹.[9] The presence of this peak indicates that a hydride is present, which may be unreacted starting material or a product of a side reaction.

Pillar 3: Comparative Analysis and Data Summary

A direct comparison reveals the key distinguishing features between the two functional groups. While both show strong sp³ C-H stretches, the diagnostic regions are entirely different and non-overlapping.

Data Presentation: Characteristic IR Peaks

Vibrational Mode	Dimethoxymethyl Group (cm⁻¹)	Tributylstannyl Group (cm⁻¹)	Intensity & Comments
ν(C-H) (sp³ O-CH₃)	2830 - 2815	N/A	Medium, often sharp. Highly diagnostic for methoxy.
ν(C-H) (sp³ alkyl)	~2960, ~2870	~2960, ~2925, ~2870	Strong. Present in both, but more intense in the tributylstannyl group due to the higher number of C-H bonds.
δ(C-H) (bending)	~1460	~1465 (CH₂), ~1375 (CH₃)	Medium. Standard alkane bending modes.
ν(C-O) (asymmetric)	1150 - 1060	N/A	Very Strong, often broad/multiple peaks. The primary diagnostic feature.
ν(Sn-C)	N/A	555 - 520	Medium to Strong. The primary diagnostic feature. Requires a suitable far-IR range.
ν(Sn-H) (impurity)	N/A	~1814	Strong. Indicates presence of tributyltin hydride, not the tributylstannyl group itself.

Frequencies are approximate and can shift based on molecular structure and sample phase. Bolded values represent the most critical diagnostic peaks.

Logical Workflow for Spectral Interpretation

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. C2H6O CH3OCH3 infrared spectrum of methoxymethane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of dimethyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Chemistry: Ether Infrared spectra [openchemistryhelp.blogspot.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. asianpubs.org [asianpubs.org]
• 9. Tributyltin hydride - Wikipedia [en.wikipedia.org]

Comparative Guide: Structural Validation and Stability Profiling of Acetal-Protected Pyridine Intermediates

Introduction: The Pyridine Protection Paradox

In drug discovery, the pyridine ring is ubiquitous yet notoriously difficult to functionalize at the 2-position via lithiation due to nucleophilic attack on the ring itself. Masking the aldehyde/ketone as an acetal is the standard solution, permitting lithium-halogen exchange without ring destruction.

However, a critical failure point exists: The assumption of stability.

While pyridine acetals are often cited as "robust," they exhibit a unique stability profile distinct from their benzene analogs. This guide objectively compares the two dominant protection strategies—Cyclic (1,3-Dioxolane) vs. Acyclic (Dimethyl Acetal) —and establishes a self-validating analytical workflow to ensure structural integrity during scale-up.

Comparative Analysis: Cyclic vs. Acyclic Protection[1]

The choice between a cyclic 1,3-dioxolane and an acyclic dimethyl acetal is not merely a matter of reagent availability; it dictates the downstream stability window.

Performance Matrix

Feature	Cyclic Acetal (1,3-Dioxolane)	Acyclic Acetal (Dimethyl)	Verdict
Entropic Stability	High. Chelate effect renders it thermodynamically favored.	Low. Prone to exchange/hydrolysis.	Cyclic for multi-step synthesis.
Formation Kinetics	Slower.[1] Requires Dean-Stark or molecular sieves (water removal).[2]	Fast. Often proceeds with trimethyl orthoformate (TMOF).	Acyclic for speed/HTS.
Acid Resistance	Moderate to High. Survives mild acidic workups (pH > 4).	Low. Hydrolyzes rapidly in aqueous acid.	Cyclic for robustness.[2]
Lithiation Compatibility	Excellent. Steric bulk protects the C2 position.	Good , but methoxy groups can coordinate Li, altering selectivity.	Cyclic is safer.
Atom Economy	Lower (requires ethylene glycol).	Higher (MeOH/TMOF).	Acyclic for early discovery.

Expert Insight: The "Protonation Paradox"

Unlike benzaldehyde acetals, pyridine acetals are surprisingly resistant to acid hydrolysis.

• Mechanism: Protonation of the pyridine nitrogen (

  ) creates a cationic pyridinium species.

• Effect: This positive charge exerts a strong inductive electron-withdrawing effect ($ -I $), which destabilizes the oxocarbenium ion intermediate required for acetal hydrolysis.

• Practical Implication: You can wash pyridine acetals with dilute acetic acid, but not strong mineral acids.

Analytical Validation: The "Neutral" Imperative

Standard LC-MS protocols often utilize 0.1% Formic Acid or TFA. This is a critical error for acetal validation. The acidic mobile phase can hydrolyze the acetal on the column, leading to false negatives (observing the aldehyde mass instead of the acetal).

Decision Tree: Selecting the Right Method

Figure 1: Analytical method selection logic. Note that NMR is the only non-destructive method that guarantees the species observed is the species present.

Experimental Protocols

Protocol A: Self-Validating Synthesis of 2-(1,3-dioxolan-2-yl)pyridine

This protocol includes an In-Process Control (IPC) checkpoint to prevent batch failure.

• Reagents: 2-Bromopyridine-carbaldehyde (1.0 eq), Ethylene glycol (5.0 eq), p-TsOH (0.05 eq), Toluene (0.5 M).

• Setup: Dean-Stark trap for azeotropic water removal. Reflux.

• IPC Checkpoint (Critical):

  • Take an aliquot.

  • Do NOT dissolve in unbuffered wet solvent.

  • Dissolve in

    containing suspended (to neutralize trace acid).

  • Target: Disappearance of aldehyde peak (

    ppm).

• Workup:

  • Cool to RT.

  • Quench with saturated aqueous

    (pH ~8.5). Never use water or brine alone, as trace TsOH will hydrolyze the product during extraction.

  • Extract with EtOAc, dry over

    (which is neutral; avoid acidic if possible for highly sensitive acetals).

Protocol B: Structural Characterization (Data Table)

Use the following chemical shifts to validate the integrity of the acetal ring.

Moiety	H NMR Shift ( , ppm)	Multiplicity	Diagnostic Value
Acetal Methine (-CH<)	5.60 – 5.90	Singlet	Primary Indicator. If this vanishes, hydrolysis occurred.
Dioxolane (-CH2-CH2-)	4.00 – 4.20	Multiplet	Confirms cyclic structure (AA'BB' system).
Pyridine C3-H	7.40 – 7.60	Doublet/Multiplet	Shift changes significantly upon deprotection.
Aldehyde (-CHO)	9.90 – 10.10	Singlet	Impurity. Presence indicates hydrolysis.

Workflow: From Protection to Lithiation

The following diagram illustrates the validated pathway for utilizing these intermediates in drug synthesis, highlighting the "Safe Zones" for handling.

Figure 2: Synthetic workflow. Note the "Buffered Quench" requirement; standard acidic quenches will destroy the acetal before the final product is isolated.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for acetal stability profiles).

• Organic Chemistry Portal. Protection of Aldehydes and Ketones as Acetals and Ketals. Retrieved from [Link]

• Hobson, S., et al. (2009).[3] Synthesis and unusual stability of pyridine and N-methyl pyridinium 1,3-dioxolanes.[3] Journal of Heterocyclic Chemistry.[3] Retrieved from [Link]

• Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Retrieved from [Link]

Sources

• 1. Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. facultyshare.liberty.edu [facultyshare.liberty.edu]

Comparative Reactivity Guide: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine vs. Chloropyridines

Executive Summary

This guide provides a technical analysis for medicinal chemists selecting building blocks for pyridine functionalization. It compares the reactivity profile of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (Compound A) against standard Chloropyridines (Compound B) in Palladium-catalyzed cross-coupling reactions.

The Verdict:

• Compound A (Nucleophilic Pyridine): Preferred when coupling with diverse, commercially available aryl halides. It circumvents the poor electrophilicity of the pyridine 3-position but requires copper(I) promotion for efficient transmetallation.

• Compound B (Electrophilic Pyridine): 3-Chloropyridines are kinetically sluggish electrophiles. They require specialized electron-rich ligands (e.g., alkylphosphines) to facilitate oxidative addition, making them less robust for high-throughput library synthesis compared to Route A.

Part 1: Structural & Mechanistic Basis

Electronic Landscape

The strategic value of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine lies in its ability to reverse the standard polarity of pyridine synthesis.

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine:

  • Role: Nucleophile (Stille Donor).

  • Electronic Effect: The pyridine nitrogen is electron-withdrawing, making the C–Sn bond less polarized than in phenylstannanes. This slows down the transmetallation step, often requiring "Liebeskind conditions" (CuI co-catalysis).

  • Acetal Function: The dimethoxymethyl group at C3 acts as a masked aldehyde. It is stable to the basic/neutral conditions of Stille coupling but prevents the catalyst poisoning often seen with free aldehydes.

• Chloropyridines (specifically 3-chloropyridine):

  • Role: Electrophile (Acceptor).

  • Reactivity Trap: The 3-position of pyridine does not benefit from the resonance activation of the ring nitrogen (unlike the 2- or 4-positions). Consequently, 3-chloropyridines behave similarly to deactivated chlorobenzenes, making oxidative addition the rate-limiting and difficult step.

Strategic Disconnection Analysis (Graphviz)

Figure 1: Retrosynthetic comparison. Route A uses the stannyl-pyridine to attack diverse halides. Route B forces the use of a sluggish electrophile and potentially unstable aryl stannane partners.

Part 2: Comparative Performance Data

The following table synthesizes reactivity trends for establishing a C–C bond at the pyridine 3-position.

Feature	3-Stannylpyridine (Compound A)	3-Chloropyridine (Compound B)
Reaction Role	Nucleophile (Donor)	Electrophile (Acceptor)
Rate-Limiting Step	Transmetallation (Pd-Ar → Pd-Py)	Oxidative Addition (Pd⁰ → Pd-Cl)
Catalyst Requirement	Standard Pd(0) (e.g., Pd(PPh₃)₄) + CuI	Active Pd(0) + Bulky Ligands (e.g., XPhos, P(t-Bu)₃)
Partner Availability	High (Couples with any Ar-Br/I)	Low (Requires Ar-SnBu₃ or Ar-B(OH)₂)
Functional Tolerance	Excellent (Acetal is stable)	Good, but harsh conditions may degrade sensitive groups
Typical Yield	75–90% (with CuI promoter)	40–65% (sensitive to sterics)
Toxicity	High (Stoichiometric Tin in reagent)	Medium (Tin in partner, or Boron if Suzuki)

Why "Route A" Wins for Library Generation

When building a library of kinase inhibitors (a common application for 3,5-disubstituted pyridines), Route A is superior. It allows you to manufacture a single batch of the complex stannyl-pyridine core and react it with 50 different commercially available aryl halides. Route B would require synthesizing 50 different aryl stannanes, which is synthetically inefficient and hazardous.

Part 3: Experimental Protocols

Protocol A: Copper-Promoted Stille Coupling (Using Compound A)

Use this protocol to couple the stannyl-pyridine with an Aryl Bromide/Iodide.

Rationale: The electron-deficient pyridine ring slows transmetallation. The addition of Copper(I) Iodide (CuI) creates a transient organocopper species that transmetallates to Palladium significantly faster than the organostannane itself ("Liebeskind-Farina effect").

Materials:

• 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.0 equiv)

• Aryl Bromide (1.1 equiv)

• Pd(PPh₃)₄ (5 mol%)[1][2]

• CuI (10 mol%) — Critical Additive

• CsF (2.0 equiv) — Fluoride scavenges tributyltin byproducts

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step:

• Setup: In a glovebox or under Argon, charge a pressure vial with the Stannylpyridine (Compound A), Aryl Bromide, Pd(PPh₃)₄, and CuI.

• Solvation: Add degassed 1,4-Dioxane (0.1 M concentration relative to stannane).

• Activation: Add CsF. Seal the vial.

• Reaction: Heat to 90°C for 12–16 hours. The mixture typically turns dark brown/black.

• Workup (Tin Removal): Cool to RT. Dilute with EtOAc. Wash with 10% KF (aq) solution. Self-Validation: The formation of a white precipitate (Bu₃SnF) confirms the scavenging of tin.

• Purification: Filter through Celite. Silica gel chromatography (typically 0-50% EtOAc/Hex).

Protocol B: Activated Coupling of 3-Chloropyridine

Use this protocol if you must use a chloropyridine electrophile (e.g., if the stannyl reagent is unavailable).

Rationale: Standard Pd(PPh₃)₄ is often insufficient for 3-chloropyridines due to the strong C–Cl bond and lack of activation. We use Pd₂dba₃ with XPhos to create a highly active catalytic species.

Materials:

• 3-Chloro-5-(dimethoxymethyl)pyridine (1.0 equiv)

• Aryl Stannane (1.2 equiv)

• Pd₂dba₃ (2 mol%)

• XPhos (4 mol%) — Ligand choice is critical

• Solvent: Toluene

Step-by-Step:

• Pre-complexation: In a vial, mix Pd₂dba₃ and XPhos in Toluene. Stir at RT for 10 mins to generate the active L-Pd(0) species (solution turns from purple to orange/brown).

• Addition: Add the Chloropyridine and Aryl Stannane.

• Reaction: Heat to 100–110°C for 18 hours. Note: Higher temperature required than Protocol A.

• Workup: Standard KF wash as described in Protocol A.

Part 4: Critical Handling & Stability

Acetal Sensitivity (The "Hidden" Risk)

The dimethoxymethyl group is a protecting group for an aldehyde.

• Acid Risk: Do NOT use acidic workups (e.g., 1M HCl washes). This will hydrolyze the acetal to the aldehyde immediately.

• Lewis Acids: High concentrations of Lewis acidic byproducts (e.g., ZnCl₂ from Negishi couplings) can sometimes cleave acetals. The Stille coupling (neutral conditions) is therefore chemically safer for this substrate than Negishi variations.

Mechanism of Action Diagram

Figure 2: Catalytic cycle highlighting the role of Copper(I) in accelerating the transmetallation of the electron-poor pyridine stannane.

References

• Stille Reaction Mechanisms & Kinetics: Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704–4734. [Link]

• Reactivity of Halopyridines: Li, J. J. (Ed.). (2007). Palladium in Heterocyclic Chemistry. Elsevier. (Chapter: Reactivity of Chloropyridines in Cross-Coupling). [Link]

• Copper Effect in Stille Coupling (Liebeskind-Farina): Farina, V., & Kapadia, S. (1993). Copper-mediated coupling of organostannanes with organic halides: The role of copper.[3] Journal of Organic Chemistry, 58(16), 4239–4242. [Link]

• Synthesis of 3,5-Disubstituted Pyridines: Deng, X., et al. (2011). Synthesis of 3,5-Disubstituted Pyridines via Regioselective Cross-Coupling. Journal of Organic Chemistry, 76(20), 8262–8269. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine proper disposal procedures

This guide outlines the authoritative protocols for the handling and disposal of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine . It is designed for researchers requiring immediate, actionable safety logistics without redundant filler.

Part 1: Immediate Action & Hazard Profile

Emergency Response Card

• Spill (Liquid/Solid): Evacuate area immediately if aerosolized. Do NOT use water.[1] Absorb with vermiculite, dry sand, or an inert pad.

• Skin Contact: High Risk. Organotins penetrate skin rapidly. Wash immediately with soap and copious water for 15+ minutes. Seek medical attention; delayed neurotoxic effects are possible.

• Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.[1][2][3][4]

• Fire: Use dry chemical, CO₂, or alcohol-resistant foam.[3] Do not use a solid water stream , as it may scatter the chemical.

Hazard Characterization This compound combines the neuro/immunotoxicity of organotins with the reactivity of a pyridine acetal .

• Organotin Moiety (Tributylstannyl): Highly lipophilic. It targets the thymus gland , central nervous system, and blood. It is a severe marine pollutant (M-factor high).

• Acetal Group (Dimethoxymethyl): Acid-sensitive. Hydrolysis yields methanol and the corresponding aldehyde, potentially altering toxicity profiles in waste streams.

• Signal Word: DANGER

• Key Hazard Statements:

  • H311/H312: Toxic in contact with skin (Dermal absorption is the primary laboratory risk).

  • H372: Causes damage to organs (Thymus, CNS) through prolonged exposure.

  • H410: Very toxic to aquatic life with long-lasting effects.[1][3]

Part 2: Engineering Controls & PPE

Engineering Controls

• Primary Barrier: All handling must occur inside a certified Chemical Fume Hood .

• Secondary Containment: Use a spill tray (polypropylene or stainless steel) for all transfers to prevent benchtop contamination.

Personal Protective Equipment (PPE) Matrix

Component	Specification	Rationale
Gloves (Inner)	Nitrile (4 mil)	Standard barrier.
Gloves (Outer)	Silver Shield / Laminate	Critical: Standard nitrile is permeable to organotins over time. Laminate offers >4hr breakthrough protection.
Body	Lab coat + Chemical Apron	Prevents absorption through clothing in case of splash.

| Eyes | Chemical Splash Goggles | Face shield recommended if handling >50 mL. |

Part 3: Waste Segregation & Disposal Protocol

Core Directive: Never dispose of organotins down the drain. Even trace amounts trigger environmental non-compliance due to marine toxicity.

Waste Stream Segregation

Organotin waste must be isolated from standard organic solvents to prevent cross-contamination of bulk waste streams, which can complicate incineration profiles.

DOT Visualization: Waste Decision Logic

Figure 1: Decision logic for segregating organotin waste streams to ensure compliance and safety.

Liquid Waste Disposal

• Container: High-density polyethylene (HDPE) or glass carboy.

• Labeling: Must explicitly state "Contains Tributyltin Compounds" and "Marine Pollutant."

• Compatibility: Avoid mixing with strong oxidizers (e.g., nitric acid) or strong acids, which can hydrolyze the acetal and generate heat/pressure.

Solid Waste (Silica/Celite)

• Flash Chromatography Waste: Silica gel used to purify this compound retains significant organotin residues.

• Procedure: Dry the silica in a fume hood. Transfer to a wide-mouth HDPE jar. Label as "Solid Hazardous Waste - Organotin Contaminated."

Part 4: Decontamination Protocol (The "NaF Quench")

Standard washing is insufficient for organotins. The lipophilic nature causes residues to adhere to glass. The most effective decontamination method utilizes Potassium Fluoride (KF) or Sodium Fluoride (NaF) to convert soluble organotins into insoluble, polymeric tin fluorides which can be filtered off.

Step-by-Step Decontamination:

• Preparation: Prepare a saturated solution of Potassium Fluoride (KF) or Sodium Fluoride (NaF) in ethanol or methanol.

• Soak: Rinse the contaminated glassware with the fluoride solution.

• Reaction: Allow to sit for 30 minutes. The tributylstannyl group reacts to form insoluble

  (a white/gray polymer).

• Filtration: Filter the solution through a fritted funnel or filter paper.

  • Solid Residue: Dispose of filter paper/solids as Solid Organotin Waste .

  • Filtrate: The liquid is now largely tin-free but should still be treated as solvent waste.

• Final Wash: Rinse glassware with Acetone

  Soap/Water Acetone.

DOT Visualization: Decontamination Workflow

Figure 2: The Fluoride Quench method for removing lipophilic organotin residues from laboratory glassware.

Part 5: Regulatory Compliance & Transport

RCRA Classification (USA) While 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine is not explicitly listed as a "P" or "U" waste, it must be characterized by the generator.

• Characteristic: Toxicity (Non-RCRA 8, but biologically toxic).

• Disposal Code: Most facilities classify this under Lab Pack categories for incineration.

• Marine Pollutant: Yes. This triggers specific DOT shipping requirements (UN 2788, Organotin compounds, liquid, n.o.s.).

Table 1: Physiochemical & Regulatory Data

Property	Value	Note
CAS Number	1264193-67-0
Physical State	Liquid / Low-melting Solid	Treat spills as liquid.
Flash Point	>110°C (Predicted)	Combustible.
Solubility	Organic Solvents (DCM, THF)	Insoluble in water.
UN Number	UN 2788	Organotin compound, liquid, n.o.s.
Packing Group	III	Minor danger (Transport).

References

• Fisher Scientific. (2025). Safety Data Sheet: 3-(Tributylstannyl)pyridine. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: 3-(Dimethoxy)-5-(tributylstannyl)pyridine. Retrieved from

• Occupational Safety and Health Administration (OSHA). (1984). Method ID-102-SG: Bis(Tributyltin) Oxide Analysis. Retrieved from

• Centers for Disease Control and Prevention (CDC). (2005). Toxicological Profile for Tin and Tin Compounds. Retrieved from

• Environmental Protection Agency (EPA). (2025).[5] RCRA Hazardous Waste Codes and Lists. Retrieved from

Sources

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. tcichemicals.com [tcichemicals.com]
• 5. epa.gov [epa.gov]

Personal protective equipment for handling 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

Topic:

Senior Scientist’s Directive: The Hazard Beneath the Structure

From the Desk of the Senior Application Scientist:

When handling 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine , you are not merely handling a pyridine derivative; you are managing a highly lipophilic organometallic agent. The structural pharmacophore driving your safety protocol is the tributylstannyl (

) group .

While the pyridine ring suggests potential inhalation toxicity and the acetal group implies acid sensitivity, the tributyltin moiety presents a severe transdermal hazard . Unlike inorganic tin, the butyl chains render this molecule highly soluble in lipids, allowing it to penetrate nitrile gloves and human skin with alarming efficiency. Once absorbed, organotins act as potent immunotoxins and neurotoxins.

The Golden Rule: Treat this compound as a "skin-seeking" agent. Your standard laboratory nitrile gloves are a speed bump, not a barrier, against prolonged contact.

Risk Assessment & Exposure Limits

Before opening the vial, you must quantify the invisible boundary. The Occupational Safety and Health Administration (OSHA) and ACGIH regulate this class of compounds strictly.

Table 1: Regulatory Exposure Limits (Calculated as Sn)

Agency	Limit Type	Value	Critical Notation
OSHA	PEL (TWA)	0.1 mg/m³	[SKIN] (Significant absorption via skin)
ACGIH	TLV (TWA)	0.1 mg/m³	[SKIN] , A4 (Not classifiable as human carcinogen)
ACGIH	STEL	0.2 mg/m³	Short-term exposure limit (15 min)
NIOSH	IDLH	25 mg/m³	Immediately Dangerous to Life or Health

Scientist’s Note: The "SKIN" notation is the most critical data point here. It indicates that air monitoring alone is insufficient; dermal protection is the primary line of defense.

PPE Selection Strategy: The "Double-Barrier" System

Standard single-gloving is inadequate for organotin handling. We utilize a Tiered Barrier System based on the operation's risk profile.

A. Hand Protection (The Critical Control)

• Tier 1: General Handling (Weighing/Transfer)

  • Protocol: Double-gloving is mandatory.

  • Inner Glove: 4-mil Nitrile (Inspection layer).

  • Outer Glove: 5-8 mil Extended Cuff Nitrile (Sacrificial layer).

  • Change Frequency: Immediately upon any splash; every 30 minutes of active handling.

• Tier 2: High Risk (Spill Cleanup/Syringe Transfer)

  • Protocol: Laminated film barrier.

  • Glove Type: Silver Shield / 4H® (PE/EVOH laminate) .

  • Reasoning: Nitrile degrades rapidly when exposed to organotin/solvent mixtures. Laminate gloves provide >4 hours of breakthrough time against organometallics but offer poor dexterity.

  • Setup: Wear Silver Shield gloves under a pair of oversized nitrile gloves to regain grip and dexterity.

B. Respiratory & Body Protection

• Primary Engineering Control: All operations must occur within a certified chemical fume hood with a face velocity of 80–100 fpm.

• Respiratory (Backup): If hood containment is breached or for spill cleanup outside the hood, use a Full-Face Respirator with P100/Organic Vapor (OV) cartridges.

• Body: Flame-resistant lab coat (standard) + Tyvek® sleeve covers or an apron if working with large volumes (>100mL) to prevent sleeve saturation.

Operational Workflow & Visualization

Safety is not just equipment; it is a sequence of events.[1] The following diagram illustrates the "Safe Handling Loop" designed to prevent cross-contamination.

Figure 1: Operational workflow emphasizing the critical decontamination step prior to general cleaning.

Step-by-Step Handling Protocol

Phase 1: Preparation

• Static Check: Organotin solids can be static-prone. Use an ionizing fan or antistatic gun on the vial before opening to prevent "jumping" of toxic dust.

• Workspace: Line the fume hood surface with an absorbent pad (plastic side down). This captures micro-droplets and allows for easy disposal.

Phase 2: Weighing & Transfer

• Do NOT weigh on an open bench. Move a micro-balance into the hood or use a tared transport vial.

• Technique: Weigh the solid into a tared vial, cap it, and dissolve it in the reaction solvent (e.g., DMF, Toluene) inside the vial before transferring to the reaction flask via syringe. This eliminates dust exposure during transfer.[2]

Phase 3: Decontamination of Glassware

• The Problem: Organotins stick to glass. Washing with water/soap immediately spreads the toxin to the sink and aquatic environment.

• The Solution:

  • Rinse all contaminated needles, syringes, and flasks with a non-polar solvent (Hexanes or Ethyl Acetate) into a dedicated waste beaker.

  • Only after the solvent rinse should you wash the glassware with soap and water.

Waste Disposal & Emergency Response

Organotins are marine pollutants. Under no circumstances should this material enter the drain.

Table 2: Waste Segregation Logic

Waste Type	Container Label	Content Rules
Primary Waste	"Heavy Metal Organic Waste - TIN"	Mother liquors, solvent rinses, reaction mixtures.
Solid Waste	"Toxic Solid Debris"	Contaminated gloves, weigh boats, absorbent pads.
Sharps	"Chemically Contaminated Sharps"	Needles/Syringes (Do not recap).

Emergency Procedures

• Skin Contact: Immediate action is vital.[3][4]

  • Remove contaminated clothing/gloves immediately.[1]

  • Wash with soap and copious water for 15 minutes . (Solvents may increase skin absorption; stick to soap/water).

  • Seek medical attention.[1][2][3][4][5][6]

• Spill (Solid): Do not sweep (creates dust).[7] Cover with wet paper towels (solvent-dampened), wipe up, and place in hazardous waste.

• Spill (Liquid): Absorb with vermiculite or sand.[2] Do not use combustible materials (sawdust).[2]

References

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances - Tin, organic compounds.[5] 29 CFR 1910.1000 Table Z-1.[8] [Link]

• National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards: Tin, organic compounds (as Sn). Centers for Disease Control and Prevention. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbull.com [chemicalbull.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. TIN, ORGANIC COMPOUNDS (as Sn) | Occupational Safety and Health Administration [osha.gov]